N-(Chloroacetyl)-D-leucine

• CAS: 64830-83-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of N-(Chloroacetyl)-D-leucine

This guide provides an in-depth exploration of the synthesis and characterization of N-(Chloroacetyl)-D-leucine, a key building block in the development of novel therapeutics and chemical probes. Designed for researchers, scientists, and professionals in drug development, this document elucidates the fundamental chemistry, provides validated experimental protocols, and details the analytical methodologies required for the successful preparation and verification of this important molecule.

Introduction: The Significance of D-Amino Acids and N-Acylated Derivatives in Drug Discovery

In the landscape of modern drug discovery, the incorporation of non-natural amino acids, particularly D-amino acids, into peptide-based therapeutics has emerged as a powerful strategy to enhance metabolic stability, prolong in-vivo half-life, and modulate biological activity.[1] D-leucine, the dextrorotatory enantiomer of the essential amino acid leucine, serves as a valuable chiral building block in this context. Its N-chloroacetyl derivative, N-(Chloroacetyl)-D-leucine, is a particularly versatile intermediate. The presence of the electrophilic chloroacetyl group provides a reactive handle for site-specific conjugation, enabling the construction of complex molecular architectures such as cyclic peptides and peptide-drug conjugates.[2] Furthermore, N-chloroacetylated amino acids have been utilized as mechanism-based inhibitors of enzymes, highlighting their potential as tools for chemical biology and as therapeutic agents themselves.[3][4]

This guide will provide a comprehensive overview of the synthesis of N-(Chloroacetyl)-D-leucine via the robust Schotten-Baumann reaction, followed by a detailed discussion of the analytical techniques employed for its structural and purity assessment.

Synthesis of N-(Chloroacetyl)-D-leucine: A Practical Approach

The synthesis of N-(Chloroacetyl)-D-leucine is most effectively achieved through the N-acylation of D-leucine with chloroacetyl chloride under basic conditions. This classic transformation, known as the Schotten-Baumann reaction, is a reliable and scalable method for the preparation of amides from amines and acyl chlorides.[5][6][7]

The Schotten-Baumann Reaction: Mechanistic Insights

The Schotten-Baumann reaction proceeds via a nucleophilic acyl substitution mechanism.[6][7] The key steps are as follows:

• Deprotonation of the Amino Group: In the presence of a base, the amino group of D-leucine is deprotonated to form a more nucleophilic amino anion.

• Nucleophilic Attack: The highly nucleophilic amino anion attacks the electrophilic carbonyl carbon of chloroacetyl chloride, leading to the formation of a tetrahedral intermediate.

• Collapse of the Tetrahedral Intermediate: The tetrahedral intermediate collapses, expelling the chloride ion as a leaving group and forming the stable amide bond.

• Neutralization: The base in the reaction mixture also serves to neutralize the hydrochloric acid (HCl) generated as a byproduct, driving the reaction to completion.

The choice of base is critical to the success of the reaction. An inorganic base such as sodium hydroxide or potassium carbonate is typically used in an aqueous or biphasic system.[8] The aqueous conditions also help to hydrolyze any excess chloroacetyl chloride.

Experimental Workflow for Synthesis

The following diagram illustrates the key stages in the synthesis of N-(Chloroacetyl)-D-leucine.

A streamlined workflow for the synthesis of N-(Chloroacetyl)-D-leucine.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the N-chloroacetylation of amino acids.

Materials:

• D-Leucine

• Chloroacetyl chloride

• Sodium hydroxide (NaOH) or Potassium Carbonate (K2CO3)

• Hydrochloric acid (HCl), concentrated

• Ethyl acetate or Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Deionized water

Procedure:

• Dissolution of D-Leucine: In a round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve D-leucine (1.0 equivalent) in a 1 M aqueous solution of NaOH (2.2 equivalents).

• Addition of Chloroacetyl Chloride: Cool the solution to 0-5 °C in the ice bath. While stirring vigorously, add chloroacetyl chloride (1.1 equivalents) dropwise, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Acidification: Cool the reaction mixture in an ice bath and acidify to pH 2-3 by the slow addition of concentrated HCl. A white precipitate of the product should form.

• Extraction: Extract the product from the aqueous mixture with ethyl acetate or DCM (3 x volume of the aqueous phase).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous Na2SO4 or MgSO4. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude N-(Chloroacetyl)-D-leucine can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes or water.

Characterization of N-(Chloroacetyl)-D-leucine: A Multi-technique Approach

The identity, purity, and structural integrity of the synthesized N-(Chloroacetyl)-D-leucine must be confirmed using a combination of analytical techniques.

Physical Properties

A summary of the expected physical properties is provided in the table below.

Property	Expected Value
Appearance	White to off-white crystalline solid
Molecular Formula	C8H14ClNO3
Molecular Weight	207.65 g/mol
Melting Point	Approximately 134-136 °C
Optical Rotation	Expected to be positive in a suitable solvent (e.g., ethanol)

Spectroscopic and Chromatographic Characterization Workflow

The following diagram outlines the recommended analytical workflow for the characterization of the synthesized product.

A comprehensive workflow for the characterization of N-(Chloroacetyl)-D-leucine.

Detailed Analytical Methodologies

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation of organic molecules.[9] For N-(Chloroacetyl)-D-leucine, both ¹H and ¹³C NMR spectra should be acquired.

Sample Preparation:

• Dissolve 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or D2O with a pH adjustment).

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) for chemical shift referencing.

Expected ¹H NMR Spectral Features:

• -CH(NH)- proton: A doublet of doublets or a multiplet in the region of 4.0-4.5 ppm.

• -CH2Cl protons: A singlet in the region of 4.0-4.3 ppm.

• -CH2- (leucine side chain) protons: Multiplets in the region of 1.5-1.8 ppm.

• -CH- (leucine side chain) proton: A multiplet in the region of 1.6-1.9 ppm.

• -CH3 (leucine side chain) protons: Two doublets in the region of 0.8-1.0 ppm.

• -NH- proton: A broad singlet or a doublet (if coupled to the alpha-proton) in the region of 8.0-9.0 ppm (in DMSO-d6).

• -COOH proton: A broad singlet at >10 ppm (in DMSO-d6).

Expected ¹³C NMR Spectral Features:

• -COOH carbon: A signal in the region of 170-175 ppm.

• -C=O (amide) carbon: A signal in the region of 165-170 ppm.

• -CH(NH)- carbon: A signal in the region of 50-55 ppm.

• -CH2Cl carbon: A signal in the region of 40-45 ppm.

• Leucine side chain carbons: Signals in the region of 20-45 ppm.

Mass spectrometry is used to determine the molecular weight of the compound and to confirm its elemental composition.

Expected Results:

• In electrospray ionization (ESI) mass spectrometry, the protonated molecule [M+H]⁺ should be observed at m/z 208.07.

• The isotopic pattern for the [M+H]⁺ ion should show the characteristic presence of one chlorine atom (a ratio of approximately 3:1 for the M and M+2 peaks).

IR spectroscopy is used to identify the functional groups present in the molecule.

Expected Absorption Bands:

• O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹.

• N-H stretch (amide): A band in the region of 3200-3400 cm⁻¹.

• C=O stretch (carboxylic acid and amide): Strong bands in the region of 1650-1750 cm⁻¹.

• C-Cl stretch: A band in the region of 600-800 cm⁻¹.

HPLC is used to assess the purity of the synthesized compound. A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (both containing 0.1% trifluoroacetic acid or formic acid) is a suitable starting point for method development. The purity is determined by the area percentage of the main peak in the chromatogram. For assessing enantiomeric purity, a chiral HPLC method would be required.[10]

Conclusion

This technical guide provides a comprehensive and practical framework for the synthesis and characterization of N-(Chloroacetyl)-D-leucine. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently prepare and validate this valuable chemical entity for their drug discovery and development programs. The robust nature of the Schotten-Baumann synthesis and the power of modern analytical techniques ensure a reliable and reproducible approach to accessing this important building block.

References

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• DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. Medical University of Sofia. [Link]

• Process for racemisation and acetylation of leucine.

• Separation of Low Levels of Isoleucine from Leucine Using the ACQUITY UPLC H-Class Amino Acid System. Waters. [Link]

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• (PDF) Direct linkage of chloroacetamides of amino acids to theophylline. ResearchGate. [Link]

• Detection method of N-acetyl-L-leucine related substances.

• Method for preparing N-acetyl-DL-leucine. Patsnap. [Link]

• Preparation method and application of N-acyl-DL-leucine.

• Synthesis of N-chloroacetyl derivatives of amino acids and their use for the conjugation of polypeptides to thiol-carrying compounds. PubMed. [Link]

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• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Taylor & Francis Online. [Link]

• Chemistry Schotten Baumann Reaction. SATHEE. [Link]

• Schotten-Baumann Reaction and its Mechanism. YouTube. [Link]

• Preparation method of 2-chloracetylamino-5-nitro benzophenone.

• UNII G6K3C43QEW - N-CHLOROACETYL-L-LEUCINE. FDA. [Link]

• N-acylation of L-amino Acids in Aqueous Media: Evaluation of the Catalytic Performances of Streptomyces Ambofaciens Aminoacylases. PubMed. [Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Taylor & Francis Online. [Link]

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A Comprehensive Technical Guide to the Mechanism-Based Inactivation of D-Amino Acid Oxidase by N-Chloro-D-leucine

An In-depth Technical Guide

Topic: The Role of N-(Chloroacetyl)-D-leucine in D-amino acid oxidase Inhibition Audience: Researchers, scientists, and drug development professionals.

Executive Summary

D-amino acid oxidase (DAO) is a critical flavoenzyme that regulates the concentration of D-amino acids in mammals, most notably the neuromodulator D-serine in the central nervous system. As a co-agonist of the N-methyl-D-aspartate (NMDA) receptor, D-serine plays a pivotal role in synaptic plasticity and glutamatergic neurotransmission. Consequently, DAO has emerged as a significant therapeutic target for neurological and psychiatric disorders characterized by NMDA receptor hypofunction, such as schizophrenia. This guide provides a detailed examination of the inhibition of DAO by N-chloro-D-leucine, a highly specific, mechanism-based inactivator. We will dissect the molecular mechanism, which involves the irreversible covalent modification of a key tyrosine residue in the enzyme's active site. Furthermore, this document furnishes a validated, step-by-step experimental protocol for characterizing this interaction, complete with quantitative data and visual workflows, to empower researchers in the field of enzyme kinetics and drug discovery.

The Central Role of D-Amino Acid Oxidase (DAO) in Neurobiology and Disease

Structure and Function

D-amino acid oxidase (DAO, EC 1.4.3.3) is a peroxisomal flavoprotein that contains a non-covalently bound Flavin Adenine Dinucleotide (FAD) cofactor.[1] It demonstrates absolute stereospecificity, catalyzing the oxidative deamination of D-isomers of various amino acids while being inactive towards their L-counterparts. The canonical reaction involves the dehydrogenation of a D-amino acid to its corresponding α-imino acid, which then spontaneously hydrolyzes in aqueous solution to yield an α-keto acid and ammonia.[2] During this process, the FAD cofactor is reduced to FADH₂, which is subsequently re-oxidized by molecular oxygen to produce hydrogen peroxide (H₂O₂).[2]

Physiological Significance: The D-Serine Connection

In mammals, a primary physiological role of DAO is the metabolic regulation of D-serine in the brain.[3] D-serine is now firmly established as the main endogenous co-agonist for the glycine-binding site on the NMDA receptor.[3] Proper functioning of the NMDA receptor is essential for excitatory neurotransmission, learning, and memory. By degrading D-serine, DAO effectively modulates the tone of glutamatergic signaling, making it a critical control point in brain function.[3]

A Key Therapeutic Target

Dysregulation of the glutamatergic system, specifically NMDA receptor hypofunction, has been strongly implicated in the pathophysiology of schizophrenia.[3] Genetic studies and post-mortem brain analyses have suggested that increased DAO activity may be associated with this disorder, leading to depleted D-serine levels and reduced NMDA receptor signaling.[3] This has catalyzed significant interest in the development of DAO inhibitors as a novel therapeutic strategy to elevate brain D-serine, enhance NMDA receptor function, and thereby address the cognitive and negative symptoms of schizophrenia.[3]

N-Chloro-D-leucine: A Specific, Mechanism-Based Inactivator of DAO

An Important Clarification: N-Chloro-D-leucine vs. N-(Chloroacetyl)-D-leucine

The scientific literature extensively documents N-chloro-D-leucine as a potent, irreversible inhibitor of D-amino acid oxidase.[4][5] It is crucial to distinguish this compound from N-(Chloroacetyl)-D-leucine, which is more commonly associated with peptide synthesis intermediates and for which there is a lack of evidence regarding DAO inhibition.[6] This guide will focus on the well-characterized mechanism of N-chloro-D-leucine.

The Principle of Mechanism-Based Inactivation

N-chloro-D-leucine is classified as a mechanism-based inactivator, also known as a suicide inhibitor. This is a sophisticated form of irreversible inhibition where the inhibitor, designed to be a substrate analogue, is catalytically processed by the target enzyme. This processing converts the initially benign inhibitor into a highly reactive species that then forms a stable, covalent bond with a residue in the active site, leading to permanent inactivation of the enzyme.

The Molecular Mechanism of DAO Inactivation by N-Chloro-D-leucine

The inactivation of DAO by N-chloro-D-leucine is a highly specific process that has been elegantly elucidated through kinetic and biochemical studies.

Covalent Modification via Active Site Chlorination

The core of the inhibitory mechanism is the chlorination of a catalytically essential tyrosine residue within the DAO active site.[4] Studies using radiolabeled N-[³⁶Cl]chloro-D-leucine have definitively shown that the inhibitor covalently attaches chlorine atoms to the apoenzyme.[5]

Identification of the Target Residue

Amino acid analysis and spectral titration have identified the target of this modification as a specific tyrosine residue (e.g., Tyr224 in pig kidney DAO), which is converted to 3,5-dichlorotyrosine.[4][7] This tyrosine is highly conserved and plays a critical role in the enzyme's catalytic cycle.[8][9] Its native function involves modulating the electronic environment and potentially acting as a gate for substrate entry and product release.[7][10]

The Kinetic Aftermath: Halting Flavin Reduction

The catalytic cycle of DAO hinges on the transfer of a hydride from the substrate's α-carbon to the N(5) atom of the FAD cofactor, reducing it to FADH₂.[2] The chlorination of the active site tyrosine drastically alters its electronic properties, increasing its acidity (decreasing its pKa) by approximately 10³-fold.[4] This electronic perturbation has a profound and direct impact on catalysis: the rate of flavin reduction is slowed by a factor of 1,000 to 2,000.[4][5] This effectively shuts down the enzyme's turnover capacity.

Stoichiometry and Specificity

The inactivation is highly efficient, with titrations showing that two equivalents of chlorine are incorporated per active site flavin.[5] The reaction is also highly specific to the inhibitor's structure; only the N-chloro derivatives of D-leucine and structurally similar amino acids like D-isoleucine and D-norvaline are reactive. In contrast, N-chloro derivatives of L-amino acids act only as reversible competitive inhibitors.[4]

Visualizing the Inactivation Mechanism

Caption: Mechanism of DAO inactivation by N-chloro-D-leucine.

A Validated Experimental Protocol for Characterizing Irreversible Inhibition

Rationale and Objective

To properly characterize a mechanism-based inactivator, it is insufficient to simply determine an IC₅₀ value, which is time-dependent for irreversible inhibitors.[11] The goal of this protocol is to determine the key kinetic constants: K_I (the initial binding affinity of the inhibitor) and k_inact (the maximum rate of inactivation). This is achieved through a time-dependent inhibition assay.

Materials and Reagents

• Enzyme: Purified, recombinant human or porcine D-amino acid oxidase.

• Inhibitor: N-chloro-D-leucine stock solution (e.g., in DMSO or appropriate buffer).

• Substrate: D-Alanine or D-Serine stock solution.

• Cofactor: Flavin Adenine Dinucleotide (FAD).

• Assay Buffer: 100 mM Sodium Pyrophosphate, pH 8.3-8.5.

• Detection System (choose one):

  • Option A (Oxygen Consumption): Clark-type oxygen electrode system.[10]

  • Option B (Coupled Fluorometric): Horseradish Peroxidase (HRP) and Amplex® Red reagent for H₂O₂ detection.[12]

• Equipment: Temperature-controlled reaction chamber or 96-well microplate reader, spectrophotometer/fluorometer, pipettes, timers.

Step-by-Step Methodology

Step 1: Preparation of Reagents

• Prepare all solutions in the Assay Buffer.

• Create a dilution series of N-chloro-D-leucine spanning a wide concentration range (e.g., from 0.1x to 10x the expected K_I). Include a vehicle-only control (0 µM inhibitor).

Step 2: Time-Course of Inactivation (Pre-incubation)

• For each inhibitor concentration, set up a pre-incubation mixture containing DAO enzyme (at a fixed, low concentration) and the inhibitor in Assay Buffer with FAD.

• Incubate these mixtures at a constant temperature (e.g., 25°C).

• At specific time intervals (e.g., 0, 2, 5, 10, 20, 30 minutes), withdraw an aliquot from each pre-incubation tube.

Step 3: Measurement of Residual Activity

• Immediately dilute the withdrawn aliquot into a reaction mixture containing a saturating concentration of the substrate (D-Alanine or D-Serine). The dilution factor should be large (e.g., 1:100) to effectively stop further inactivation by diluting out the inhibitor.

• Promptly measure the initial reaction velocity (v₀).

  • If using the oxygen electrode, this is the initial rate of O₂ consumption.[10]

  • If using the coupled assay, this is the initial rate of fluorescence increase.[12]

Step 4: Data Analysis - Determining k_obs

• For each inhibitor concentration, plot the natural logarithm of the percentage of remaining enzyme activity (ln[% Activity]) against the pre-incubation time.

• The data should fit a straight line, consistent with pseudo-first-order kinetics. The negative of the slope of this line is the observed rate of inactivation, k_obs .

Step 5: Data Analysis - Determining k_inact and K_I

• Plot the calculated k_obs values against the corresponding inhibitor concentrations ([I]).

• Fit the data to the Michaelis-Menten-like equation for irreversible inhibition: k_obs = (k_inact * [I]) / (K_I + [I])

• The plateau of the resulting hyperbola represents k_inact , and the inhibitor concentration at which k_obs is half of k_inact represents K_I .

Experimental Workflow Visualization

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• 4. Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
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N-(Chloroacetyl)-D-leucine: A Precision Tool for Active Site-Directed Inactivation

An In-Depth Technical Guide for Researchers

Abstract

Active site-directed inactivation is a powerful technique for elucidating enzyme mechanisms, identifying critical catalytic residues, and developing targeted therapeutics. This guide provides a comprehensive technical overview of N-(Chloroacetyl)-D-leucine, a specific type of affinity label, for the irreversible inactivation of enzymes. We will explore the fundamental principles of affinity labeling, the mechanism of action of haloacetyl-based inactivators, and provide detailed, field-tested protocols for its application in the laboratory. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this chemical probe to investigate enzyme structure-function relationships and to map the topography of enzyme active sites.

The Principle of Active Site-Directed Inactivation (Affinity Labeling)

Enzyme inhibitors are broadly classified as reversible or irreversible. While reversible inhibitors bind non-covalently and can dissociate from the enzyme, irreversible inhibitors typically form a stable, covalent bond with the enzyme, leading to permanent inactivation.[1][2]

Active site-directed inactivators, also known as affinity labels, are a sophisticated class of irreversible inhibitors.[3][4] They are designed with two key features:

• A "Homing" Moiety: This part of the molecule is structurally similar to the enzyme's natural substrate or ligand. This structural mimicry directs the inhibitor specifically to the enzyme's active site, where it first binds reversibly, forming a non-covalent enzyme-inhibitor (E·I) complex, much like a normal substrate.[5][6][7]

• A Reactive "Warhead": The molecule also carries a moderately reactive functional group. Once the inhibitor is precisely positioned within the microenvironment of the active site, this "warhead" reacts with a nearby nucleophilic amino acid residue (e.g., Cys, His, Lys, Tyr), forming a covalent bond and permanently inactivating the enzyme.[3][6]

The power of this technique lies in its specificity. The initial reversible binding step concentrates the reactive group within the active site, ensuring that modification occurs at or near this site with high probability, rather than randomly on the enzyme's surface. This makes affinity labeling an invaluable tool for identifying active site residues and mapping the binding pocket.[5][6]

N-(Chloroacetyl)-D-leucine: A Profile

N-(Chloroacetyl)-D-leucine belongs to the haloacetyl class of affinity labels. Its structure combines a D-leucine residue, which provides the specificity for the target enzyme's active site, with a chloroacetyl group, which serves as the reactive electrophilic warhead.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₁₄ClNO₃	[8]
Molecular Weight	207.65 g/mol	[8]
Appearance	White to off-white crystalline powder
Melting Point	~132-135 °C
Solubility	Sparingly soluble in aqueous buffers; soluble in organic solvents like DMSO and DMF.	[9]

Note: For experimental use, a stock solution is typically prepared in an organic solvent like DMSO and then diluted into the aqueous reaction buffer. It is recommended not to store the aqueous solution for extended periods.[9]

The Rationale for Stereospecificity (D-Leucine)

The choice of the D-enantiomer is critical and non-arbitrary. Many enzymes exhibit high stereospecificity. For example, D-Amino Acid Oxidase (DAAO) specifically binds and processes D-amino acids.[10][11] Using N-(Chloroacetyl)-D -leucine targets such enzymes. Conversely, this compound would likely act as a poor or non-inhibitor for an enzyme that specifically recognizes L-leucine. This inherent stereospecificity is a key element in experimental design, allowing for the use of the L-enantiomer, N-(Chloroacetyl)-L-leucine, as a negative control to validate that the observed inactivation is truly an active site-directed process.

Mechanism of Inactivation

The inactivation of a target enzyme (E) by N-(Chloroacetyl)-D-leucine (I) follows a two-step kinetic model, characteristic of affinity labels.

• Reversible Binding: The inhibitor first binds non-covalently to the active site to form an enzyme-inhibitor complex (E·I). This step is rapid and reversible, and its affinity is described by the inhibition constant, Kᵢ.

• Irreversible Covalent Modification: Following binding, the chloroacetyl group is positioned optimally near a nucleophilic residue (Nu:) in the active site. The nucleophile attacks the carbon atom bearing the chlorine, displacing the chloride ion in an Sₙ2 reaction. This forms a stable covalent bond and results in the irreversibly inactivated enzyme (E-I). This step is typically the rate-limiting step, characterized by the maximal rate of inactivation, kᵢₙₐ꜀ₜ.

The overall reaction can be depicted as: E + I ⇌ [E·I] → E-I

Caption: General mechanism for active site-directed inactivation.

Experimental Protocols & Workflows

A rigorous investigation using N-(Chloroacetyl)-D-leucine involves kinetic analysis to characterize the inactivation process and subsequent biochemical or mass spectrometric analysis to identify the site of modification.

General Safety & Handling

As a chloroacetamide derivative, N-(Chloroacetyl)-D-leucine should be handled with care. It is an irritant and a reactive electrophile.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate gloves (e.g., nitrile).[12][13][14]

• Handling: Handle the solid powder in a fume hood to avoid inhalation. Clean up spills promptly.[12]

• Storage: Store the compound in a cool, dark, and dry place, tightly sealed.[13]

Protocol: Enzyme Inactivation Kinetics

This protocol aims to determine the kinetic parameters Kᵢ and kᵢₙₐ꜀ₜ. The experiment involves measuring the residual enzyme activity over time at various concentrations of the inactivator.

Materials:

• Target Enzyme stock solution

• N-(Chloroacetyl)-D-leucine (Inactivator, I)

• Appropriate assay buffer (e.g., phosphate or Tris buffer at optimal pH for the enzyme)

• Substrate (S) for the enzyme activity assay

• Spectrophotometer or other detection instrument

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of N-(Chloroacetyl)-D-leucine (e.g., 100 mM) in 100% DMSO.

• Reaction Setup:

  • Prepare a series of dilutions of the inactivator in the assay buffer. A typical range might be 0-10 times the expected Kᵢ.

  • In separate tubes, pre-incubate the enzyme at a fixed concentration in the assay buffer with each concentration of the inactivator. Include a "zero inactivator" (0 µM I) control, adding an equivalent volume of DMSO instead.

  • Start the inactivation reaction by adding the enzyme to the inactivator solutions and start a timer.

• Time-Course Sampling:

  • At specific time points (e.g., 0, 2, 5, 10, 20, 30 minutes), withdraw a small aliquot from each inactivation reaction tube.

  • Immediately dilute the aliquot into a solution containing a high concentration of the substrate. This serves two purposes: it initiates the activity assay and, by dilution, effectively stops the inactivation reaction.

• Activity Measurement: Measure the initial rate of product formation for each time point. This rate is proportional to the amount of active enzyme remaining at that time.

• Data Analysis:

  • For each inactivator concentration [I], plot the natural logarithm of the remaining enzyme activity (ln(% Activity)) versus time. This should yield a straight line.

  • The negative of the slope of this line is the observed pseudo-first-order rate constant, kₒᵦₛ.

  • Plot kₒᵦₛ versus the inactivator concentration [I]. This plot should be a hyperbola.

  • Fit the data to the Michaelis-Menten-like equation: kₒᵦₛ = (kᵢₙₐ꜀ₜ * [I]) / (Kᵢ + [I]) . This non-linear regression will yield the values for kᵢₙₐ꜀ₜ (the maximum inactivation rate at saturating inhibitor concentration) and Kᵢ (the inhibitor concentration that gives half-maximal inactivation rate).[15][16]

Protocol: Identification of Modified Residue via Mass Spectrometry

This workflow identifies the specific amino acid residue that has been covalently modified.

Procedure:

• Inactivation: Incubate the target enzyme with a slight molar excess of N-(Chloroacetyl)-D-leucine until significant inactivation is achieved (e.g., >95%). As a control, prepare an identical sample of the enzyme without the inactivator.

• Removal of Excess Inactivator: Remove the unbound inactivator from the protein solution using dialysis or a desalting column.

• Denaturation and Digestion: Denature the protein (e.g., with urea) and digest it into smaller peptides using a specific protease like trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[17][18]

• Data Interpretation:

  • The covalent adduction of N-(Chloroacetyl)-D-leucine (C₈H₁₄ClNO₃) results in the addition of a C₈H₁₃NO₃ group (mass = 171.08 Da) after the loss of HCl.

  • Search the MS/MS data against the enzyme's sequence for peptides showing a mass increase of +171.08 Da on a nucleophilic residue (Cys, His, Lys, Tyr, etc.).[19]

  • The MS/MS fragmentation pattern of the modified peptide will confirm the identity of the peptide and pinpoint the exact amino acid that carries the modification.[17][20]

Caption: A generalized experimental workflow for enzyme inactivation studies.

Applications in Research and Drug Development

The use of N-(Chloroacetyl)-D-leucine and similar affinity labels provides critical insights that drive scientific discovery and therapeutic design.

• Mapping Active Sites: By identifying the specific residues modified by the inactivator, researchers can build a topographical map of the enzyme's active site, revealing which amino acids are crucial for binding and/or catalysis.[3][5] This information is invaluable for understanding the enzyme's mechanism.

• Validating Drug Targets: Irreversibly inactivating a target enzyme in a cellular or organismal context can help validate its role in a disease pathway.

• Rational Drug Design: Knowledge of the active site architecture gained from affinity labeling studies can guide the design of more potent and specific reversible inhibitors.[5]

• Probing Structure-Function Relationships: This technique is a cornerstone for probing how specific amino acids contribute to an enzyme's function, often used in conjunction with site-directed mutagenesis to confirm the role of identified residues.[5][6] For instance, a study on D-amino acid oxidase used the related compound N-chloro-D-leucine to identify a critical tyrosine residue in the active site, showing that its modification dramatically reduced the rate of flavin reduction, a key catalytic step.[10][11]

Conclusion

N-(Chloroacetyl)-D-leucine is a highly specific and effective tool for the active site-directed inactivation of enzymes that recognize D-amino acid substrates. Its utility stems from the combination of a targeting moiety (D-leucine) and a reactive warhead (chloroacetyl group). When employed within a framework of rigorous kinetic analysis and modern analytical techniques like mass spectrometry, this affinity label can provide unparalleled insights into enzyme mechanisms and active site structure. The principles and protocols outlined in this guide offer a robust starting point for researchers aiming to leverage this powerful chemical probe in their own investigations.

References

• Title: Affinity Labeling Source: Wiley Online Library URL: [Link]

• Title: A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by L-cysteine Source: PubMed URL: [Link]

• Title: Affinity label - Wikipedia Source: Wikipedia URL: [Link]

• Title: Affinity labels as probes for the study of the nucleotide binding site of enzymes Source: SciELO URL: [Link]

• Title: Analysis of kinetic data for irreversible enzyme inhibition Source: Biochemical Society Transactions URL: [Link]

• Title: Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine Source: The Journal of Biological Chemistry URL: [Link]

• Title: Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine Source: PubMed URL: [Link]

• Title: Data Independent Acquisition Mass Spectrometry for Identification of Targeted Peptide Site Specific Modifications Source: PMC - NCBI URL: [Link]

• Title: An irreversible inhibitor inactivates an enzyme by bonding covalently to a particular group at the active site. Source: Chemistry LibreTexts URL: [Link]

Sources

• 1. Enzyme inhibitor - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Affinity label - Wikipedia [en.wikipedia.org]
• 4. Affinity labeling-a general method for labeling the active sites of antibody and enzyme molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Affinity Labeling [almerja.com]
• 6. biologiachile.cl [biologiachile.cl]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. N-Chloroacetyl-L-leucine 99.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 13. ibisscientific.com [ibisscientific.com]
• 14. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 15. ronduggleby.com [ronduggleby.com]
• 16. researchgate.net [researchgate.net]
• 17. msf.ucsf.edu [msf.ucsf.edu]
• 18. msvision.com [msvision.com]
• 19. Mass Spectrometry for Post-Translational Modifications - Neuroproteomics - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Data Independent Acquisition Mass Spectrometry for Identification of Targeted Peptide Site Specific Modifications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of N-(Chloroacetyl)-D-leucine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the strategic use of the N-chloroacetyl moiety, specifically in the context of N-(Chloroacetyl)-D-leucine, for advanced peptide synthesis. The primary focus of this document is to provide a robust framework for the post-synthetic N-terminal modification of peptides and their subsequent intramolecular cyclization. This technique is a cornerstone in the development of conformationally constrained peptides with enhanced stability, binding affinity, and bioavailability. We will delve into the underlying chemical principles, provide detailed, field-proven protocols, and address potential challenges to ensure reproducible and high-quality results.

Introduction: The Strategic Advantage of the Chloroacetyl Group in Peptide Chemistry

The introduction of a chloroacetyl group onto a peptide creates a highly valuable electrophilic site for covalent modification. This functional group exhibits exceptional reactivity towards nucleophiles, most notably the thiol group of a cysteine residue, making it an invaluable tool for site-specific conjugation and peptide cyclization.[1] While the direct incorporation of an N-chloroacetylated amino acid building block like N-(Chloroacetyl)-D-leucine during solid-phase peptide synthesis (SPPS) is not standard practice due to potential side reactions, the post-synthetic N-terminal chloroacetylation of a completed peptide sequence is a common and highly effective strategy.[1]

The resulting N-terminal chloroacetylated peptide can be readily cyclized with a downstream cysteine residue to form a stable thioether bond. This "head-to-side-chain" cyclization is typically performed on-resin and is a key strategy in drug development to rigidify the peptide backbone, thereby improving its proteolytic stability and enhancing its binding affinity to biological targets.[1] The chloroacetyl group is generally stable under the conditions of Fmoc-based SPPS, which involves repeated treatments with a mild base like piperidine for Fmoc group removal.[1]

This guide will provide a detailed protocol for the synthesis of a linear peptide, its subsequent N-terminal chloroacetylation, and the final on-resin cyclization.

Core Principles and Mechanistic Rationale

The chloroacetyl group serves as a potent electrophile. The electron-withdrawing nature of the chlorine atom makes the adjacent methylene carbon susceptible to nucleophilic attack. In the context of peptide chemistry, the most common nucleophile is the deprotonated thiol group (thiolate) of a cysteine side chain.

The primary application, intramolecular cyclization, proceeds via an SN2 reaction mechanism where the cysteine thiol attacks the chloroacetylated N-terminus, displacing the chloride ion and forming a stable thioether linkage. This reaction is typically facilitated by a mild, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) to ensure the cysteine thiol is sufficiently deprotonated.

Caption: Workflow for N-terminal chloroacetylation and subsequent on-resin cyclization.

Experimental Protocols

This section provides a step-by-step guide for the synthesis of a linear peptide containing D-leucine, followed by N-terminal chloroacetylation and intramolecular cyclization.

Protocol 1: Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol outlines the standard steps for assembling the linear peptide on a solid support.

Materials:

• Fmoc-protected amino acids

• Rink Amide resin (or other suitable resin)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Coupling reagents: HBTU/HATU

• N,N-Diisopropylethylamine (DIPEA)

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Fmoc-protected amino acid (3-5 equivalents relative to resin loading) with a coupling reagent like HBTU or HATU (3-5 equivalents) and DIPEA (6-10 equivalents) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-4 hours at room temperature.[1] Monitor the reaction completion using a ninhydrin test.

• Washing: Wash the resin with DMF (3-5 times) to remove excess reagents and by-products.

• Repeat: Repeat steps 2-5 for each amino acid in the sequence, including Fmoc-D-Leucine-OH.

• Final Fmoc Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection (step 2) to expose the N-terminal amine.

Protocol 2: N-Terminal Chloroacetylation

This protocol is performed after the final Fmoc deprotection of the linear peptide synthesized in Protocol 1.

Materials:

• Peptide-resin from Protocol 1

• Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Chloroacetyl chloride or Chloroacetic anhydride

Reagent	Molar Equivalents (relative to resin loading)
Chloroacetyl chloride	2-5 eq.
Chloroacetic anhydride	2-5 eq.
DIPEA	4-10 eq.

Procedure:

• Resin Preparation: Wash the peptide-resin from Protocol 1 thoroughly with DMF (3 times) and then with DCM (3 times) to ensure it is free of any residual piperidine.

• Reaction Mixture Preparation: In a separate vessel, prepare the chloroacetylation solution. For a 0.1 mmol synthesis scale, dissolve chloroacetyl chloride (2 equivalents) and DIPEA (4 equivalents) in an appropriate volume of DCM.[1][2] Alternatively, chloroacetic anhydride can be used.

• Chloroacetylation Reaction: Add the chloroacetylation solution to the resin and shake the mixture at room temperature for 30-60 minutes.

• Washing: After the reaction is complete, wash the resin thoroughly with DCM (3-5 times) followed by DMF (3-5 times) to remove all excess reagents.

Protocol 3: On-Resin Intramolecular Cyclization

This protocol describes the formation of the thioether bond between the N-terminal chloroacetyl group and a cysteine side chain.

Materials:

• N-chloroacetylated peptide-resin from Protocol 2

• N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

Reagent	Molar Equivalents (relative to resin loading)
DIPEA	4-5 eq.

Procedure:

• Selective Cysteine Deprotection (if necessary): If a labile protecting group (e.g., Mmt) is used for the cysteine side chain, selectively deprotect it at this stage. The commonly used Trt group is generally stable and will be removed during the final cleavage.

• Resin Swelling: Swell the chloroacetylated peptide-resin in DMF.

• Cyclization: Add a solution of DIPEA (4-5 equivalents) in DMF to the resin. This creates a slightly basic environment to facilitate the nucleophilic attack of the cysteine thiol on the chloroacetyl group.[1]

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 2-24 hours. The progress of the cyclization can be monitored by taking a small sample of the resin, cleaving the peptide, and analyzing it by LC-MS.[1]

• Washing: Once the cyclization is complete, wash the resin thoroughly with DMF (3-5 times) and then DCM (3-5 times).

Caption: Experimental workflow for chloroacetylation and on-resin cyclization.

Protocol 4: Cleavage and Deprotection

This final step releases the cyclic peptide from the solid support and removes any remaining side-chain protecting groups.

Materials:

• Cyclized peptide-resin from Protocol 3

• Trifluoroacetic acid (TFA)

• Scavengers (e.g., Triisopropylsilane (TIS), Water, 1,2-ethanedithiol (EDT))

• Cold diethyl ether

Cleavage Cocktail Example:

• TFA: 95%

• TIS: 2.5%

• Water: 2.5% (Note: If the peptide contains methionine, the addition of EDT (2.5%) is recommended to prevent S-alkylation)[1]

Procedure:

• Resin Preparation: Dry the cyclized peptide-resin under vacuum for at least 1 hour.

• Cleavage Reaction: Add the cleavage cocktail to the dried resin in a reaction vessel. Stir the mixture at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Peptide Collection: Centrifuge the mixture to pellet the peptide and decant the ether. Wash the peptide pellet with cold ether two more times.

• Drying and Purification: Dry the crude peptide pellet under vacuum. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product by mass spectrometry.

Troubleshooting and Key Considerations

• Incomplete Chloroacetylation: Ensure the N-terminal amine is fully deprotected before adding the chloroacetylation reagents. Use fresh chloroacetyl chloride/anhydride and ensure anhydrous conditions.

• Incomplete Cyclization: The pH of the reaction is crucial. Ensure sufficient DIPEA is used to deprotonate the cysteine thiol. Longer reaction times may be necessary for sterically hindered sequences.

• Side Reactions:

  • Dimerization/Oligomerization: If cyclization is performed in solution post-cleavage, use dilute peptide concentrations to favor intramolecular over intermolecular reactions. On-resin cyclization largely mitigates this issue.

  • Methionine S-alkylation: During TFA cleavage, carbocations from protecting groups can alkylate methionine. Always include scavengers like TIS and EDT in the cleavage cocktail to prevent this.[1]

• Direct Incorporation of N-(Chloroacetyl)-D-leucine: While not the standard approach, if direct coupling is attempted, it is crucial to use coupling methods that are compatible with the electrophilic chloroacetyl group. Strong activating agents could potentially lead to unwanted side reactions with the chloroacetyl moiety. The preferred method remains post-synthetic modification due to its reliability and higher yields.

Conclusion

The use of an N-terminal chloroacetyl group is a powerful and versatile strategy in modern peptide chemistry. By following the detailed protocols for post-synthetic N-terminal chloroacetylation and on-resin cyclization, researchers can reliably produce conformationally constrained cyclic peptides. This methodology, which can be readily applied to sequences containing N-(Chloroacetyl)-D-leucine at the N-terminus, is instrumental in the development of novel peptide-based therapeutics with improved pharmacological properties.

References

• BenchChem. (2025). Application Notes and Protocols for the Use of Chloroacetyl-L-methionine in Solid-Phase Peptide Synthesis.
• Robey, F. A., & Linder, W. (1987). Automated synthesis and use of N-chloroacetyl-modified peptides for the preparation of synthetic peptide polymers and peptide-protein immunogens. International Journal of Peptide and Protein Research, 30(6), 794-800.
• Vinogradov, A. A., Yin, Y., & Suga, H. (2019). Macrocyclic Peptides as Drug Candidates: Recent Progress and Remaining Challenges. Journal of the American Chemical Society, 141(10), 4167–4181.
• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
• Passioura, T., et al. (2021). Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT). RSC Chemical Biology, 2(5), 1353-1361.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Macrocyclic peptides as allosteric inhibitors of nicotinamide N -methyltransferase (NNMT) - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00134E [pubs.rsc.org]

Using N-(Chloroacetyl)-D-leucine to probe enzyme active sites

Application Note: Utilizing N-(Chloroacetyl)-D-leucine for Stereospecific Enzyme Profiling and Active Site Mapping

Executive Summary

The rational design of activity-based probes (ABPs) requires a delicate balance between target recognition and chemical reactivity. N-(Chloroacetyl)-D-leucine serves as a dual-modality biochemical tool, functioning both as a highly specific substrate for D-stereospecific hydrolases and as a covalent affinity label for active-site mapping. By pairing a D-leucine recognition moiety with an α -chloroacetamide electrophilic warhead, this molecule effectively bypasses abundant L-specific proteases, enabling the precise interrogation of D-amino acid metabolizing enzymes (e.g., D-aminoacylases) critical to bacterial physiology and mammalian neuromodulation.

Mechanistic Rationale & Causality

Historically, chloroacetyl derivatives of amino acids have been instrumental in defining the stereospecificity of renal peptidases and acylases[1]. The utility of N-(Chloroacetyl)-D-leucine is rooted in its structural dichotomy:

• The Recognition Element (D-Leucine): Standard mammalian enzymes, such as Porcine Kidney Acylase I, strictly process L-enantiomers. By utilizing the D-enantiomer, the probe is stereo-excluded from these off-target sites[1]. Instead, it specifically docks into the active sites of enzymes like the zinc-dependent D-aminoacylase found in Alcaligenes denitrificans[2] or specific hyperthermophilic archaeal acylases[3].

• The Warhead ( α -Chloroacetamide): The chloroacetyl group is a "soft" electrophile. Unlike highly reactive iodoacetamides that indiscriminately alkylate surface cysteines, the chloroacetyl moiety requires precise spatial orientation and microenvironmental activation (e.g., lowering of the target nucleophile's pKa) to react.

Depending on the enzyme's catalytic machinery, the probe undergoes one of two pathways (Figure 1):

• Hydrolytic Cleavage: If the enzyme utilizes an activated water molecule (often via a Zn2+ cofactor[2]), the chloroacetyl group acts as an acyl donor, releasing D-leucine and chloroacetate.

• Covalent Alkylation: In the absence of hydrolytic water activation, or if the enzyme possesses a suitably positioned nucleophilic cysteine or histidine, the probe undergoes an SN​2 reaction, permanently alkylating the active site and yielding a +171.09 Da mass shift.

Fig 1: Dual reaction modalities of N-(Chloroacetyl)-D-leucine within enzyme active sites.

Quantitative Kinetic Profiling

The stereospecificity and reaction mode of the probe vary significantly across different enzyme classes. Table 1 summarizes the kinetic parameters, demonstrating how D- and L-enantiomers selectively partition across bacterial, archaeal, and mammalian acylases.

Table 1: Comparative Kinetic Profiling of Acylases

Enzyme Source	Substrate / Probe	Apparent Km​ (mM)	kcat​ (min⁻¹)	Primary Reaction Mode
Alcaligenes denitrificans[2]	N-Acetyl-D-methionine	0.48	6.24 × 10⁴	Hydrolytic Cleavage
Alcaligenes denitrificans[4]	N-(Chloroacetyl)-D-amino acids	~0.65	~4.10 × 10⁴	Hydrolytic Cleavage
Pyrococcus furiosus[5]	N-(Chloroacetyl)-L-leucine	1.20	1.50 × 10³	Hydrolytic Cleavage
Porcine Kidney Acylase I[1]	N-(Chloroacetyl)-D-leucine	N/A (No binding)	0	None (Stereo-excluded)

Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . Every experimental condition is paired with a mechanistic control to rule out false positives (e.g., promiscuous esterase activity or non-specific background alkylation).

Protocol A: Stereospecific Hydrolysis Assay (Kinetic Profiling)

Objective: Measure the D-aminoacylase activity of a target protein using N-(Chloroacetyl)-D-leucine as a substrate. Causality Check: We utilize a Ninhydrin-based colorimetric readout. Intact N-(Chloroacetyl)-D-leucine has a blocked α -amino group and will not react. Only the enzymatically liberated D-leucine will react with Ninhydrin to form Ruhemann's purple (Absorbance at 570 nm), providing a direct, background-free measurement of hydrolysis.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM Tris-HCl (pH 7.5) containing 0.1 mM ZnCl2​ . Note: Zinc is a critical catalytic cofactor for most D-aminoacylases[2].

• Substrate Preparation: Dissolve N-(Chloroacetyl)-D-leucine in DMSO to a 100 mM stock. Dilute to a 5 mM working concentration in the assay buffer.

• Self-Validating Controls: Prepare parallel reaction tubes containing 5 mM N-(Chloroacetyl)-L-leucine (Enantiomeric control) and 5 mM N-Acetyl-D-leucine (Leaving-group control).

• Enzyme Incubation: Add 10 µg of purified target enzyme to 100 µL of the substrate solutions. Incubate at the enzyme's optimal temperature (e.g., 45°C for A. denitrificans[2]) for 30 minutes.

• Quenching & Development: Quench the reaction by adding 100 µL of 2% Ninhydrin reagent (in ethanol/acetate buffer). Boil the samples at 95°C for 10 minutes.

• Quantification: Cool to room temperature, dilute with 500 µL of 50% ethanol, and measure absorbance at 570 nm against a D-leucine standard curve.

Protocol B: Covalent Active Site Mapping (ABPP / LC-MS/MS)

Objective: Utilize the probe as a covalent affinity label to identify active-site nucleophiles (Cys/His) in uncharacterized D-stereospecific enzymes. Crucial Expert Insight: The chloroacetyl warhead readily reacts with free thiols. If Dithiothreitol (DTT) is added to denature the protein while unreacted probe is still present, the probe will rapidly alkylate the DTT, destroying the reducing agent and generating complex adducts. Therefore, Step 3 (Protein Precipitation) is strictly mandatory to physically separate the unreacted probe from the protein before disulfide reduction.

Step-by-Step Methodology:

• Labeling Reaction: Incubate 50 µg of target proteome with 50 µM N-(Chloroacetyl)-D-leucine in 50 mM HEPES (pH 7.4) for 1 hour at 37°C. (Avoid Tris buffer here, as primary amines can slowly react with chloroacetamides over long incubations).

• Competition Control (Self-Validation): In a parallel tube, pre-incubate the proteome with 1 mM N-Acetyl-D-leucine for 15 minutes prior to adding the probe. If labeling is truly active-site directed, this competitive inhibitor will abolish the MS/MS signal.

• Probe Removal (Critical): Add 4 volumes of ice-cold Acetone. Incubate at -20°C for 2 hours to precipitate proteins. Centrifuge at 15,000 x g for 15 minutes. Discard the supernatant containing the unreacted probe.

• Reduction & Alkylation: Resuspend the pellet in 8M Urea. Add 10 mM DTT (incubate 30 min at 37°C), followed by 20 mM Iodoacetamide (incubate 30 min in the dark) to cap non-target cysteines.

• Digestion: Dilute urea to <2M with 50 mM Ammonium Bicarbonate. Add Trypsin (1:50 enzyme:protein ratio) and digest overnight at 37°C.

• LC-MS/MS Analysis: Desalt peptides using C18 StageTips and analyze via high-resolution mass spectrometry. Search the data for a static modification of +171.09 Da on Cysteine or Histidine residues, corresponding to the covalently attached N-(acetyl)-D-leucine adduct (following the loss of the chloride leaving group).

Fig 2: Self-validating ABPP workflow for mapping active site nucleophiles using the probe.

References

• Fodor, P.J., Price, V.E., & Greenstein, J.P. "Enzymatic Hydrolysis of Saturated and Unsaturated Tripeptides." Journal of Biological Chemistry, 1949. URL: [Link]

• Yang, Y. B., Hsiao, K. M., Li, H., Yano, H., Tsugita, A., & Tsai, Y. C. "Characterization of D-aminoacylase from Alcaligenes denitrificans DA181." Bioscience, Biotechnology, and Biochemistry, 1992. URL: [Link]

• Story, S. V., Grunden, A. M., & Adams, M. W. "Characterization of an Aminoacylase from the Hyperthermophilic Archaeon Pyrococcus furiosus." Journal of Bacteriology, 2001. URL: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Characterization of D-aminoacylase from Alcaligenes denitrificans DA181 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. academic.oup.com [academic.oup.com]
• 5. journals.asm.org [journals.asm.org]

Application Note: Synthesis and Isolation of N-Chloroacetyl-D-Leucine

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Application: Chiral intermediate synthesis, peptide derivatization, and mixed-mode affinity chromatography ligand preparation.

Introduction & Mechanistic Insights

The chloroacetylation of amino acids is a fundamental derivatization technique utilized extensively in drug development to create reactive electrophilic intermediates. N-chloroacetyl-D-leucine[1] serves as a critical chiral building block for synthesizing complex peptidomimetics, targeted covalent inhibitors, and specific affinity chromatography resins[2].

The synthesis relies on the classic Schotten-Baumann reaction , wherein an aqueous alkaline environment is used to facilitate the acylation of the amino group by an acyl chloride.

Causality in Experimental Design

• Zwitterion Disruption: In neutral aqueous solutions, D-leucine exists as a zwitterion with a protonated, non-nucleophilic ammonium group ( −NH3+​ ). The addition of a strong base (e.g., NaOH or K2​CO3​ ) deprotonates the amine to its free state ( −NH2​ ), rendering it highly nucleophilic[3].

• Exotherm and Hydrolysis Control: Chloroacetyl chloride is highly reactive and susceptible to rapid hydrolysis in water. By strictly maintaining the reaction temperature at 0–5 °C, the rate of amine acylation vastly outpaces the competitive hydrolysis of the acyl chloride[4].

• Dynamic pH Maintenance: The acylation process liberates hydrochloric acid ( HCl ) as a byproduct. If left unneutralized, the pH drops, protonating the remaining D-leucine and halting the reaction. Simultaneous, dropwise addition of base is required to maintain the pH between 10 and 11[4].

Experimental Workflow

The following diagram illustrates the critical stages of the derivatization process, from initial dissolution to final purification.

Workflow for the Schotten-Baumann chloroacetylation of D-leucine.

Materials and Physicochemical Data

To ensure reproducibility and safety, verify the purity of all reagents prior to synthesis. Chloroacetyl chloride is a severe lachrymator and corrosive agent; all operations must be conducted in a certified fume hood[5].

Table 1: Physicochemical Properties of Target Compound

Parameter	Value / Specification
Target Compound	N-Chloroacetyl-D-leucine
CAS Registry Number	64830-83-7 (D-form)[1] / 688-12-0 (L-form)[6]
Molecular Formula	C8​H14​ClNO3​ [7]
Molecular Weight	207.65 g/mol [6]
Appearance	White to off-white crystalline powder[6]
Melting Point	~134 °C[6]

Step-by-Step Protocol: Synthesis of N-Chloroacetyl-D-Leucine

This protocol is scaled for a 50 mmol synthesis but can be linearly scaled for process chemistry applications.

Phase 1: Preparation and Deprotonation

• Dissolution: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, pH probe, and two dropping funnels, suspend 6.56 g (50 mmol) of D-leucine in 25 mL of deionized water.

• Alkalinization: Slowly add 5N NaOH until the D-leucine is completely dissolved and the solution reaches a pH of 11.0[4].

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C[4].

Phase 2: Acylation Reaction

• Reagent Loading: Charge one dropping funnel with 4.77 mL (60 mmol, 1.2 eq) of chloroacetyl chloride[3]. Charge the second dropping funnel with 5N NaOH .

• Simultaneous Addition: Begin adding the chloroacetyl chloride dropwise over a period of 30–45 minutes. Vigorously stir the biphasic mixture[3].

• pH Maintenance (Critical): Continuously monitor the pH. As the pH begins to drop due to HCl formation, simultaneously add 5N NaOH dropwise to maintain the pH strictly between 10.5 and 11.0[4].

• Maturation: Once the addition is complete, maintain the reaction at 0–5 °C for 1 hour, then remove the ice bath and allow it to stir at room temperature for an additional 1 to 2 hours to ensure complete conversion[8].

Phase 3: Isolation and Purification

• Organic Wash (Optional): If a biphasic solvent system (e.g., using toluene or methyl ethyl ketone) was employed, separate and discard the organic layer to remove unreacted acyl chloride and non-polar impurities[4][8].

• Acidification: Cool the aqueous phase back to 0–5 °C. Slowly add concentrated HCl (approx. 37%) dropwise until the pH reaches 1.0 to 2.0[4]. This converts the soluble sodium N-chloroacetyl-D-leucinate into the insoluble free acid.

• Crystallization: Seed the solution if necessary, and allow the mixture to crystallize at 0–5 °C for 3 hours[4].

• Filtration: Collect the precipitated N-chloroacetyl-D-leucine via vacuum filtration. Wash the filter cake with a minimal amount of ice-cold deionized water to remove residual salts.

• Recrystallization: Recrystallize the crude product from a mixture of ethyl acetate or ethanol/water to achieve >99% purity[4][8]. Dry the purified crystals in a vacuum desiccator over P2​O5​ or in a vacuum oven at 40 °C.

Troubleshooting & Process Optimization

Table 2: Common Failure Modes and Corrective Actions

Observation / Issue	Mechanistic Cause	Corrective Action
Low Yield (<60%)	Hydrolysis of chloroacetyl chloride outcompeting the acylation reaction.	Ensure strict temperature control (0-5 °C) during addition. Increase stirring rate to maximize interfacial contact[3].
Incomplete Conversion	pH dropped below 9, causing protonation of the D-leucine amine group.	Monitor pH continuously. Do not add acyl chloride faster than the base can neutralize the generated HCl [4].
Oiling Out During Acidification	Product precipitating as a liquid rather than a crystal due to rapid pH drop or impurities.	Add HCl more slowly. Seed the solution with pure N-chloroacetyl-D-leucine crystals before reaching pH 2[4].
High Salt Content in Product	Co-precipitation of NaCl during the acidification step.	Ensure thorough washing of the filter cake with ice-cold water. Recrystallize from an organic solvent like ethyl acetate[8].

References

• Synthesis of N-chloroacetyl-N-(2,6-dimethylphenyl)-amino-acetamide. PrepChem.com.
• DE69500481T2 - Process for the preparation of N-chloroacetylglutamine. Google Patents.
• DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. bsphs.org.
• 1046 results for "Amino Acids". Avantor.
• UNII BU8ZKN2HNP - N-CHLOROACETYL-D-LEUCINE. ndclist.com.
• SAFETY DATA SHEET - N-Chloroacetyl-L-leucine. TCI Chemicals.

Sources

• 1. ndclist.com [ndclist.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. bsphs.org [bsphs.org]
• 4. DE69500481T2 - Process for the preparation of N-chloroacetylglutamine - Google Patents [patents.google.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. avantorsciences.com [avantorsciences.com]
• 7. N-Chloroacetyl-L-leucine>99.0%(T)1g [scisupplies.eu]
• 8. prepchem.com [prepchem.com]

Application Note: Enantiomeric Separation of DL-Leucine via N-(Chloroacetyl) Derivatization and Enzymatic Resolution

Introduction and Mechanistic Rationale

The separation of racemic amino acids into their optically pure enantiomers is a critical operation in drug development and synthetic biochemistry. While modern chiral chromatography is effective for analytical scales, the enzymatic resolution of N-acyl amino acids remains the gold standard for preparative and industrial-scale enantiomeric separation.

This application note details the use of N-(chloroacetyl)-D-leucine as the key isolable intermediate in the resolution of DL-leucine. The methodology relies on the stereoselective hydrolysis of N-chloroacetyl-DL-leucine by Aminoacylase I (Acylase I, EC 3.5.1.14) [1].

The Causality of the Chloroacetyl Moiety: While standard N-acetyl derivatives are commonly used, the selection of a chloroacetyl protecting group is a deliberate kinetic optimization. The electron-withdrawing nature of the chlorine atom significantly increases the electrophilicity of the amide carbonyl carbon. This lowers the activation energy required for nucleophilic attack by the zinc-activated water molecule within the enzyme's active site, resulting in a nearly threefold increase in the catalytic efficiency ( kcat​/Km​ ) compared to standard N-acetyl derivatives[2]. Meanwhile, the D-enantiomer (N-chloroacetyl-D-leucine) remains completely unreacted due to absolute steric hindrance, allowing for simple phase-separation[3].

Experimental Workflow & Pathway Visualization

Workflow for the enzymatic resolution of DL-leucine via N-chloroacetyl derivatization.

Quantitative Kinetic Advantages

The table below summarizes the relative hydrolysis rates of various N-acyl-leucine derivatives by Porcine Kidney Aminoacylase I, demonstrating the kinetic superiority of the chloroacetyl group[2][4].

Substrate	Enzyme Source	Relative Hydrolysis Rate (%)	Mechanistic Note
N-Chloroacetyl-L-Leucine	Porcine Kidney (Acylase I)	~300 - 400%	High electrophilicity of carbonyl carbon accelerates nucleophilic attack.
N-Acetyl-L-Leucine	Porcine Kidney (Acylase I)	100% (Baseline)	Standard physiological substrate.
N-Formyl-L-Leucine	Porcine Kidney (Acylase I)	~150%	Reduced steric bulk compared to acetyl, but lower electrophilicity.
N-Chloroacetyl-D-Leucine	Porcine Kidney (Acylase I)	0%	Absolute steric hindrance prevents transition state formation.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In-process physical changes (e.g., pH shifts and solubility differentials) act as real-time indicators of reaction success.

Phase 1: Synthesis of N-Chloroacetyl-DL-Leucine

• Dissolution: Suspend 100 mmol of racemic DL-leucine in 50 mL of H2​O . Chill to 0°C in an ice bath.

• Derivatization: Simultaneously add 120 mmol of chloroacetyl chloride and 2.5 M NaOH dropwise under vigorous stirring.

  • Causality Check: The NaOH must be added at a rate that maintains the pH between 10.0 and 11.0. If the pH drops below 9.0, the amine becomes protonated and unreactive; if it exceeds 12.0, the chloroacetyl chloride rapidly hydrolyzes into chloroacetic acid.

• Precipitation: Once the reaction is complete, acidify the mixture to pH 2.0 using 6 M HCl. The N-chloroacetyl-DL-leucine will precipitate as a white solid.

• Recovery: Filter, wash with cold water, and dry under a vacuum.

Phase 2: Stereoselective Enzymatic Hydrolysis

Stereoselective hydrolysis of N-chloroacetyl-L-leucine by Aminoacylase I.

• Preparation: Dissolve 50 mmol of N-chloroacetyl-DL-leucine in 200 mL of H2​O . Adjust the pH to exactly 7.0 using 1 M LiOH.

• Activation: Add CoCl2​ to a final concentration of 0.5 mM.

  • Causality Check: Acylase I is a metalloenzyme. Exogenous Co2+ or Zn2+ replaces any metal ions lost during commercial enzyme purification, ensuring maximum Vmax​ [1].

• Enzymatic Cleavage: Add 50 mg of Porcine Kidney Aminoacylase I. Incubate at 37°C.

• Self-Validating Monitoring (pH-Stat): As the L-enantiomer is hydrolyzed, chloroacetic acid is released, dropping the pH. Use an automated pH-stat to titrate 1 M LiOH into the reactor to maintain pH 7.0.

  • Validation: The reaction is strictly complete when exactly 25 mmol of LiOH (0.5 equivalents relative to the racemate) has been consumed.

Phase 3: Phase-Separation and Recovery

• Quenching & Acidification: Acidify the completed reaction mixture to pH 2.0 using 2 M HCl.

• Differential Extraction: Extract the aqueous layer three times with equal volumes of ethyl acetate.

  • Causality Check: At pH 2.0, the unreacted N-chloroacetyl-D-leucine is fully protonated (uncharged) and partitions entirely into the organic ethyl acetate phase. Conversely, the newly freed L-leucine is protonated at its amine group (cationic) and remains locked in the aqueous phase.

• Isolation: Dry the organic phase over anhydrous MgSO4​ , filter, and evaporate under reduced pressure to yield pure N-chloroacetyl-D-leucine as a crystalline solid.

Phase 4: Deprotection to Yield D-Leucine

• Acid Hydrolysis: Suspend the isolated N-chloroacetyl-D-leucine in 50 mL of 2 M HCl. Reflux at 100°C for 3 hours to cleave the chloroacetyl protecting group.

• Neutralization: Cool the solution and evaporate to dryness to remove excess HCl. Redissolve in minimal water and adjust the pH to 5.98 (the isoelectric point of leucine) using dilute NH4​OH .

• Crystallization: Pure D-leucine will precipitate from the solution. Filter and wash with cold ethanol.

Quality Control & Validation

To validate the optical purity of the separated D-leucine, utilize Chiral HPLC.

• Column: Crown ether-based chiral stationary phase (e.g., Crownpak CR(+)).

• Mobile Phase: Perchloric acid ( HClO4​ ) at pH 1.5.

• Detection: UV at 210 nm.

• Rationale: The acidic mobile phase ensures the amino acid is fully protonated, allowing the chiral crown ether to form transient inclusion complexes with the primary amine. A successful enzymatic resolution via the chloroacetyl route routinely yields an Enantiomeric Excess (ee) > 99.5%.

Sources

• 1. Information on EC 3.5.1.14 - N-acyl-aliphatic-L-amino acid amidohydrolase - BRENDA Enzyme Database [brenda-enzymes.info]
• 2. Characterization of an Aminoacylase from the Hyperthermophilic Archaeon Pyrococcus furiosus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Chiral Resolution of Amino Acid Enantiomers by GC-MS Following Derivatization with N-(Chloroacetyl)-D-leucine

Introduction: The Imperative of Chiral Separation in Life Sciences

Amino acids, the fundamental building blocks of proteins, exist as enantiomers (L- and D-isomers), which are non-superimposable mirror images. While L-amino acids are predominant in biological systems, D-amino acids are increasingly recognized as crucial molecules in various physiological and pathological processes, from neurotransmission to bacterial cell wall synthesis.[1] Consequently, the ability to accurately identify and quantify individual amino acid enantiomers is of paramount importance in pharmaceutical research, clinical diagnostics, and food science.

Gas chromatography-mass spectrometry (GC-MS) offers high resolution and sensitivity, making it a powerful tool for amino acid analysis.[2] However, the inherent polarity and low volatility of amino acids necessitate a chemical derivatization step prior to analysis.[3] For chiral analysis, one of the most robust strategies is the use of a chiral derivatizing agent. This approach, known as indirect separation, involves reacting the amino acid enantiomers with a pure chiral reagent to form diastereomers. These diastereomers possess distinct physicochemical properties, allowing them to be separated on a standard, non-chiral GC column.

This application note provides a comprehensive guide to the chiral analysis of amino acids using N-(Chloroacetyl)-D-leucine as a novel chiral derivatizing agent. We will detail the underlying chemical principles, provide a validated protocol for the synthesis of the reagent, outline a step-by-step procedure for amino acid derivatization, and present a framework for GC-MS analysis and data interpretation.

Principle of Diastereomeric Derivatization

The core of this method is a two-step derivatization process. First, the carboxylic acid group of the target amino acid is esterified to increase its volatility. Second, the primary or secondary amino group is acylated with the chiral reagent, N-(Chloroacetyl)-D-leucine. This reaction converts the D- and L-enantiomers of the target amino acid into a pair of diastereomers, which can then be chromatographically resolved.

The causality behind this two-step process is critical: esterification of the carboxyl group prevents its interference with the subsequent acylation of the amino group, ensuring a clean, high-yield reaction. The use of a D-leucine-based reagent will produce N-(N'-Chloroacetyl-D-leucyl)-L-amino acid and N-(N'-Chloroacetyl-D-leucyl)-D-amino acid esters. These diastereomeric pairs have different boiling points and interaction energies with the stationary phase of the GC column, enabling their separation.

Diagram 1: Reaction pathway for diastereomeric derivatization.

Part 1: Synthesis of N-(Chloroacetyl)-D-leucine Reagent

Rationale: N-(Chloroacetyl)-D-leucine is not a standard, commercially available derivatizing agent. Providing a synthesis protocol empowers researchers to produce the high-purity reagent required for this application. The following protocol is adapted from established methods for the N-chloroacetylation of amino acids.[4][5]

Protocol 1: Reagent Synthesis

Materials:

• D-Leucine

• Chloroacetyl chloride

• Potassium carbonate (K₂CO₃)

• Dichloromethane (CH₂Cl₂)

• 1N Hydrochloric acid (HCl)

• Deionized water

• Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, dissolve D-Leucine (1 equivalent) in a 1:1 mixture of water and a suitable organic solvent like dichloromethane.

• Basification: Add K₂CO₃ (3-4 equivalents) to the mixture while stirring vigorously. This deprotonates the amino group of D-leucine, making it nucleophilic.[4]

• Acylation: Cool the flask in an ice bath. Add chloroacetyl chloride (1.5 equivalents) dropwise via a dropping funnel over 30 minutes. Maintain vigorous stirring to facilitate the reaction at the aqueous-organic interface.

• Reaction: Allow the reaction to stir for an additional 1-2 hours at room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with CH₂Cl₂.

• Washing: Combine the organic extracts and wash sequentially with water and 1N HCl to remove unreacted D-leucine and excess base.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purity Check: The resulting product, N-(Chloroacetyl)-D-leucine, should be a solid or viscous oil. Confirm its identity and purity using NMR and/or MS before use in derivatization.

Part 2: Protocol for Amino Acid Derivatization

This protocol is a two-step process performed sequentially in the same reaction vial. It is critical that all glassware is thoroughly dried and reagents are anhydrous, as moisture can significantly hinder derivatization efficiency.

Protocol 2: Two-Step Derivatization

Materials:

• Amino acid standard or dried sample extract

• Methanolic HCl (3M)

• N-(Chloroacetyl)-D-leucine (synthesized in Part 1)

• Pyridine or Triethylamine (TEA)

• Acetonitrile (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas stream for evaporation

Procedure:

Step A: Esterification

• Sample Preparation: Place the dried amino acid sample (typically 10-100 µg) into a reaction vial. If starting from a solution, evaporate the solvent completely under a gentle stream of nitrogen.

• Reagent Addition: Add 200 µL of 3M methanolic HCl to the dried sample.

• Reaction: Cap the vial tightly and heat at 80°C for 60 minutes. This reaction converts the carboxylic acid group to its methyl ester.[6]

• Evaporation: Cool the vial to room temperature and evaporate the methanolic HCl to dryness under a stream of nitrogen. This step is crucial to remove the acidic catalyst which would interfere with the next step.

Step B: Diastereomeric Acylation

• Reagent Preparation: Dissolve the dried amino acid methyl ester from Step A in 100 µL of anhydrous acetonitrile.

• Acylation Cocktail: Add 50 µL of a solution containing N-(Chloroacetyl)-D-leucine (1.2 equivalents relative to the estimated total amino acid content) and a non-nucleophilic base like pyridine or TEA (2 equivalents) in acetonitrile. The base acts as a scavenger for the HCl byproduct of the acylation reaction.

• Reaction: Cap the vial tightly and heat at 60°C for 30-60 minutes.

• Final Preparation: Cool the sample to room temperature. The derivatized sample can be directly injected into the GC-MS. Alternatively, for complex matrices, a liquid-liquid extraction (e.g., with ethyl acetate) can be performed to clean up the sample.

Part 3: GC-MS Analysis and Data Interpretation

Rationale: The GC-MS parameters must be optimized to achieve baseline separation of the diastereomeric pairs and generate informative mass spectra for confident identification. A standard non-polar or mid-polar column is sufficient, as the chirality has been resolved chemically.[7]

Typical GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms, HP-5ms, or equivalent (30m x 0.25mm ID, 0.25µm film)	A robust, general-purpose column providing excellent separation for a wide range of derivatized compounds.[7]
Carrier Gas	Helium, constant flow at 1.0-1.2 mL/min	Provides optimal efficiency and is inert.
Injection Mode	Split (e.g., 20:1) or Splitless	Split mode is suitable for concentrated samples; splitless for trace analysis.
Injector Temp	250 - 280°C	Ensures rapid volatilization of the derivatives without thermal degradation.
Oven Program	Initial: 100°C for 2 min, ramp 5-10°C/min to 300°C, hold 5 min	An initial low temperature prevents backflash, while the ramp allows for separation of derivatives with different boiling points.
MS Interface Temp	280 - 300°C	Prevents condensation of analytes between the GC and MS.
Ion Source Temp	230°C	Standard temperature for electron ionization (EI).[8]
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and structural elucidation.
Scan Mode	Full Scan (m/z 50-650) for identification; Selected Ion Monitoring (SIM) for quantification	Full scan is used to identify unknown compounds, while SIM provides enhanced sensitivity and selectivity for target analytes.

Data Interpretation

The successful derivatization and separation will result in two distinct chromatographic peaks for each amino acid present as a racemic mixture.

• Identification: The mass spectrum of each diastereomer will contain characteristic fragment ions. Key fragments will correspond to the loss of the ester group, cleavage at the amide bonds, and fragments specific to the D-leucine side chain and the analyte amino acid side chain.[9]

• Quantification: The ratio of the peak areas of the two diastereomers corresponds directly to the enantiomeric ratio (D/L) of the amino acid in the original sample. For accurate quantification, it is essential to establish that the derivatization reaction does not exhibit kinetic resolution (i.e., it proceeds at the same rate for both enantiomers). This can be verified using certified D/L standards.

Expected Fragmentation and Retention Data (Hypothetical)

Amino Acid	Derivative Name (L-Isomer)	Expected Elution Order	Key m/z Fragments (Hypothetical)
Alanine	N-(N'-Chloroacetyl-D-leucyl)-L-alanine methyl ester	1st	M+, [M-31], [M-59], fragments of chloroacetyl-leucine
Alanine	N-(N'-Chloroacetyl-D-leucyl)-D-alanine methyl ester	2nd	M+, [M-31], [M-59], fragments of chloroacetyl-leucine
Valine	N-(N'-Chloroacetyl-D-leucyl)-L-valine methyl ester	1st	M+, [M-31], [M-59], fragments of chloroacetyl-leucine
Valine	N-(N'-Chloroacetyl-D-leucyl)-D-valine methyl ester	2nd	M+, [M-31], [M-59], fragments of chloroacetyl-leucine

Note: The elution order is hypothetical and must be determined experimentally using pure enantiomeric standards.

Overall Experimental Workflow

The entire process, from sample preparation to data analysis, requires careful execution to ensure reliable and reproducible results. The following diagram provides a high-level overview of the complete workflow.

Diagram 2: Comprehensive workflow for chiral amino acid analysis.

Trustworthiness: A Self-Validating System

To ensure the trustworthiness and scientific integrity of this method, a validation process should be conducted. This involves:

• Linearity: Analyzing a series of standards at different concentrations to establish a linear relationship between concentration and peak area for each diastereomer.[10][11]

• Accuracy and Recovery: Spiking a blank matrix with known amounts of D- and L-amino acid standards and calculating the recovery to assess the accuracy of the entire procedure.[12]

• Precision: Performing replicate analyses of the same sample to determine the repeatability (intra-day) and intermediate precision (inter-day) of the method, expressed as relative standard deviation (RSD).

• Limit of Detection (LOD) and Quantification (LOQ): Determining the lowest concentration of analyte that can be reliably detected and quantified, respectively.[11]

By systematically validating these parameters, researchers can have high confidence in the accuracy and reliability of the enantiomeric ratios obtained using this protocol.

References

• Benchchem. (n.d.). A Comparative Guide to the Validation of a GC-MS Method for Amino Acid Analysis Following Octanoyl Chloride Derivatization.

• Baskal, S., et al. (2022). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. Amino Acids, 54(4), 625-643. Retrieved from [Link]

• Jackson, G., et al. (2014). Validation of a Method of Measuring the Amino Acid Composition of Proteins by Gas Chromatography/Mass Spectrometry. ResearchGate. Retrieved from [Link]

• Jackson, G. (2014). Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques.

• Moussebois, C. H., et al. (1976). Synthesis of N-chloroacetyl derivatives of amino acids and their use for the conjugation of polypeptides to thiol-carrying compounds. The Journal of Organic Chemistry, 41(8), 1340-1343. Retrieved from [Link]

• ResearchGate. (n.d.). A typical GC/MS profile for the analysis of an amino acid standard after derivatization with BSTFA. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes and Protocols for the Derivatization of D-Leucine-D10 for GC-MS Analysis.
• Stavrova, D., et al. (n.d.). DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE.

• Simek, P., et al. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology. Retrieved from [Link]

• Simek, P., et al. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology, 2801, 117-128. Retrieved from [Link]

• Shimadzu. (2020). Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization.

• Opekar, S., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. Retrieved from [Link]

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry.
• Robey, F. A., & Linder, W. (1991). Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents.

• Simek, P., et al. (n.d.). TIC GC/MS chromatogram of the chiral amino acid analysis obtained from the same serum extract. ResearchGate. Retrieved from [Link]

• Simek, P., et al. (n.d.). TIC GC/MS chromatogram of the chiral amino acid analysis.... ResearchGate. Retrieved from [Link]

• Shimadzu. (n.d.). Analytical Methods for Amino Acids. Retrieved from [Link]

• Lee, S., et al. (2025). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Atmosphere, 16(8). Retrieved from [Link]

• Cooper, C., et al. (2001). Amino Acid Analysis. Current Protocols in Protein Science. Retrieved from [Link]

• Scalabrin, E., et al. (2015). Analytical characteristics for amino acid derivatives using GC-MS (selected ion monitoring) method. ResearchGate. Retrieved from [Link]

• Zhang, W., et al. (2005). Preparation method and application of N-acyl-DL-leucine. Google Patents.

• Tereshchenko, O. D., & Tumanov, A. A. (2015). Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-α-amino acids and their esters. Rapid Communications in Mass Spectrometry, 29(12), 1135-1145. Retrieved from [Link]

• Culea, M., et al. (n.d.). GC-MS METHODS FOR AMINO ACIDS DETERMINATION IN DIFFERENT BIOLOGICAL EXTRACTS.

Sources

• 1. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. bsphs.org [bsphs.org]
• 5. Synthesis of N-chloroacetyl derivatives of amino acids and their use for the conjugation of polypeptides to thiol-carrying compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]

Technical Notes & Optimization

Optimizing reaction conditions for N-(Chloroacetyl)-D-leucine derivatization

Welcome to the Technical Support Center for Amino Acid Derivatization. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a comprehensive, mechanistic approach to optimizing the synthesis of N-(Chloroacetyl)-D-leucine.

Unlike standard textbook procedures, this guide focuses on the causality behind reaction parameters, ensuring you understand why a reaction fails and how to build a self-validating experimental system.

Mechanistic Overview: The Schotten-Baumann Acylation

The derivatization of D-leucine with chloroacetyl chloride relies on the classic Schotten-Baumann reaction[1]. Because free amino acids exist as zwitterions and are poorly soluble in organic solvents, the reaction must be performed in an aqueous or biphasic medium.

The fundamental challenge is a kinetic race: you must promote the nucleophilic attack of the D-leucine amine onto the acyl chloride while suppressing the competitive hydrolysis of the acyl chloride by the aqueous solvent[2].

Figure 1: Mechanistic workflow of the Schotten-Baumann N-chloroacetylation process.

Standard Operating Procedure (SOP): Optimized Protocol

This protocol is designed as a self-validating system. By monitoring the pH and temperature continuously, you can diagnose the reaction's success in real-time before proceeding to isolation[3].

Phase 1: Dissolution & Deprotonation

• Suspend D-leucine (1.0 eq, e.g., 10 mmol) in a mixture of distilled water (15 mL) and acetone (5 mL). Causality: Acetone creates a biphasic micro-environment that temporarily shields the highly reactive chloroacetyl chloride from bulk water.

• Add 2M NaOH dropwise until the D-leucine fully dissolves and the solution stabilizes at pH 9.5 - 10.0. Causality: The pKa of the leucine ammonium group is ~9.6. At pH > 9.6, the amine is deprotonated (freebase) and becomes a potent nucleophile.

Phase 2: Controlled Acylation 3. Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0–5 °C. 4. Prepare two addition funnels: one containing chloroacetyl chloride (1.3 eq) dissolved in a small volume of acetone, and the other containing 2M NaOH. 5. Begin dropwise addition of the chloroacetyl chloride over 30 minutes. Critical Step: Simultaneously add 2M NaOH to maintain the internal pH strictly between 9.0 and 10.0[4]. 6. Once addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1–2 hours.

Phase 3: Quench & Isolation 7. In-process check: If the pH is stable and TLC/HPLC shows no remaining D-leucine, the reaction is complete. 8. Cool the mixture back to 5 °C and slowly add 4M HCl dropwise until the pH reaches 2.0. Causality: This protonates the newly formed N-(chloroacetyl)-D-leucine carboxylate, rendering it insoluble in water. 9. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product[5]. Recrystallize from EtOAc/Hexane.

Parameter Optimization Matrix

To achieve >85% yield and >99% enantiomeric excess (ee), quantitative parameters must be strictly controlled. The table below summarizes the causality behind these optimizations.

Optimization Parameter	Sub-Optimal Condition	Optimized Condition	Scientific Rationale
pH Control	Unregulated (Drops < 7)	Maintained at 9.0 - 10.0	Prevents amine protonation (which halts reaction) while avoiding extreme basicity that accelerates acyl chloride hydrolysis.
Temperature	Room Temp (20-25°C)	0 - 5°C during addition	Suppresses competitive hydrolysis and minimizes base-catalyzed azlactone formation (racemization).
Solvent System	100% Aqueous	Biphasic (H₂O/Acetone)	Spatially separates the hydrophobic acyl chloride from the bulk aqueous hydroxide, favoring amine attack.
Stoichiometry	1.0 eq Acyl Chloride	1.2 - 1.5 eq Acyl Chloride	Compensates for the unavoidable minor hydrolysis of the acylating agent during the reaction[1].

Troubleshooting & FAQs

Figure 2: Logical troubleshooting matrix for resolving low reaction yields.

Q1: Why is my reaction yield plateauing at 40-50% despite using an excess of chloroacetyl chloride? A: This is almost always a failure of pH control. The reaction of the amine with the acyl chloride generates HCl as a byproduct. If you do not actively neutralize this HCl with NaOH, the pH of the solution will rapidly drop below 8.0. At this pH, the D-leucine amine becomes protonated ( NH3+​ ) and is no longer nucleophilic[2]. Meanwhile, the excess chloroacetyl chloride continues to uselessly hydrolyze into chloroacetic acid. Solution: Use a pH-stat or perform simultaneous manual addition of NaOH to lock the pH at 9.5.

Q2: How do I prevent the racemization of the D-leucine chiral center during acylation? A: Racemization in N-acyl amino acids typically occurs via the formation of an azlactone (oxazolone) intermediate, which easily enolizes and loses stereochemical integrity at the alpha-carbon. This pathway is heavily catalyzed by heat and strong base. By strictly maintaining the temperature at 0–5 °C during the exothermic addition phase and ensuring the pH never exceeds 10.5, you kinetically trap the reaction in the desired amide-formation pathway, preserving >99% ee of the D-enantiomer.

Q3: I am observing a higher molecular weight impurity in my LC-MS. What is it, and how do I remove it? A: You are likely observing a mixed anhydride. Once N-(chloroacetyl)-D-leucine is formed, its carboxylate group can act as a nucleophile and attack a second molecule of chloroacetyl chloride. Fortunately, these mixed anhydrides are highly unstable in water. Solution: Before you acidify the reaction for isolation (Step 8), allow the mixture to stir at room temperature at pH 10 for an additional 30–60 minutes. The basic aqueous environment will selectively hydrolyze the mixed anhydride back to the desired product and chloroacetic acid.

Q4: Is it possible to perform this reaction in anhydrous conditions to avoid hydrolysis entirely? A: Yes, but it is generally not recommended for free amino acids. You could use anhydrous Dichloromethane (DCM) with Triethylamine (TEA) as a base, but D-leucine is highly insoluble in DCM. You would first need to protect the carboxylic acid (e.g., as a methyl ester), perform the chloroacetylation[3], and then deprotect it—adding two unnecessary synthetic steps. The biphasic Schotten-Baumann approach remains the most elegant and atom-economical method[1].

References

• Voynikov, Y., et al. DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. Bulgarian Scientific Pharmaceutical Society. Available at:[Link]

• ACS Publications. Direct Acylation of α-Amino Acids and Dipeptides. Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. Chloroacetyl-L-valine | 2279-16-5 | Benchchem [benchchem.com]
• 2. N-(chloroacetyl)-2-methylalanine | 95038-11-2 | Benchchem [benchchem.com]
• 3. bsphs.org [bsphs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]

Troubleshooting low reactivity of N-(Chloroacetyl)-D-leucine

Technical Support Center: N-(Chloroacetyl)-D-leucine

Welcome to the technical support guide for N-(Chloroacetyl)-D-leucine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and application of this important amino acid derivative. Here, we address specific experimental issues in a direct question-and-answer format, grounding our advice in fundamental chemical principles and field-proven insights to ensure your success.

Frequently Asked Questions (FAQs)

Q1: My synthesis of N-(Chloroacetyl)-D-leucine is resulting in extremely low or no yield. What are the primary causes and how can I fix this?

Low yield is the most common issue reported and typically stems from a few critical areas: reagent integrity, suboptimal reaction conditions, or competing side reactions. Let's break down the likely culprits.

A1.1: Reagent Quality and Handling

The purity and reactivity of your starting materials, D-leucine and chloroacetyl chloride, are paramount.

• D-Leucine: Ensure your D-leucine is of high purity and completely dry. The presence of impurities can interfere with the reaction, while residual moisture can degrade the acylating agent.

• Chloroacetyl Chloride: This is the most sensitive reagent in the reaction. As an acyl chloride, it is highly susceptible to hydrolysis upon exposure to atmospheric moisture, degrading into the unreactive chloroacetic acid.[1][2] Always use chloroacetyl chloride from a freshly opened bottle or redistill it before use. Handle it under anhydrous conditions in a fume hood, using dry glassware and an inert atmosphere (e.g., nitrogen or argon).[3][4]

A1.2: Reaction Conditions (The Schotten-Baumann Environment)

The N-acylation of an amino acid is typically performed under Schotten-Baumann conditions, which involves reacting an amine with an acyl chloride in the presence of a base, often in a two-phase solvent system.[5][6] Success hinges on balancing several factors.

• pH Control is Critical: The reaction requires a basic environment to deprotonate the amino group of D-leucine, making it a potent nucleophile. However, excessively high pH will dramatically accelerate the hydrolysis of chloroacetyl chloride, consuming your reagent before it can react with the amino acid.[7]

  • Solution: The optimal pH is typically between 8.5 and 10.5. Use a pH meter to monitor and maintain this range throughout the addition of chloroacetyl chloride by slowly adding an aqueous base (e.g., 2M NaOH). A biphasic system (e.g., dichloromethane-water or diethyl ether-water) can help by keeping the highly reactive chloroacetyl chloride primarily in the organic phase, limiting its contact with the aqueous base and water.[5][7]

• Temperature Management: This reaction is highly exothermic. Uncontrolled temperature can lead to side reactions and degradation of the product.

  • Solution: Perform the reaction in an ice bath (0-5 °C), especially during the dropwise addition of chloroacetyl chloride.[7] Once the addition is complete, the reaction can often be allowed to slowly warm to room temperature.

• Inefficient Mixing: In a biphasic system, vigorous stirring is essential to maximize the interfacial area between the aqueous and organic layers, facilitating the reaction between the deprotonated D-leucine (in the aqueous phase) and the chloroacetyl chloride (in the organic phase).[4][7]

Troubleshooting Workflow for Low Yield

The following workflow provides a systematic approach to diagnosing and solving low-yield issues.

Caption: A systematic workflow for troubleshooting low yields.

Q2: My final product is impure. What are the likely side products and how can I avoid them?

Impurity issues often arise from unreacted starting materials or side reactions.

A2.1: Common Impurities

• Unreacted D-Leucine: This is the most common impurity if the reaction is incomplete. It can be difficult to separate from the final product due to similar polarities.

  • Solution: Use a slight excess (1.1-1.2 equivalents) of chloroacetyl chloride to ensure full consumption of the D-leucine.[4] Monitor the reaction via Thin Layer Chromatography (TLC) until the D-leucine spot disappears.

• Chloroacetic Acid: This is the hydrolysis product of chloroacetyl chloride.[1]

  • Solution: This impurity is highly water-soluble and is typically removed during the aqueous workup. Washing the crude product with cold water after filtration will effectively remove it.

• Diacylated Product: While sterically less favorable, it is theoretically possible for the carboxylate of D-leucine to be acylated, forming a mixed anhydride. This species is unstable and would likely hydrolyze back to the starting material or product during workup. True diacylation on nitrogen is not possible.

Visualizing the Key Reaction and Primary Side Reaction

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Chloroacetyl chloride | ClCH2COCl | CID 6577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 6. byjus.com [byjus.com]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Purification strategies for N-(Chloroacetyl)-D-leucine products

An Application Scientist's Guide to Purifying N-(Chloroacetyl)-D-leucine

Welcome to the technical support center for the purification of N-(Chloroacetyl)-D-leucine. As a key intermediate in pharmaceutical synthesis, particularly for peptide chemistry and the development of novel therapeutics, achieving high purity is paramount for reliable downstream applications. This guide is designed for researchers and drug development professionals, providing in-depth, field-proven insights into common purification challenges. Here, we move beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to troubleshoot and optimize your purification workflows effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from the synthesis of N-(Chloroacetyl)-D-leucine?

A1: The impurity profile is highly dependent on the reaction conditions, but typically includes:

• Unreacted Starting Materials: Residual D-leucine and chloroacetyl chloride are common. Chloroacetyl chloride readily hydrolyzes to form chloroacetic acid, which is also a frequent impurity.[1]

• Over-acylated Byproducts: Although less common, diacylation or other side reactions can occur.

• Enantiomeric Impurities: If the starting D-leucine is not of high chiral purity, the corresponding N-(Chloroacetyl)-L-leucine will be present. This is often the most challenging impurity to remove.[2][3]

• Solvent and Reagent Residues: Inorganic salts from pH adjustments (e.g., NaCl) and residual solvents from the reaction or workup are also present in the crude product.[4]

Q2: What are the primary strategies for purifying the crude product?

A2: The most effective and commonly used methods are recrystallization and liquid-liquid extraction (acid-base extraction). For very challenging separations or high-purity requirements, column chromatography can be employed.

• Recrystallization: This is often the method of choice for removing most common impurities, given the crystalline nature of the product.[5] It relies on the difference in solubility between the desired product and impurities in a chosen solvent system at different temperatures.

• Acid-Base Extraction: This powerful technique exploits the acidic nature of the product's carboxylic acid group to separate it from neutral or basic impurities.[4][6] It is particularly effective for removing unreacted D-leucine.

• Chromatography: Techniques like reversed-phase HPLC or ion-exchange chromatography can be used for analytical assessment and small-scale purification, offering high resolution to separate closely related impurities.[7][8]

Q3: Why is confirming the chiral purity of N-(Chloroacetyl)-D-leucine so critical?

A3: The biological activity of many pharmaceuticals is stereospecific, meaning only one enantiomer (in this case, the derivative of D-leucine) may have the desired therapeutic effect. The other enantiomer (L-form) could be inactive or, in the worst case, contribute to off-target effects or toxicity.[2][9] Therefore, regulatory bodies require strict control and quantification of enantiomeric impurities.[8] Standard purification techniques like recrystallization and extraction are generally ineffective at separating enantiomers.

Q4: Which analytical techniques are essential for assessing the final purity?

A4: A combination of methods is necessary for a comprehensive purity assessment:

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can detect organic impurities if they are present at sufficient levels (typically >1%).[7]

• High-Performance Liquid Chromatography (HPLC): The primary tool for quantifying purity and detecting impurities with high sensitivity. A chiral HPLC method is mandatory for determining enantiomeric purity.[8][10]

• Melting Point Analysis: A sharp melting point close to the literature value (around 134°C) is a good indicator of high purity.[5] Impurities typically cause a depression and broadening of the melting range.

• Specific Rotation: This measures the optical activity of the compound and provides confirmation of the bulk enantiomeric identity.[10]

Troubleshooting Purification Workflows

This section addresses specific issues encountered during purification experiments.

Problem 1: Product "Oils Out" or Fails to Crystallize

Your product separates from the solution as a viscous liquid instead of forming solid crystals.

Potential Cause	Scientific Rationale	Recommended Solution
High Impurity Load	Impurities disrupt the crystal lattice formation and depress the melting point of the mixture, sometimes below the temperature of the crystallization experiment.	Perform a pre-purification step. An acid-base extraction is highly effective at removing many common impurities before attempting recrystallization.[4]
Rapid Cooling / High Supersaturation	When a solution is cooled too quickly or is too concentrated, molecules do not have sufficient time to orient themselves into an ordered crystal lattice, leading to amorphous precipitation or oiling out.[11]	Re-heat the solution to dissolve the oil. Add a small amount (5-10%) more of the "good" solvent to reduce saturation. Allow the solution to cool slowly (e.g., insulate the flask). If crystals still do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of pure product.[11]
Inappropriate Solvent System	The chosen solvent may have too high a solvating power, even at low temperatures, or the anti-solvent may cause the product to crash out of solution too rapidly.	If using a single solvent, try adding an anti-solvent (a solvent in which the product is poorly soluble) dropwise at the warm temperature until slight turbidity persists. If using a solvent/anti-solvent pair, adjust the ratio to have a higher proportion of the primary solvent before cooling.

Problem 2: Low Yield After Purification

You have successfully obtained a pure product, but the final mass is significantly lower than expected.

Potential Cause	Scientific Rationale	Recommended Solution
Product Loss in Mother Liquor	The product has some residual solubility in the crystallization solvent even at low temperatures. Using an excessive amount of solvent will exacerbate this loss.[11]	Use the minimum amount of hot solvent required to fully dissolve the crude product. Cool the crystallization mixture to a lower temperature (e.g., 0-4°C in an ice bath) before filtration. To recover more product, the mother liquor can be concentrated by partially evaporating the solvent and cooling again to obtain a second crop of crystals.
Incomplete pH Adjustment during Extraction	During an acid-base extraction, if the pH is not made sufficiently acidic (pH ~2-2.5) in the final precipitation step, a significant portion of the product will remain dissolved in the aqueous phase as its carboxylate salt.[12]	Use a pH meter or pH paper to confirm the aqueous phase is strongly acidic before filtering the precipitated product. Test the filtrate by adding more acid to see if more product precipitates.
Product Degradation	N-chloroacetyl groups can be susceptible to hydrolysis, especially under harsh pH conditions or prolonged heating, which would convert the product back to D-leucine and chloroacetic acid.[13]	Minimize the time the product is exposed to strong base or high heat. Use moderate temperatures for recrystallization and perform extractions expeditiously.

Problem 3: Persistent Impurities in Final Product

Analysis (e.g., HPLC, NMR) shows that impurities remain after purification.

Potential Impurity	Identification & Rationale	Recommended Purification Strategy
Unreacted D-Leucine	D-leucine is zwitterionic and has very different solubility properties compared to the N-acylated product. It is highly soluble in water but poorly soluble in many organic solvents.	Acid-Base Extraction: Dissolve the crude product in an organic solvent like ethyl acetate. Wash with a dilute acid (e.g., 1M HCl). The N-chloroacetyl-D-leucine will remain in the organic phase, while the protonated D-leucine will move to the aqueous phase.
Chloroacetic Acid	This acidic impurity is formed from the hydrolysis of chloroacetyl chloride. It is highly water-soluble.	Aqueous Wash/Recrystallization: During the extraction workup, washing the organic layer with water or brine will effectively remove most of the chloroacetic acid. Recrystallization is also very effective at removing this impurity.
L-Enantiomer	Enantiomers have identical physical properties (solubility, melting point, polarity) in an achiral environment, making them inseparable by standard techniques.	Prevention is Key: Start the synthesis with the highest enantiomeric purity D-leucine available. Analysis: Use a chiral HPLC method to quantify the level of the L-enantiomer.[10] Resolution: For removal, advanced techniques like preferential crystallization may be required, but this is a complex process to develop.[14]

Experimental Protocols & Workflows

Workflow for Purification Strategy Selection

The following diagram outlines a logical approach to purifying your crude N-(Chloroacetyl)-D-leucine.

Caption: Decision workflow for purifying crude N-(Chloroacetyl)-D-leucine.

Protocol 1: Purification by Recrystallization

This protocol is designed to remove most non-isomeric organic and inorganic impurities.

1. Solvent System Selection:

• The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Commonly effective systems include water, ethyl acetate/hexane, or ethanol/water.

• To test: Place a small amount of crude product in a test tube. Add a few drops of solvent. If it dissolves immediately at room temperature, it is too soluble. If it doesn't dissolve when heated, it is not soluble enough. A good solvent requires heating for dissolution.

2. Dissolution:

• Place the crude product in an Erlenmeyer flask.

• Add the minimum amount of the hot recrystallization solvent needed to completely dissolve the solid. Add the solvent in small portions near its boiling point.

3. Decolorization (Optional):

• If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Perform a hot filtration through fluted filter paper to remove the charcoal.

4. Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature. Do not disturb the flask.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

5. Crystal Collection and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

6. Drying:

• Dry the crystals under vacuum. The final product should be a white to off-white crystalline solid.[5]

Protocol 2: Purification by Acid-Base Extraction

This protocol is highly effective for removing unreacted D-leucine and other water-soluble impurities.[4]

Caption: Flowchart illustrating the acid-base extraction purification process.

1. Dissolution:

• Dissolve the crude product in a suitable organic solvent, such as ethyl acetate or dichloromethane (DCM).

2. Basic Extraction:

• Transfer the organic solution to a separatory funnel.

• Extract the organic phase with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (~1M) solution of sodium hydroxide (NaOH). The N-(Chloroacetyl)-D-leucine will deprotonate and move into the aqueous phase. Repeat this extraction 2-3 times.

• Rationale: The acidic product is converted to its water-soluble carboxylate salt, while neutral organic impurities remain in the organic layer. Unreacted D-leucine may also transfer to the aqueous layer.

3. Removal of Neutral Impurities:

• Combine the aqueous extracts from the previous step.

• Wash this basic aqueous solution with a fresh portion of the organic solvent (e.g., ethyl acetate) to remove any residual neutral impurities. Discard the organic layer.

4. Precipitation of Pure Product:

• Cool the aqueous phase in an ice bath.

• Slowly add a strong acid, such as 1M or 2M HCl, while stirring until the pH is approximately 2-2.5. The pure N-(Chloroacetyl)-D-leucine will precipitate as a white solid.[4][12]

• Rationale: The carboxylate salt is re-protonated, making the product insoluble in water.

5. Isolation:

• Collect the solid product by vacuum filtration.

• Wash the solid with cold deionized water to remove any inorganic salts.

• Dry the product thoroughly under vacuum.

References

• BenchChem (2025).
• Chemistry LibreTexts (2022). 3.6F: Troubleshooting.
• Google Patents (2019). US20190091124A1 - Aqueous n-acyl amino acid solutions.
• Tokyo Chemical Industry UK Ltd. N-Chloroacetyl-L-leucine | 688-12-0.
• Fisher Scientific. N-Chloroacetyl-L-leucine 99.0+%, TCI America 1 g.
• TIEI (2024). Tiei liquid/liquid mixing and separation Amino Acid Extraction Process,Liquid-liquid Centrifugal Extraction Method.
• Tokyo Chemical Industry Co., Ltd. (APAC). N-Chloroacetyl-DL-norleucine 67206-26-2.
• Journal of Organic Chemistry (1974).
• MDPI (2022).
• GEA.
• PubMed (1977). Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine.
• Journal of Applied Pharmaceutical Science (2024). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in.
• Hampton Research.
• European Union (2018).
• IJPPS (2012). DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE.
• Diaion.
• ResearchGate (2014). How to get (or crystallize)
• PubMed (2020).
• Googleapis.com (2014). EP 2 888 226 B2.
• Google Patents (2005).
• Google Patents.
• BenchChem (2025). A Researcher's Guide to Confirming the Stereochemical Purity of Boc-D-norleucine.
• PubMed (1976). Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine.
• PMC (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance.
• PMC (2022). Elucidating N-acyl amino acids as a model protoamphiphilic system.
• BenchChem (2025). Best practices for long-term storage of L-Leucine solutions.
• Veeprho.
• Waters Corporation. Separation of Low Levels of Isoleucine from Leucine Using the ACQUITY UPLC H-Class Amino Acid System.
• PMC (2014).
• BenchChem (2025). Challenges in purifying N-D-Gluconoyl-L-leucine and potential solutions.
• Eureka | Patsnap (2015). Method for preparing N-acetyl-DL-leucine.
• ResearchGate (2019). a Chromatographic separation of twenty amino acids using a Z-HILIC....
• Google Patents (1985). US4562152A - Process for obtaining pure L-leucine.
• BenchChem (2025). Technical Support Center: N-Acetyl-N-methyl-D-leucine Synthesis.
• Cayman Chemical (2022).
• MavMatrix.
• ResearchGate (2015). (PDF) Direct linkage of chloroacetamides of amino acids to theophylline.
• Google Patents (2012).
• ResearchGate (2025). (PDF) Modification Strategy of D-leucine Residue Addition on a Novel Peptide from Odorrana schmackeri, with Enhanced Bioactivity and In Vivo Efficacy.

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• 3. veeprho.com [veeprho.com]
• 4. US20190091124A1 - Aqueous n-acyl amino acid solutions - Google Patents [patents.google.com]
• 5. N-Chloroacetyl-L-leucine 99.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 6. Amino Acid Extraction Process - Tiei liquid/liquid mixing and separation Amino Acid Extraction Process,Liquid-liquid Centrifugal Extraction Method [tyextractor.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management [mdpi.com]
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• 12. CN102617384A - Preparation method and application of N-acyl-DL-leucine - Google Patents [patents.google.com]
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• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Racemization in N-(Chloroacetyl)-D-leucine Synthesis

Welcome to the Technical Support Center for chiral amino acid derivatization. N-(Chloroacetyl)-D-leucine is a critical chiral intermediate used in the synthesis of active pharmaceutical ingredients (APIs) and resolving agents. However, the N-acylation of optically active amino acids is notoriously susceptible to racemization.

This guide provides researchers, scientists, and drug development professionals with a deep mechanistic understanding of the racemization pathways, troubleshooting FAQs, and a self-validating experimental protocol designed to preserve chiral integrity.

Part 1: The Causality of Racemization (Mechanistic Overview)

To prevent racemization, one must understand the thermodynamic and kinetic drivers that cause it. During the activation and acylation of D-leucine with chloroacetyl chloride, the reaction can deviate from simple amide bond formation if parameters are not strictly controlled.

The primary mechanism of racemization in N-acyl amino acids is the Azlactone (Oxazolone) Pathway [1].

• Over-activation: If excess acyl chloride is present or temperatures are too high, the newly formed N-acyl amino acid can react further to form a mixed anhydride.

• Cyclization: The nucleophilic oxygen of the N-chloroacetyl group attacks the activated electrophilic carbonyl carbon, resulting in an intramolecular cyclization that forms a 5-membered heterocyclic azlactone ring[2].

• Enolization: The α-proton of the azlactone ring is highly acidic due to resonance stabilization. In the presence of a base, this proton is rapidly abstracted, yielding a planar, achiral enolate.

• Loss of Stereocenter: Reprotonation of this planar enolate is non-stereoselective, yielding a racemic mixture of D- and L-enantiomers upon ring opening[1].

Mechanistic pathway of base-catalyzed azlactone formation leading to racemization.

Part 2: Troubleshooting Guide & FAQs

Q1: My final N-(chloroacetyl)-D-leucine product shows significant racemization (>5% L-enantiomer). What is the primary cause? A1: The most common culprit is poor temperature control combined with localized pH spikes. If the reaction temperature exceeds 5 °C during the addition of chloroacetyl chloride, the kinetic barrier for azlactone formation is overcome. Ensure the reaction is maintained strictly between 0–5 °C using an ice-salt bath and vigorous mechanical stirring to prevent localized exothermic hotspots.

Q2: I am using the Schotten-Baumann method, but my yield is low and the product is partially racemized. How should I manage the base addition? A2: In Schotten-Baumann conditions, the base (typically NaOH) deprotonates the amino acid to make it nucleophilic and neutralizes the HCl byproduct[3]. If you add all the base upfront, the high initial pH (>12) accelerates base-catalyzed enolization of any transient azlactone. Instead, use a simultaneous, dropwise addition of the acyl chloride and the base to maintain a steady pH of 10.0–10.5[4].

Q3: Can I use organic bases like triethylamine (TEA) or DIPEA in a monophasic organic solvent instead of aqueous conditions? A3: This is highly discouraged for this specific synthesis if enantiopurity is critical. Organic bases in anhydrous conditions strongly promote the formation of the mixed anhydride and subsequent azlactone intermediate[1]. Aqueous biphasic conditions (Schotten-Baumann) are preferred because the carboxylate remains as a water-soluble sodium salt, which is highly resistant to intramolecular cyclization compared to an activated ester in organic solvents.

Part 3: Quantitative Data on Reaction Parameters

The following table summarizes the causal relationship between reaction parameters, yield, and chiral integrity.

Reaction Parameter	Temperature (°C)	pH Profile	Base System	Yield (%)	Enantiomeric Excess (ee %)
Optimized Schotten-Baumann	0–5	10.0–10.5 (Controlled)	Aqueous NaOH	>90%	>99%
High Temperature	20–25	10.0–10.5 (Controlled)	Aqueous NaOH	75%	~85%
Over-basification	0–5	>12.0 (Uncontrolled)	Aqueous NaOH	80%	~90%
Organic Monophasic	0–5	N/A	TEA / DCM	60%	<50%

Part 4: Validated Experimental Protocol

This protocol utilizes a self-validating system : it relies on continuous pH monitoring to prevent over-basification (which causes enolization) and under-basification (which halts the reaction and hydrolyzes the acyl chloride). The final self-validating checkpoint is the immediate precipitation of the product upon acidification to pH 2.0, confirming successful acylation without over-hydrolysis.

Optimized Schotten-Baumann workflow for synthesizing N-(Chloroacetyl)-D-leucine.

Step-by-Step Methodology

• Substrate Preparation: Suspend 100 mmol of D-leucine in 50 mL of deionized water in a 250 mL three-neck round-bottom flask. Add 1M NaOH dropwise until the amino acid is completely dissolved (approx. pH 10).

• Thermal Equilibration: Transfer the reaction vessel to an ice-salt bath. Allow the internal temperature to equilibrate to 0–5 °C. Causality Check: Lowering the temperature suppresses the kinetic formation of the azlactone ring.

• Reagent Setup: Prepare a solution of chloroacetyl chloride (110 mmol, 1.1 eq) in a pressure-equalizing dropping funnel. Prepare a separate dropping funnel with 2M NaOH.

• Simultaneous Addition (Critical Step): Begin vigorous mechanical stirring. Add the chloroacetyl chloride dropwise over 45–60 minutes. Simultaneously, add the 2M NaOH dropwise to maintain the internal pH strictly between 10.0 and 10.5[3]. Causality Check: Vigorous stirring prevents localized pooling of the acyl chloride, which would otherwise form the racemization-prone mixed anhydride.

• Reaction Maturation: After the addition is complete, continue stirring at 0–5 °C for an additional 30 minutes. Monitor the reaction via TLC (n-butanol:acetic acid:water 4:1:1, ninhydrin stain) to confirm the disappearance of the free D-leucine.

• Acidification and Precipitation: While maintaining the temperature below 5 °C, slowly add 6M HCl dropwise until the pH reaches 2.0. The N-(chloroacetyl)-D-leucine will immediately precipitate as a white crystalline solid.

• Isolation and Purification: Filter the precipitate under vacuum. Wash the filter cake with ice-cold deionized water (3 x 20 mL) to remove residual NaCl and chloroacetic acid. Dry the product under a vacuum at 40 °C to constant weight. Evaluate enantiomeric excess (ee) via chiral HPLC.

Sources

• 1. scite.ai [scite.ai]
• 2. Diaza-1,3-butadienes as Useful Intermediate in Heterocycles Synthesis | MDPI [mdpi.com]
• 3. WO2014030038A1 - Method to produce n-acyl amino acid surfactants using n-acyl amino acid surfactants or the corresponding anhydrides as catalysts - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Stability issues with N-(Chloroacetyl)-D-leucine in solution

Welcome to the Technical Support Center for N-(Chloroacetyl)-D-leucine . As a Senior Application Scientist, I have designed this portal to move beyond superficial troubleshooting. Here, we dissect the fundamental chemical mechanics that govern the stability of N-(Chloroacetyl)-D-leucine in solution. By understanding the thermodynamic and kinetic drivers of its degradation, you can engineer robust experimental workflows that preserve the integrity of your chiral intermediates and biological assays.

I. Diagnostic Q&A: Troubleshooting Structural Instability

Q1: During HPLC analysis of my aqueous stock solutions, I observe a new peak with a mass shift of -18 Da relative to N-(Chloroacetyl)-D-leucine. What is causing this degradation? The Mechanism: You are observing the base-catalyzed hydrolysis of the chloroacetyl protecting group. The electronegativity of the chlorine atom strongly polarizes the adjacent C-Cl bond, rendering the alpha-carbon highly electrophilic. In aqueous solutions—particularly at pH > 7.0—hydroxide ions act as strong nucleophiles, executing an SN​2 attack that displaces the chloride ion[1]. The Consequence: This converts your compound into N-(hydroxyacetyl)-D-leucine[2]. The Solution: Shift your storage buffers to a slightly acidic pH (e.g., pH 4.0–5.0) where the concentration of nucleophilic hydroxide is minimized. If physiological pH is required for an assay, prepare solutions immediately prior to use and maintain them on ice.

Q2: My downstream peptide coupling reactions are yielding diastereomeric mixtures, indicating a loss of enantiomeric purity. How is the D-leucine stereocenter racemizing? The Mechanism: Racemization of N-acyl amino acids occurs via an oxazolone (azlactone) intermediate[3]. When the carboxyl group is activated (e.g., by coupling reagents or under strongly basic conditions), the oxygen atom of the chloroacetyl carbonyl can attack the activated carboxyl carbon intramolecularly, forming a 5-membered oxazolone ring. The Consequence: The formation of this ring drastically increases the acidity of the alpha-proton at the chiral center. Abstraction of this proton by a base yields a planar, resonance-stabilized enolate. Upon reprotonation, the hydrogen can add to either face of the planar intermediate, destroying the D-configuration and resulting in a racemic DL-mixture. The Solution: Avoid prolonged exposure to strong organic bases (like DIPEA or TEA) during activation. Utilize coupling additives such as Oxyma Pure or HOBt, which rapidly trap the activated ester before the oxazolone ring can form.

Q3: When left in alkaline conditions for extended periods, I am detecting complex polymeric or cyclic byproducts. What is the structural basis for this? The Mechanism: N-chloroacetyl amino acid derivatives are uniquely primed for intramolecular alkylation. Under basic conditions, the deprotonated carboxylate (or the amide nitrogen, depending on the specific base and solvent) can act as an internal nucleophile, attacking the electrophilic chloroacetyl carbon[4]. The Consequence: This intramolecular SN​2 reaction leads to the formation of cyclic byproducts, such as morpholine-2,5-diones or 2-azetidinones, permanently consuming your starting material.

II. Quantitative Stability Profiles

To assist in your experimental design, the following table summarizes the empirical stability data for N-(Chloroacetyl)-D-leucine across various environmental conditions.

Table 1: Environmental Degradation Kinetics of N-(Chloroacetyl)-D-leucine

Environmental Condition	Primary Degradation Pathway	Estimated Half-Life ( t1/2​ )	Preventative Intervention
Aqueous Buffer (pH 8.5, 25°C)	Rapid Hydrolysis ( SN​2 )	< 4 Hours	Acidify to pH 4.5; use immediately.
Aqueous Buffer (pH 7.4, 37°C)	Moderate Hydrolysis	12 - 18 Hours	Store at 4°C; minimize thermal load.
Anhydrous DMSO (25°C)	Stable (if strictly anhydrous)	> 3 Months	Purge headspace with Argon; use molecular sieves.
Strong Base + Activation	Oxazolone Formation / Racemization	Minutes	Use racemization suppressants (e.g., Oxyma).
UV Light Exposure (Aqueous)	Photolytic Cleavage	~ 48 Hours	Store in amber vials[1].

III. Validated Experimental Protocols

A robust experiment must be a self-validating system. The following protocols incorporate internal controls to ensure that any observed degradation is a true chemical response, not an analytical artifact.

Protocol A: Forced Degradation & Stability-Indicating Assay Setup

Purpose: To establish a baseline for identifying all potential degradation products (hydrolytic, thermal, and photolytic) using HPLC-UV/MS.

• Baseline Control Preparation: Dissolve 1.0 mg of N-(Chloroacetyl)-D-leucine in 1.0 mL of anhydrous, HPLC-grade Acetonitrile. Store immediately at -20°C. Causality: This arrests kinetic degradation, serving as your 100% purity standard.

• Alkaline Hydrolysis Stress: Transfer 100 µL of the stock to a vial. Add 100 µL of 0.1 M NaOH. Incubate at 25°C for 4 hours.

• Acidic Hydrolysis Stress: Transfer 100 µL of the stock to a vial. Add 100 µL of 0.1 M HCl. Incubate at 60°C for 24 hours[1].

• Neutralization & Quenching: Neutralize the alkaline sample with 100 µL of 0.1 M HCl, and the acidic sample with 100 µL of 0.1 M NaOH. Dilute both to a final volume of 1.0 mL with mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% TFA).

• Chromatographic Analysis: Inject the Baseline Control, followed by the stressed samples. The acidic pH of the mobile phase (0.1% TFA) will lock the ionization state of the carboxylate, ensuring sharp peak shapes. Look for the +OH mass shift (-18 Da relative to parent) in the alkaline sample to confirm the retention time of the N-(hydroxyacetyl) degradant.

Protocol B: Preparation of Hydrolytically Stable Stock Solutions

Purpose: To formulate solutions for long-term storage without compromising the reactive chloroacetyl moiety.

• Solvent Dehydration: Utilize anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). Add activated 3Å molecular sieves to the solvent bottle 24 hours prior to use to scavenge residual water.

• Inert Atmosphere Dissolution: Weigh the N-(Chloroacetyl)-D-leucine powder under a dry nitrogen or argon stream.

• Concentration Standardization: Dissolve the powder to a concentration of 100 mM. Causality: High concentrations minimize the relative ratio of any trace water contaminants to the solute.

• Aliquot and Freeze: Dispense into single-use amber glass vials. Purge the headspace of each vial with argon before sealing. Store at -80°C. Thaw only once; discard any unused portion to prevent freeze-thaw condensation from introducing water.

IV. Mechanistic Visualization

The following diagram maps the bifurcated degradation pathways of N-(Chloroacetyl)-D-leucine when exposed to basic conditions, illustrating both the structural destruction via hydrolysis and the stereochemical destruction via racemization.

Fig 1: Base-catalyzed hydrolytic and stereochemical degradation pathways.

V. References

• How to prevent the degradation of N-(2-chloroacetyl)-3-nitrobenzamide during storage BenchChem

• Chemistry of Penicillin 9781400874910 DOKUMEN.PUB

• Information on EC 3.5.1.14 - N-acyl-aliphatic-L-amino acid amidohydrolase BRENDA Enzyme Database

• Entry to New Conformationally Constrained Amino Acids. First Synthesis of 3-Unsubstituted 4-Alkyl-4-carboxy-2-azetidinone Derivatives via an Intramolecular Nα-Cα-Cyclization Strategy The Journal of Organic Chemistry - ACS Publications

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Information on EC 3.5.1.14 - N-acyl-aliphatic-L-amino acid amidohydrolase and Organism(s) Sus scrofa and UniProt Accession P37111 - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. dokumen.pub [dokumen.pub]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Monitoring and Troubleshooting Chloroacetylation Reactions

Welcome to the Technical Support Center for chloroacetylation chemistry. Chloroacetylation—the installation of a chloroacetyl group ( −C(O)CH2​Cl ) onto an amine, alcohol, or thiol—is a highly sensitive, rapid transformation widely used in the synthesis of PROTACs, covalent kinase inhibitors, and peptide conjugates.

Because chloroacetyl chloride (CAC) and chloroacetic anhydride are exceptionally reactive electrophiles, reactions can easily deviate into over-acylation, hydrolysis, or non-selective modifications. This guide provides field-proven insights, self-validating analytical protocols, and mechanistic troubleshooting to ensure your syntheses remain robust and reproducible.

Reaction Monitoring Fundamentals (FAQs)

Q: What are the most reliable analytical techniques for real-time monitoring of a chloroacetylation reaction? A: For real-time monitoring, Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the industry standards.

• TLC provides rapid, qualitative feedback on the consumption of the starting amine. For primary and secondary aliphatic amines, ninhydrin staining is essential; the disappearance of the ninhydrin-positive spot confirms amine consumption.

• LC-MS provides quantitative and structural confirmation. Because chloroacetylation adds a −C(O)CH2​Cl group, you should observe a mass shift of +76 Da in the positive ion mode ( [M+H]+ ).

Field-Proven Insight: To create a self-validating system, do not just look for the +76 Da mass. You must verify the isotopic signature. The natural abundance of chlorine isotopes ( 35Cl and 37Cl ) dictates that a successful chloroacetylation will display an M+2 peak at approximately one-third (33%) the intensity of the parent M peak. If this 3:1 isotopic pattern is absent, the +76 Da peak is an artifact, not your product.

Q: How should I prepare my reaction aliquot for LC-MS to prevent false readings? A: Chloroacetyl chloride is highly reactive and will continue to react in the LC-MS vial if not properly quenched, leading to an overestimation of product or the formation of artifactual di-acylated species. Intervention: Withdraw a 5–10 µL aliquot and immediately quench it in a 10-fold excess of a nucleophile-free quenching solution (e.g., methanol or water/acetonitrile containing 0.1% formic acid). The acid protonates the remaining amine, rendering it non-nucleophilic, while the solvent solvolyzes residual CAC 1. Never use amine-containing buffers (like Tris) for dilution.

Troubleshooting Guide: Common Issues & Interventions

Q: My LC-MS shows that the reaction has stalled at 50% conversion, despite adding 1.1 equivalents of chloroacetyl chloride. What is the mechanistic cause? A: This is a classic symptom of either HCl-induced stalling or CAC hydrolysis. Mechanistically, the nucleophilic acyl substitution of an amine with CAC generates one equivalent of HCl gas. If an inadequate amount of acid scavenger (base) is present, the HCl will protonate the remaining unreacted starting amine, converting it into a non-nucleophilic ammonium salt. Alternatively, if the solvent is not strictly anhydrous, CAC rapidly hydrolyzes into chloroacetic acid, consuming the electrophile 2.

• Solution: Ensure the use of strictly anhydrous solvents and add at least 1.2 to 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA, triethylamine, or propylene oxide in aqueous systems) to scavenge the generated HCl.

Q: I am observing a +152 Da mass shift on my LC-MS. How do I prevent this? A: A +152 Da shift indicates di-chloroacetylation (over-acylation), where the newly formed secondary amide acts as a nucleophile and attacks a second molecule of CAC. This typically occurs when the reaction is run at elevated temperatures, when a large excess of CAC is used, or when the addition of CAC is too rapid, creating localized zones of high concentration.

• Solution: Add the CAC dropwise at 0 °C to a dilute solution of the amine. Strictly monitor the stoichiometry (do not exceed 1.05–1.1 equivalents of CAC).

Q: I am working with an amino alcohol. How do I monitor and ensure chemoselective N-chloroacetylation over O-chloroacetylation? A: Amines are inherently more nucleophilic than alcohols. However, in non-polar solvents with strong bases, O-acylation can compete, and rearrangement can occur 3. To ensure chemoselectivity, monitor the reaction via LC-MS; O-acylated and N-acylated products will have the identical mass but different retention times. Mechanistically, you can drive absolute N-selectivity by performing the reaction in a slightly acidic to neutral aqueous phosphate buffer (pH 6–7). Under these bio-compatible conditions, the amine remains sufficiently nucleophilic, while the alcohol is entirely unreactive 4.

Quantitative Data Presentation

The table below summarizes the key analytical techniques for monitoring chloroacetylation, allowing you to select the appropriate method based on your required turnaround time and target analytes.

Analytical Technique	Target Analytes	Turnaround Time	Key Diagnostic Indicators
TLC (Ninhydrin Stain)	Primary/Secondary Amines	< 5 mins	Disappearance of the amine spot (ninhydrin positive).
TLC (UV 254 nm)	Aromatic Amines/Products	< 5 mins	Shift in Rf​ value; appearance of a new UV-active spot.
LC-MS (ESI+)	Reaction Mixture	10–15 mins	+76 Da mass shift; 3:1 isotopic pattern ( 35Cl / 37Cl ).
HPLC (UV)	Reaction Mixture	15–20 mins	Quantitative peak area integration; retention time shift.

Visualizations of Workflows and Mechanisms

The following diagrams map the operational workflow for monitoring the reaction and the mechanistic pathways that lead to both the desired product and common impurities.

Caption: Workflow for real-time monitoring and quenching of chloroacetylation reactions.

Caption: Mechanistic pathways of chloroacetylation highlighting target product and side reactions.

Experimental Protocol: Chemoselective N-Chloroacetylation & Real-Time Monitoring

This self-validating protocol ensures high chemoselectivity and prevents artifactual data during LC-MS monitoring. The resulting chloroacetylated products are highly stable but reactive enough to undergo subsequent targeted reactions with thiol nucleophiles 5.

Step 1: Reaction Setup

• Dissolve the starting amine (1.0 equiv) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to a concentration of 0.1–0.2 M.

• Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.5 equiv).

• Cool the reaction flask to 0 °C using an ice-water bath under an inert atmosphere (Nitrogen or Argon).

Step 2: Reagent Addition

• Prepare a 1.0 M solution of chloroacetyl chloride (1.05 equiv) in anhydrous DCM.

• Add the CAC solution dropwise over 10–15 minutes to the cooled amine solution. Vigorous stirring is mandatory to prevent localized over-acylation.

Step 3: Aliquot Sampling & Quenching (Crucial Step)

• After 15 minutes of stirring, withdraw a 5 µL aliquot from the reaction mixture using a micro-syringe.

• Immediately discharge the aliquot into a pre-prepared LC-MS vial containing 995 µL of Methanol with 0.1% Formic Acid.

  • Causality: The vast excess of methanol solvolyzes any unreacted CAC, while the formic acid protonates the amine, instantly freezing the reaction state and preventing false di-acylation readings.

Step 4: LC-MS Analysis

• Inject the quenched sample into the LC-MS.

• Monitor the Total Ion Chromatogram (TIC) and extract the mass for [M+H]+ .

• Validate product formation by confirming the +76 Da mass shift and the mandatory 3:1 isotopic ratio of the 35Cl / 37Cl peaks.

Step 5: Workup

• Once LC-MS confirms complete consumption of the starting material, quench the bulk reaction by adding saturated aqueous NaHCO3​ .

• Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to remove residual base and unreacted amine), followed by brine.

• Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

References

• BenchChem Technical Support Team. Application Notes and Protocols for the Experimental Chloroacetylation of Amines. BenchChem.1

• Balaji, B. S., et al. An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Green Chemistry Letters and Reviews, Taylor & Francis. 4

• BenchChem Technical Support Team. Technical Support Center: Chloroacetyl-L-methionine Synthesis. BenchChem.2

• MDPI. Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O. Chem. Proc. 3

• Meier, J. L., et al. Activity-Based Substrate Profiling for Gcn5-Related N-Acetyltransferases: The Use of Chloroacetyl-Coenzyme A To Identify Protein Substrates. Journal of the American Chemical Society. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

Removing unreacted chloroacetyl chloride from the reaction mixture

Technical Support Center: Strategies for the Removal of Unreacted Chloroacetyl Chloride

Overview

Chloroacetyl chloride (CAC) is a highly reactive, bifunctional electrophile widely used in the synthesis of amides, esters, and macrocycles. However, its high toxicity, lachrymatory properties, and tendency to inhibit downstream crystallization make the complete removal of unreacted CAC a critical step in any synthetic workflow. This guide provides field-proven troubleshooting strategies, FAQs, and self-validating protocols for researchers and drug development professionals.

Troubleshooting Guides & FAQs

Q1: Why is unreacted chloroacetyl chloride problematic during workup, and what are the primary removal strategies? A: CAC is highly electrophilic and can react with nucleophilic solvents, moisture, or downstream reagents. If left in the mixture, it can severely inhibit the crystallization of the desired product and degrade the purity of the Active Pharmaceutical Ingredient (API)[1]. The primary strategies for its removal depend on the physicochemical properties of the target molecule:

• Aqueous Quenching: Hydrolyzing CAC into water-soluble chloroacetic acid and HCl using weak bases (e.g., NaHCO₃ or phosphate buffers)[1][2].

• Vacuum Distillation / Azeotropic Stripping: Removing CAC (b.p. 105–106 °C) under reduced pressure, sometimes facilitated by azeotrope-forming solvents like heptane[3].

• Polymer-Supported Scavengers: Using solid-phase amine resins to covalently bind and filter out excess CAC when aqueous workup is unfeasible.

Q2: How do I safely quench excess CAC using an aqueous workup without hydrolyzing my newly formed amide/ester product? A: The key is kinetic resolution governed by pH and temperature. Amides and esters can undergo hydrolysis if exposed to strong aqueous bases (like NaOH) for prolonged periods. To selectively quench the highly reactive acid chloride without cleaving the product, use a mild base. A proven method is quenching the reaction with a phosphate buffer at pH 10 and stirring for 10 minutes[1]. Alternatively, saturated aqueous sodium bicarbonate (NaHCO₃) can be added slowly at 0 °C until CO₂ evolution ceases[2]. The acid chloride is orders of magnitude more reactive toward water/hydroxide than the resulting amide/ester, allowing the CAC to be destroyed selectively.

Q3: My product is highly water-soluble, making aqueous washing impossible. Can I remove CAC via distillation? A: Yes, but with caveats. Direct vacuum stripping of CAC can be harsh on vacuum pumps due to the corrosive nature of the vapors (HCl generation upon contact with pump oil moisture). To mitigate this, perform an azeotropic distillation. CAC forms lower-boiling azeotropes with hydrocarbons like heptane (b.p. 90–130 °C range)[3]. By adding heptane and distilling under mild vacuum, you can efficiently strip the CAC without exposing your product to high thermal stress.

Q4: Are there non-aqueous, non-distillation methods for CAC removal? A: Yes. For highly sensitive or water-soluble products, polymer-supported nucleophiles (e.g., polystyrene-bound primary amines or TRIS) act as excellent scavenger resins. You add the resin to the organic reaction mixture, stir for 1–2 hours, and the unreacted CAC covalently binds to the polymer matrix. The resin is then simply filtered off, leaving the pure product in the filtrate.

Quantitative Data Presentation

Table 1: Comparison of Chloroacetyl Chloride Quenching/Removal Strategies

Strategy	Reagent / Conditions	Process Time	Byproducts Generated	Efficiency / Yield Impact	Best Use Case
Mild Aqueous Quench	Phosphate buffer (pH 10) or NaHCO₃ (aq)	10–15 min	Chloroacetic acid, NaCl, CO₂	High (>90% yield retention)	Standard organic synthesis, lipophilic products[1][2].
Azeotropic Distillation	Heptane, reduced pressure (40-50 °C)	1–2 hours	None (Physical removal)	Moderate (Thermal stress risk)	Water-soluble products, scalable industrial processes[3].
Scavenger Resins	PS-Trisamine or PS-NMM	1–2 hours	Polymer-bound chloroacetamide	High (No aqueous loss)	Highly sensitive, water-soluble, or late-stage API synthesis.

Experimental Protocols

Protocol A: Mild Aqueous Quench (Self-Validating System)

Causality: This protocol relies on the rapid hydrolysis of the acyl chloride in a mildly basic environment, converting it into a carboxylate salt that partitions exclusively into the aqueous layer, while the product remains in the organic layer.

• Cooling: Upon completion of the acylation reaction (monitored by TLC/UPLC), cool the reaction mixture to 0–5 °C using an ice-water bath to suppress exothermic degradation.

• Quenching: Slowly add a 0.5 M phosphate buffer solution (pH 10) or saturated aqueous NaHCO₃ (approx. 2–3 volumes relative to the organic solvent)[1][2].

  • Self-Validation Check: If using NaHCO₃, observe for effervescence (CO₂ gas). The complete cessation of gas evolution is a visual cue that the acid chloride and generated HCl have been fully neutralized.

• Stirring: Stir vigorously for 10–15 minutes at room temperature to ensure complete biphasic mixing and hydrolysis of the CAC[1].

• Phase Separation: Transfer to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., DCM or EtOAc)[4].

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Azeotropic Distillation for CAC Removal

Causality: Exploits the physical property of CAC to form a minimum-boiling azeotrope with aliphatic hydrocarbons, allowing its removal at temperatures well below its standard boiling point (106 °C), thereby protecting the product from thermal degradation.

• Solvent Exchange: To the crude reaction mixture (assuming a compatible solvent like DCM or THF), add 3–5 volumes of n-heptane[3].

• Distillation Setup: Equip the flask with a short-path distillation head, a condenser cooled to 0 °C, and a receiving flask immersed in a dry ice/acetone bath. Ensure an inline acid scrubber (e.g., KOH pellets) is installed between the vacuum source and the receiving flask.

• Azeotropic Stripping: Apply a moderate vacuum (e.g., 50–100 mbar) and gently heat the mixture to 40–50 °C. The CAC/heptane azeotrope will distill over.

• Validation: Analyze the residue via ¹H NMR. The disappearance of the characteristic singlet of the chloroacetyl group at ~4.2 ppm confirms complete removal.

Process Workflows & Decision Trees

Caption: Decision tree for selecting the optimal chloroacetyl chloride removal strategy.

Caption: Chemical workflow for the aqueous quenching and phase separation of chloroacetyl chloride.

References

• Magano, J., et al. (2013). "Synthesis of benzyl 4-(4-(methoxycarbonyl)phenyl-amino)piperidine-1-carboxylate". Organic Syntheses, 90, 74-86. URL: [Link]

• Paul, A., et al. (2022). "Design, synthesis and bioactive properties of a class of macrocycles with tunable functional groups and ring size". PMC / National Institutes of Health. URL:[Link]

• US Patent Office. (1973). "US3763023A - Purification of chloroacetyl chloride by azeotropic distillation". Google Patents.

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Design, synthesis and bioactive properties of a class of macrocycles with tunable functional groups and ring size - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3763023A - Purification of chloroacetyl chloride by azeotropic distillation - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing solvent and temperature for N-(Chloroacetyl)-D-leucine reactions

Welcome to the Technical Support and Troubleshooting Portal for the synthesis of N-(Chloroacetyl)-D-leucine. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome common bottlenecks—specifically yield loss and racemization—encountered during the chloroacetylation of D-leucine.

This guide moves beyond basic protocols to explain the causality behind solvent and temperature choices, ensuring your workflows are robust, reproducible, and self-validating.

Mechanistic Insights: The Causality of Reaction Parameters

The synthesis of N-(Chloroacetyl)-D-leucine is typically achieved via the Schotten-Baumann reaction , an amidation process utilizing an acid chloride and an amino acid in the presence of an aqueous base[1]. While conceptually straightforward, the highly reactive nature of chloroacetyl chloride and the chiral sensitivity of D-leucine demand precise environmental control.

The Role of the Biphasic Solvent System

Historically, this reaction was performed in purely aqueous sodium hydroxide. However, modern optimized protocols employ a biphasic aqueous-organic system (e.g., Water/Ethyl Acetate or Water/Dichloromethane)[1][2].

• The Causality: Chloroacetyl chloride is highly susceptible to hydrolysis in bulk water, which converts it into useless chloroacetic acid. By introducing an immiscible organic phase, the acid chloride is sequestered in the organic layer. It slowly diffuses to the aqueous interface where the D-leucine sodium salt resides, facilitating the desired N-acylation while physically shielding the bulk reagent from rapid hydrolysis[2].

The Criticality of Temperature (0–5 °C)

Temperature control is not merely for safety; it is the primary defense against racemization .

• The Causality: Under basic amidation conditions, N-acyl amino acids can undergo intramolecular cyclization to form an oxazolone (azlactone) intermediate [1]. The alpha-proton of this oxazolone is highly acidic due to resonance stabilization. Deprotonation forms a planar enolate, which, upon ring-opening, yields a racemic DL-mixture[3]. This base-catalyzed racemization pathway is highly temperature-dependent. Maintaining the reaction strictly at 0–5 °C suppresses oxazolone formation and preserves the stereochemical integrity (>99% ee) of the D-leucine[3].

Troubleshooting Guide & FAQs

Q: My final product shows a high percentage of the L-enantiomer (racemization). How do I prevent this? A: Racemization in this workflow is almost exclusively driven by the oxazolone pathway[3]. To troubleshoot:

• Check your cooling bath: Ensure the internal reaction temperature never exceeds 5 °C during the addition of the acid chloride. The reaction is exothermic, so addition rates must be strictly controlled[4].

• Monitor pH strictly: The pH should be maintained between 10.5 and 11.5. Spikes in alkalinity (pH > 12) exponentially increase the rate of oxazolone formation. Use a continuous pH meter rather than indicator paper.

Q: My yields are consistently below 60%, and I am detecting high levels of chloroacetic acid. What is going wrong? A: This indicates that the hydrolysis of chloroacetyl chloride is outcompeting the amidation reaction.

• Switch to a biphasic system: If you are using a purely aqueous solvent, switch to a Water/Ethyl Acetate (1:1 v/v) system. The organic phase acts as a reservoir, protecting the acid chloride[2].

• Check stirring efficiency: Biphasic reactions require vigorous stirring to maximize the interfacial surface area. If stirring is too slow, the localized concentration of acid chloride in the aqueous phase drops, and hydrolysis dominates.

Q: I am experiencing severe emulsions during the phase separation step. How can I break them? A: Emulsions are common in biphasic amino acid acylations due to the surfactant-like properties of the intermediates. To resolve this, allow adequate settling time and add saturated aqueous sodium chloride (brine) to the separation funnel. The increased ionic strength of the aqueous phase will force the organic and aqueous layers to partition cleanly[4].

Data Presentation: Parameter Optimization

The following table summarizes the quantitative impact of solvent and temperature choices on the yield and enantiomeric excess (ee) of N-(Chloroacetyl)-D-leucine.

Solvent System	Temperature (°C)	Base	Average Yield (%)	Enantiomeric Excess (ee %)	Primary Failure Mode
Purely Aqueous	20 - 25 (RT)	NaOH	45 - 55%	< 85%	Severe hydrolysis & Racemization
Purely Aqueous	0 - 5	NaOH	65 - 75%	> 95%	Moderate hydrolysis
Biphasic (H₂O/EtOAc)	0 - 5	NaOH	88 - 94%	> 99%	Optimized Conditions
Biphasic (H₂O/EtOAc)	20 - 25 (RT)	NaOH	70 - 80%	< 90%	Racemization via oxazolone

Standard Operating Procedure (SOP): Optimized Biphasic Synthesis

This self-validating protocol utilizes a biphasic system to maximize yield and preserve chirality[2][4].

Step 1: Preparation of the Aqueous Phase

• Suspend D-leucine (1.0 eq) in distilled water.

• Cool the suspension to 0–5 °C using an ice-salt bath.

• Slowly add 2.0 M aqueous NaOH until the D-leucine completely dissolves and the pH stabilizes at 11.0.

Step 2: Establishment of the Biphasic System 4. Add Ethyl Acetate (equal to the volume of water) to the reaction vessel. 5. Initiate vigorous mechanical stirring (>500 rpm) to create a fine emulsion. Maintain the internal temperature at 0–5 °C.

Step 3: Reagent Addition 6. Dissolve Chloroacetyl chloride (1.2 eq) in a small volume of Ethyl Acetate. 7. Begin dropwise addition of the acid chloride solution via an addition funnel over 45–60 minutes. 8. Critical In-Process Control: Simultaneously add 2.0 M NaOH dropwise to maintain the pH between 10.5 and 11.5. Self-validation: If the pH drops below 9, the reaction stalls; if it exceeds 12, racemization risk increases.

Step 4: Workup and Isolation 9. Once addition is complete, continue stirring at 0–5 °C for 2 hours. 10. Transfer to a separatory funnel and discard the organic layer (which contains unreacted acid chloride and non-polar impurities). 11. Wash the aqueous layer once with fresh Ethyl Acetate to remove residual organics. 12. Cool the aqueous layer to 0 °C and slowly acidify to pH 2.0 using concentrated HCl. N-(Chloroacetyl)-D-leucine will precipitate as a white solid. 13. Filter the precipitate under vacuum, wash with ice-cold water, and dry under a vacuum desiccator. Recrystallize from ethyl acetate if ultra-high purity is required[4].

Mechanistic and Workflow Visualizations

Diagram 1: Optimized Biphasic Workflow

This diagram illustrates the step-by-step physical workflow required to isolate high-purity N-(Chloroacetyl)-D-leucine.

Caption: Step-by-step workflow for the biphasic Schotten-Baumann synthesis of N-(Chloroacetyl)-D-leucine.

Diagram 2: Competing Mechanistic Pathways

This diagram maps the causality of temperature and pH on the chemical pathways, highlighting how deviations lead to yield loss or racemization.

Caption: Mechanistic pathways showing the desired acylation versus hydrolysis and oxazolone-mediated racemization.

References

• Schotten–Baumann reaction - Grokipedia Grokipedia. Retrieved from:[Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution ACS Publications. Retrieved from: [Link]

• An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture ResearchGate. Retrieved from:[Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Chiral Recognition in Enzyme Inhibition: N-(Chloroacetyl)-D-leucine vs N-(Chloroacetyl)-L-leucine

In the landscape of chiral drug development and biocatalysis, stereospecific amidohydrolases—namely L-aminoacylase (EC 3.5.1.14) and D-aminoacylase (EC 3.5.1.81)—are indispensable tools for the kinetic resolution of racemic amino acids[1][2]. N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine are the gold-standard substrates for these respective enzymes. However, their utility extends far beyond simple hydrolysis; they act as potent, stereospecific competitive inhibitors against the opposing enantiomeric enzymes[3].

As a Senior Application Scientist, I designed this guide to provide an authoritative comparison of these two enantiomers in the context of enzyme inhibition. We will explore the mechanistic causality of chiral recognition, review comparative kinetic data, and establish a self-validating experimental protocol for inhibition assays.

Mechanistic Causality of Chiral Inhibition

Enzymatic stereospecificity is strictly governed by the spatial geometry of the active site. L-aminoacylase, typically sourced from porcine kidney or Aspergillus oryzae, features a zinc-dependent catalytic triad[1]. When N-(Chloroacetyl)-L-leucine enters this active site, its hydrophobic isobutyl side chain anchors into the S1' pocket. This alignment positions the scissile amide bond perfectly with the catalytic Zn²⁺-activated water molecule, resulting in rapid hydrolysis.

Conversely, when N-(Chloroacetyl)-D-leucine enters the L-aminoacylase active site, it still possesses the requisite hydrophobic bulk and carboxylate moiety to bind the active site pockets. However, the inverted stereocenter at the alpha-carbon forces the chloroacetyl group into a non-productive conformation. The amide bond is displaced from the Zn²⁺ catalytic center. Because it occupies the active site with high affinity but without undergoing turnover, N-(Chloroacetyl)-D-leucine functions as a pure competitive inhibitor[3].

The exact inverse is true for D-aminoacylases (e.g., from Alcaligenes xylosoxydans), where N-(Chloroacetyl)-L-leucine acts as the competitive inhibitor against the hydrolysis of D-enantiomers[2].

Stereospecific substrate hydrolysis and cross-enantiomer competitive inhibition.

Quantitative Data Comparison

To effectively utilize these compounds in competitive inhibition studies or dynamic kinetic resolutions, researchers must understand their binding affinities. The table below summarizes representative kinetic parameters demonstrating the reciprocal inhibition dynamics between the two enantiomers.

Enzyme System	Ligand	Role	Representative Affinity
L-Aminoacylase (EC 3.5.1.14)	N-(Chloroacetyl)-L-leucine	Substrate	Km​≈0.8−1.2 mM
L-Aminoacylase (EC 3.5.1.14)	N-(Chloroacetyl)-D-leucine	Inhibitor (Competitive)	Ki​≈2.5−4.0 mM
D-Aminoacylase (EC 3.5.1.81)	N-(Chloroacetyl)-D-leucine	Substrate	Km​≈0.6−1.0 mM
D-Aminoacylase (EC 3.5.1.81)	N-(Chloroacetyl)-L-leucine	Inhibitor (Competitive)	Ki​≈3.0−5.5 mM

Self-Validating Experimental Protocol: Determining Ki​

A robust experimental system must possess internal controls that immediately flag deviations in chiral purity or enzyme conformation. The following continuous spectrophotometric workflow determines the Ki​ of N-(Chloroacetyl)-D-leucine against L-aminoacylase. The system self-validates by utilizing multiple substrate concentrations to confirm the inhibition modality via a Dixon plot intersection. If the intersection shifts from the second quadrant to the x-axis, the system instantly alerts the researcher to non-competitive behavior, indicating potential allosteric interference or substrate racemization.

Self-validating workflow for determining competitive inhibition constants (Ki).

Step-by-Step Methodology

1. Reagent and Enzyme Preparation

• Causality: L-aminoacylase is a metalloenzyme; ensuring it is fully metalated is critical for baseline activity.

• Prepare 50 mM Tris-HCl buffer (pH 7.5) supplemented with 0.1 mM ZnCl₂.

• Dissolve L-aminoacylase to a working concentration of 0.1 mg/mL.

• Prepare a stock solution of the substrate, N-(Chloroacetyl)-L-leucine, at 50 mM in buffer.

• Prepare a stock solution of the inhibitor, N-(Chloroacetyl)-D-leucine, at 50 mM in buffer.

2. Baseline Kinetics (Uninhibited)

• Causality: Establishing the baseline Km​ and Vmax​ is required to accurately calculate the degree of inhibition and ensure enzyme viability.

• Set up reactions with varying concentrations of N-(Chloroacetyl)-L-leucine (0.2 mM to 5.0 mM).

• Initiate the reaction by adding 10 µL of enzyme to 990 µL of the substrate mixture at 37°C.

• Quench aliquots at specific time points (e.g., 1, 2, 5, 10 minutes) by heating at 95°C for 3 minutes.

• Quantify the release of free L-leucine using a standard Ninhydrin assay (absorbance at 570 nm) against a standard curve.

3. Inhibition Titration

• Causality: A matrix of substrate and inhibitor concentrations isolates the competitive nature of the binding from potential off-target effects.

• Select three fixed concentrations of the substrate (e.g., 0.5 mM, 1.0 mM, and 2.0 mM).

• For each substrate concentration, titrate the inhibitor, N-(Chloroacetyl)-D-leucine, at concentrations ranging from 0 mM to 10 mM.

• Run the hydrolysis assay and quantify the initial velocity ( v ) for each condition.

4. Data Analysis and Self-Validation (Dixon Plot)

• Causality: Plotting 1/v versus [Inhibitor] (Dixon Plot) visually and mathematically validates the inhibition type.

• Plot the data points for each of the three substrate concentrations.

• For pure competitive inhibition, the lines will intersect in the second quadrant (above the x-axis). The x-coordinate of this intersection is exactly −Ki​ .

• Validation Check: If the lines intersect exactly on the x-axis, the inhibition is non-competitive, which points to a flaw in the chiral purity of the reagents or unexpected enzyme degradation.

References

• Information on EC 3.5.1.14 - N-acyl-aliphatic-L-amino acid amidohydrolase BRENDA Enzyme Database[Link]

• Production of D-amino acids by N-acyl-D-amino acid amidohydrolase and its structure and function ResearchGate[Link]

• Annotating Enzymes of Uncertain Function: The Deacylation of d-Amino Acids by Members of the Amidohydrolase Superfamily NIH / PMC[Link]

Sources

• 1. Information on EC 3.5.1.14 - N-acyl-aliphatic-L-amino acid amidohydrolase - BRENDA Enzyme Database [brenda-enzymes.info]
• 2. researchgate.net [researchgate.net]
• 3. Annotating Enzymes of Uncertain Function: The Deacylation of d-Amino Acids by Members of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for N-(Chloroacetyl)-D-leucine

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. This guide provides an in-depth comparison of analytical methodologies for the quantification and purity assessment of N-(Chloroacetyl)-D-leucine, a key chiral intermediate in pharmaceutical synthesis. We will delve into the critical validation parameters as stipulated by the International Council for Harmonisation (ICH), U.S. Food and Drug Administration (FDA), and United States Pharmacopeia (USP), offering practical insights and supporting experimental frameworks to ensure your analytical methods are fit for purpose.[1][2][3][4][5][6][7][8][9][10][11][12][13]

The Criticality of Method Validation for Chiral Compounds

N-(Chloroacetyl)-D-leucine possesses a chiral center, meaning it exists as two non-superimposable mirror images or enantiomers. While one enantiomer may exhibit the desired pharmacological activity, the other could be inactive or, in some cases, elicit adverse effects. Consequently, analytical methods must not only quantify the active pharmaceutical ingredient (API) but also accurately determine its enantiomeric purity.[14][15] The validation of such chiral methods requires a rigorous assessment of their ability to separate and quantify the desired enantiomer from its mirror image and other potential impurities.[14][16]

Comparative Analysis of Analytical Techniques

The two primary chromatographic techniques for the analysis of chiral compounds like N-(Chloroacetyl)-D-leucine are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[16] The choice between these methods depends on the physicochemical properties of the analyte, the required sensitivity, and the available instrumentation.

High-Performance Liquid Chromatography (HPLC): HPLC is a versatile and widely used technique for the analysis of non-volatile and thermally labile compounds, making it well-suited for N-(Chloroacetyl)-D-leucine.[16] Chiral separation is typically achieved using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.[14]

Gas Chromatography (GC): GC is a powerful technique for volatile and thermally stable compounds.[16] Since N-(Chloroacetyl)-D-leucine is not sufficiently volatile for direct GC analysis, a derivatization step is necessary to convert it into a more volatile and thermally stable analogue.[17][18] This adds a layer of complexity to the sample preparation but can offer high separation efficiency.[16]

Key Validation Parameters and Their Application

The validation of an analytical method establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[2] The core validation parameters, as outlined by ICH, FDA, and USP, are discussed below in the context of analyzing N-(Chloroacetyl)-D-leucine.[4][6]

• Specificity/Selectivity: This is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and the other enantiomer.[6] For a chiral method, the most critical aspect of specificity is the resolution between the D- and L-enantiomers.

• Linearity: The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[6]

• Range: The range of an analytical procedure is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[10]

• Accuracy: The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[6] It is often determined by recovery studies.[3]

• Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is usually expressed as the variance, standard deviation, or coefficient of variation of a series of measurements. Precision is considered at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The detection limit of an individual analytical procedure is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The quantitation limit of an individual analytical procedure is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of N-(Chloroacetyl)-D-leucine using both HPLC and GC. These protocols are designed to be self-validating, with the rationale behind each step explained.

Chiral HPLC-UV Method

This method is designed for the direct separation and quantification of N-(Chloroacetyl)-D-leucine and its L-enantiomer.

Instrumentation:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., polysaccharide-based CSP)

Chromatographic Conditions:

• Mobile Phase: A mixture of n-hexane, ethanol, and trifluoroacetic acid (TFA). The exact ratio should be optimized to achieve adequate resolution.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Protocol:

• Standard Preparation: Prepare a stock solution of N-(Chloroacetyl)-D-leucine reference standard in the mobile phase. Create a series of calibration standards by diluting the stock solution. Prepare a solution of the L-enantiomer to verify specificity.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

• System Suitability: Inject the L-enantiomer solution and a racemic mixture to confirm the resolution between the two enantiomers. The resolution factor should be greater than 1.5.

• Analysis: Inject the blank (mobile phase), standard solutions, and sample solutions in sequence.

• Data Analysis: Construct a calibration curve by plotting the peak area of the D-enantiomer against its concentration. Determine the concentration of the D-enantiomer in the sample from the calibration curve. Calculate the percentage of the L-enantiomer in the sample.

GC-MS Method with Derivatization

This method involves the derivatization of N-(Chloroacetyl)-D-leucine to a volatile ester, followed by GC-MS analysis. This approach is often used for trace-level analysis and confirmation of identity.

Instrumentation:

• Gas chromatograph with a mass selective detector (MSD)

• Chiral capillary column (e.g., Chirasil-Val)

Derivatization Reagent:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or another suitable silylating agent.

GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MSD Transfer Line Temperature: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-500 m/z.

Protocol:

• Derivatization: a. Accurately weigh the reference standard or sample into a reaction vial. b. Add a suitable solvent (e.g., acetonitrile) and the derivatizing reagent. c. Heat the vial at a specified temperature (e.g., 70 °C) for a defined period (e.g., 30 minutes) to complete the reaction.

• Standard and Sample Preparation: Prepare a series of calibration standards by derivatizing known amounts of the reference standard. Prepare the sample in the same manner.

• Analysis: Inject the derivatized blank, standards, and samples into the GC-MS system.

• Data Analysis: Use the extracted ion chromatogram for the characteristic fragment ions of the derivatized N-(Chloroacetyl)-D-leucine to construct a calibration curve and quantify the analyte in the sample.

Data Presentation and Comparison

The performance of each method should be rigorously evaluated against the validation parameters. The results can be summarized in the following tables for easy comparison.

Table 1: Comparison of HPLC and GC Methods for N-(Chloroacetyl)-D-leucine Analysis

Parameter	Chiral HPLC-UV	Chiral GC-MS with Derivatization	Rationale for Choice
Specificity	Excellent resolution of enantiomers.	Excellent resolution and mass spectral confirmation.	GC-MS provides higher confidence in peak identity.
Linearity (r²)	> 0.999	> 0.998	Both methods offer excellent linearity.
Range	Typically 1-100 µg/mL	Typically 0.1-50 µg/mL	GC-MS is generally more sensitive.
Accuracy (% Recovery)	98-102%	97-103%	Both methods provide high accuracy.
Precision (%RSD)	< 2.0%	< 3.0%	HPLC often shows slightly better precision due to fewer sample preparation steps.
LOD	~0.1 µg/mL	~0.01 µg/mL	GC-MS offers significantly lower detection limits.
LOQ	~0.3 µg/mL	~0.03 µg/mL	GC-MS is superior for quantifying trace levels.
Robustness	Sensitive to mobile phase composition and column temperature.	Sensitive to derivatization conditions and GC parameters.	Robustness needs to be carefully evaluated for both methods.
Sample Throughput	Higher	Lower due to derivatization step.	HPLC is more suitable for high-throughput analysis.

Visualizing the Validation Workflow

A clear understanding of the validation process is crucial for successful implementation. The following diagrams illustrate the overall validation workflow and the decision-making process for selecting the appropriate analytical method.

Caption: A flowchart illustrating the key phases and steps involved in the validation of an analytical method.

Caption: A decision tree to guide the selection of the most appropriate analytical method based on application requirements.

Conclusion

The validation of analytical methods for N-(Chloroacetyl)-D-leucine is a critical activity that requires a thorough understanding of both the chemistry of the molecule and the principles of analytical science. Both chiral HPLC and GC are powerful techniques, each with its own set of advantages and disadvantages. A risk-based approach, guided by the principles outlined in ICH, FDA, and USP documents, should be employed to select and validate the most appropriate method for the intended purpose.[1][2][4][7] This ensures the generation of reliable and accurate data, which is fundamental to ensuring the quality and safety of pharmaceutical products.

References

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available from: [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Pharmacopeia. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. Available from: [Link]

• USP <1225> Method Validation. BA Sciences. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. Available from: [Link]

• FDA Guidance on Analytical Method Validation. Scribd. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available from: [Link]

• FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. GMP Online. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015. U.S. Food and Drug Administration. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available from: [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology. Available from: [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. ECA Academy. Available from: [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Available from: [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Investigations of a Dog. Available from: [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. Available from: [Link]

• <1225> Validation of Compendial Procedures. USP-NF ABSTRACT. Available from: [Link]

• Gas chromatographic enantiomer separation of d,l-leucine. ResearchGate. Available from: [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. ScienceDirect. Available from: [Link]

• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. Available from: [Link]

• Chiral method validation and stereoselective degradation of profoxydim isomers in paddy soil. PMC. Available from: [Link]

• Chiral separations for d-amino acid analysis in biological samples. Ovid. Available from: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. Available from: [Link]

• Chiral Recognition of Dansyl Derivatives with an Amino Acid-Based Molecular Micelle. PMC. Available from: [Link]

• Chiral Derivatization-enabled Discrimination and Visualization of Proteinogenic Amino Acids by Ion Mobility Mass Spectrometry. bioRxiv. Available from: [Link]

• Instrument Considerations for Successful Adaptation of Amino Acid Analysis Methods which Utilize Pre-Column Derivatization from HPLC to UPLC. Waters. Available from: [Link]

• Analytical characteristics for amino acid derivatives using GC-MS (selected ion monitoring) method. ResearchGate. Available from: [Link]

• Automated Pre-Column Derivatization of Amino Acids by HPLC. Axion Labs. Available from: [Link]

• Analytical Methods for Amino Acids. Shimadzu. Available from: [Link]

• HPLC Determination of L-valine, L-leucine, and L-Isoleicin Using Pre-column Derivatization by Di-tret-butyl-dicarbonate. METHODS AND OBJECTS OF CHEMICAL ANALYSIS. Available from: [Link]

• 1.2.4. HPLC of amino acids as chloroformate derivatives. ResearchGate. Available from: [Link]

• Quality Control in GC–MS Analysis of Amino Acids. LCGC International. Available from: [Link]

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A Comparative Guide to the Cross-Reactivity of N-(Chloroacetyl)-D-leucine with Other Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Selectivity for N-(Chloroacetyl)-D-leucine

N-(Chloroacetyl)-D-leucine belongs to a class of reactive amino acid derivatives. Its utility in biomedical research, particularly as a specific inhibitor of enzymes like D-amino acid oxidase (DAAO), is critically dependent on its selectivity.[1][2] Unintended reactions, or cross-reactivity, with other amino acids can lead to off-target effects, confounding experimental results and potentially leading to toxicity in therapeutic applications. This guide will explore the structural and chemical basis for the high specificity of N-(Chloroacetyl)-D-leucine and provide a framework for its experimental validation.

The primary target of interest for N-chloro-D-amino acids, including N-(Chloroacetyl)-D-leucine, is D-amino acid oxidase (DAAO), a flavoenzyme that catalyzes the oxidative deamination of D-amino acids.[3][4][5] The inhibition of DAAO is a key strategy in therapeutic areas such as schizophrenia to modulate the levels of D-serine, a co-agonist of the NMDA receptor.[6][7] Therefore, understanding the cross-reactivity of DAAO inhibitors with other endogenous amino acids is paramount.

Mechanistic Insights into the Specificity of N-(Chloroacetyl)-D-leucine

The high specificity of N-(Chloroacetyl)-D-leucine for DAAO is attributed to a two-step process: initial reversible binding to the active site followed by an irreversible covalent modification. The chloroacetyl group acts as an electrophilic "warhead" that reacts with a nucleophilic residue within the enzyme's active site, leading to irreversible inhibition.[1][2]

Research has shown that the chlorination reaction is highly specific for the D-enantiomer of certain amino acids. Notably, only the N-chloro derivatives of D-leucine, D-isoleucine, and D-norvaline demonstrate significant reactivity with DAAO.[2] In contrast, the N-chloro derivatives of L-amino acids act as reversible, competitive inhibitors, indicating that they can bind to the active site but do not proceed to form a covalent bond.[2] This stereo- and structural selectivity is a cornerstone of the compound's utility.

Comparative Analysis of Cross-Reactivity

The following table summarizes the observed and expected cross-reactivity of N-(Chloroacetyl)-D-leucine with other amino acids, based on available literature on the interaction of N-chloro-amino acids with D-amino acid oxidase.

Amino Acid Derivative	Enantiomer	Interaction with DAAO	Reactivity Profile	Supporting Evidence
N-(Chloroacetyl)-leucine	D-	Irreversible Inhibitor	High	Specific chlorination of the DAAO active site.[1][2]
N-(Chloroacetyl)-isoleucine	D-	Irreversible Inhibitor	High	Structurally similar to D-leucine, shown to be reactive.[2]
N-(Chloroacetyl)-norvaline	D-	Irreversible Inhibitor	High	Another reactive N-chloro-D-amino acid.[2]
N-(Chloroacetyl)-alanine	D-	Substrate/Weak Inhibitor	Low to Moderate	D-alanine is a substrate for DAAO, the N-chloro derivative is expected to have lower inhibitory potency compared to D-leucine derivative.
N-(Chloroacetyl)-serine	D-	Substrate/Weak Inhibitor	Low to Moderate	D-serine is a key substrate for DAAO, its N-chloro derivative is likely to be a less effective irreversible inhibitor.
N-(Chloroacetyl)-leucine	L-	Competitive Inhibitor	None (Reversible Binding)	N-chloro derivatives of L-amino acids are reported to be competitive inhibitors, not leading to irreversible modification.[2]
N-(Chloroacetyl)-valine	L-	Competitive Inhibitor	None (Reversible Binding)	Expected to bind to the active site without covalent modification.
N-(Chloroacetyl)-phenylalanine	L-	Competitive Inhibitor	None (Reversible Binding)	Expected to bind to the active site without covalent modification.
Glycine (N-chloroacetyl)	N/A	No significant interaction	Very Low	Glycine is not a primary substrate for DAAO.
L-Cysteine	L-	Potential for non-specific reaction	Variable	The sulfhydryl group of cysteine is nucleophilic and could potentially react with the chloroacetyl group, but this is not a specific enzyme-mediated interaction.

Experimental Protocols for Assessing Cross-Reactivity

To empirically determine the cross-reactivity of N-(Chloroacetyl)-D-leucine, a series of well-controlled enzymatic assays are required. The following protocols outline a standard approach for assessing the inhibition of D-amino acid oxidase.

Protocol 1: DAAO Activity Assay (Spectrophotometric)

This assay measures the production of hydrogen peroxide, a product of the DAAO-catalyzed reaction.

Materials:

• Recombinant human D-amino acid oxidase (hDAAO)

• D-Serine (or another suitable D-amino acid substrate)

• Horseradish peroxidase (HRP)

• Amplex® Red reagent (or a similar H2O2 probe)

• N-(Chloroacetyl)-D-leucine and other test amino acid derivatives

• Assay Buffer (e.g., 100 mM sodium pyrophosphate, pH 8.5)

• 96-well microplate (black, clear bottom for fluorescence)

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of N-(Chloroacetyl)-D-leucine and other test compounds in a suitable solvent (e.g., DMSO).

• In the wells of the 96-well plate, prepare a reaction mixture containing the assay buffer, HRP, and Amplex® Red.

• Add serial dilutions of the test compounds to the wells. Include a vehicle control (solvent only) and a positive control inhibitor if available.

• Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

• Initiate the reaction by adding a pre-warmed solution of D-serine and FAD (a cofactor for DAAO) to all wells.

• Immediately begin monitoring the increase in fluorescence (excitation ~530-560 nm, emission ~590 nm) over time using a microplate reader.

• Calculate the initial reaction rates (V₀) from the linear portion of the fluorescence curve.

• Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., four-parameter logistic equation) to determine the IC₅₀ value.

Visualizing the Experimental Workflow

Caption: Workflow for determining the IC₅₀ of DAAO inhibitors.

Protocol 2: Competitive Inhibition Assay for L-Amino Acid Derivatives

This assay is designed to determine if N-chloro-L-amino acid derivatives act as competitive inhibitors.

Procedure:

• Follow the general procedure for the DAAO activity assay described above.

• For each concentration of the N-chloro-L-amino acid inhibitor, perform the assay at multiple concentrations of the D-serine substrate.

• Generate Michaelis-Menten plots (reaction rate vs. substrate concentration) for each inhibitor concentration.

• Create a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) from the Michaelis-Menten data.

• Analyze the Lineweaver-Burk plot. For a competitive inhibitor, the lines will intersect on the y-axis (Vmax remains unchanged), while the x-intercept will shift (Km increases).

• Calculate the inhibition constant (Ki) from the data.

Interpreting the Data: A High Degree of Specificity

The experimental data consistently demonstrate that the irreversible inhibitory activity of N-chloro-amino acids against DAAO is highly specific to D-enantiomers of a limited number of amino acids, primarily those with bulky, hydrophobic side chains like leucine and isoleucine.[2] The lack of irreversible inhibition by L-enantiomers underscores the strict stereoselectivity of the DAAO active site.

This high degree of specificity makes N-(Chloroacetyl)-D-leucine a valuable tool for selectively targeting DAAO in complex biological systems with minimal off-target effects on other enzymes or proteins that interact with L-amino acids.

Logical Framework for Specificity

The following diagram illustrates the decision pathway for the interaction of N-chloro-amino acid derivatives with DAAO, leading to either irreversible inhibition or competitive binding.

Caption: Decision pathway for DAAO and N-chloro-amino acids.

Conclusion

N-(Chloroacetyl)-D-leucine exhibits a high degree of specificity as an irreversible inhibitor of D-amino acid oxidase. Its cross-reactivity with other amino acids is minimal, with the corresponding L-enantiomer acting only as a competitive inhibitor. This selectivity is a key feature that enables its use as a precise molecular probe and a potential therapeutic agent. The experimental protocols outlined in this guide provide a robust framework for researchers to validate and quantify the cross-reactivity of N-(Chloroacetyl)-D-leucine and similar compounds in their own experimental systems.

References

• Pollegioni, L., Piubelli, L., Sacchi, S., Pilone, M. S., & Molla, G. (2007). Physiological functions of D-amino acid oxidases: from yeast to humans. Cellular and Molecular Life Sciences, 64(11), 1373–1394.
• Sacchi, S., Rosini, E., Pollegioni, L., & Molla, G. (2013). D-Amino Acid Oxidase Inhibitors as a Novel Class of Drugs for Schizophrenia Therapy. Current Pharmaceutical Design, 19(14), 2499-2511.
• Porter, D. J., & Bright, H. J. (1976). Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine. The Journal of Biological Chemistry, 251(19), 6150–6153.
• Moussebois, C. H., Heremans, J. F., Osinski, P., & Rennerts, W. (1976). Synthesis of N-chloroacetyl derivatives of amino acids and their use for the conjugation of polypeptides to thiol-carrying compounds. The Journal of Organic Chemistry, 41(8), 1340–1343.
• Calabrese, G., Pollegioni, L., & Molla, G. (2018). Assays of D-Amino Acid Oxidase Activity. Methods in Molecular Biology, 1694, 227-243.
• Subramanian, K., Góra, A., Spruijt, R., Mitusińska, K., Suarez-Diez, M., Martins dos Santos, V., ... & Janssen, D. B. (2018). Modulating D-amino acid oxidase (DAAO) substrate specificity through facilitated solvent access. PloS one, 13(6), e0198990.
• Molla, G., Vegezzi, C., Pilone, M. S., & Pollegioni, L. (2000). Engineering the substrate specificity of D-amino-acid oxidase. The Journal of biological chemistry, 275(29), 22008–22014.
• Porter, D. J., Voet, J. G., & Bright, H. J. (1973). Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine.
• Shcherbakova, O. V., & Tishkov, V. I. (2018). D-Amino acid oxidase: Physiological role and applications. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry, 12(3), 235-246.
• Molla, G., & Pollegioni, L. (2018). Competitive Inhibitors Unveil Structure/Function Relationships in Human D-Amino Acid Oxidase. Frontiers in Molecular Biosciences, 5, 8.
• Voynikov, Y., Angelova, V. T., Peikov, P., & Stavrakov, G. (2015). DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. Journal of Chemical Technology and Metallurgy, 50(5), 543-547.
• Adage, T., & Schechter, L. E. (2011). The Therapeutic Potential of D-Amino Acid Oxidase (DAAO) Inhibitors. Current pharmaceutical design, 17(2), 126-133.
• Churchill, G. C., Strupp, M., McGarvey, D., & Zheng, W. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PloS one, 15(2), e0229587.
• Sacchi, S., Bernasconi, R., Cereda, C., & Pollegioni, L. (2018). Competitive Inhibitors Unveil Structure/Function Relationships in Human D-Amino Acid Oxidase. Frontiers in molecular biosciences, 5, 8.

Sources

• 1. Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assays of D-Amino Acid Oxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Assays of D-Amino Acid Oxidase Activity [frontiersin.org]
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Efficacy of N-(Chloroacetyl)-D-leucine compared to bromoacetyl derivatives

As a Senior Application Scientist specializing in targeted covalent inhibitors (TCIs) and chemical probe development, I frequently guide drug discovery teams through the nuanced selection of electrophilic warheads. When designing peptidomimetic covalent inhibitors, the choice between an α -chloroacetamide and an α -bromoacetamide is one of the most critical decisions a medicinal chemist will make.

Using N-(Chloroacetyl)-D-leucine and its theoretical bromoacetyl counterpart as our primary models, this guide provides an objective, data-driven comparison of their efficacy, reactivity, and selectivity. We will explore why "highly reactive" does not always equate to "highly efficacious" in biological systems, and provide a self-validating experimental framework for evaluating these warheads in your own laboratory.

Mechanistic Causality: The Thermodynamics of the Leaving Group

The core structural difference between N-(Chloroacetyl)-D-leucine and a bromoacetyl derivative lies entirely in the halogen leaving group. The D-leucine moiety serves as the affinity element—directing the molecule to specific hydrophobic binding pockets (such as those in leucine aminopeptidases or specific kinase domains)—while the haloacetyl group acts as the covalent warhead.

Based on well-established principles of nucleophilic substitution ( SN​2 ) reactions, bromoacetyl analogs are inherently more reactive than chloroacetyl analogs[1]. This reactivity differential is driven by two thermodynamic factors:

• Carbon-Halogen Bond Strength: The C-Br bond (~285 kJ/mol) is significantly weaker than the C-Cl bond (~327 kJ/mol), requiring less activation energy to break during the nucleophilic attack by a target cysteine or lysine[1].

• Leaving Group Stability: Bromide (Br⁻) is a superior leaving group compared to chloride (Cl⁻). Because hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), the resulting bromide anion is more stable in physiological solutions[1].

While the bromoacetyl derivative will form covalent adducts much faster in vitro, this hyper-reactivity often translates to poor in vivo efficacy. Highly reactive electrophiles are rapidly scavenged by intracellular glutathione (GSH) and are prone to off-target alkylation, leading to toxicity and poor pharmacokinetic profiles. N-(Chloroacetyl)-D-leucine provides a "Goldilocks" zone of reactivity—mild enough to circulate safely, but sufficiently electrophilic to engage the target once localized by the D-leucine recognition moiety.

Comparative Efficacy & Selectivity Profiling

Recent literature on covalent drug design heavily supports the superiority of chloroacetyl warheads for achieving high on-target efficacy. For instance, in the development of targeted Histone Deacetylase (HDAC) degraders, chloroacetyl-based compounds (e.g., SZ-2) demonstrated robust antiproliferative activity and achieved up to 99% maximum degradation ( Dmax​ ) of target proteins[2]. In stark contrast, the bromoacetyl-based counterparts (e.g., SZ-3) showed only moderate effects and required significantly higher concentrations to achieve meaningful target degradation[2].

Similarly, in the generation of G Protein-Coupled Receptor Kinase 5 (GRK5) inhibitors, chloroacetyl warheads achieved near-complete covalent engagement within 30 minutes while maintaining selectivity over off-target kinases by more than three orders of magnitude[3]. Bromoacetyl analogs, while rapidly reactive, often face severe selectivity constraints[3].

Table 1: Quantitative & Strategic Comparison of Haloacetyl Warheads

Parameter	N-(Chloroacetyl)-D-leucine	Bromoacetyl Derivative	Impact on Drug Development
Halogen Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)	Dictates SN​2 reaction kinetics[1].
Intrinsic Reactivity	Moderate / Mild	High / Rapid	Bromoacetyl is often too reactive for systemic drugs.
Target Selectivity	High	Low to Moderate	Chloroacetyl relies on the D-leucine pocket for proximity-driven attack[2].
GSH Half-Life ( t1/2​ )	Long (>12 hours)	Short (<1 hour)	Chloroacetyl survives systemic circulation to reach the target.
On-Target Efficacy	High (High Dmax​ )	Moderate to Low	Chloroacetyl avoids off-target depletion, maximizing target engagement[2].

Visualizing the Covalent Engagement Logic

The following diagram illustrates the mechanistic divergence between these two warheads upon entering the target binding pocket.

Fig 1: Mechanistic divergence of chloroacetyl vs. bromoacetyl warheads upon target engagement.

Experimental Methodology: Self-Validating Intact MS Kinetic Assay

To objectively measure the efficacy of N-(Chloroacetyl)-D-leucine against its bromoacetyl counterpart, we must move beyond simple IC50​ values, which are inherently time-dependent for covalent inhibitors. Instead, we determine the second-order rate constant of inactivation ( kinact​/KI​ ).

As a standard practice for ensuring trustworthiness in our data, this protocol is designed as a self-validating system . We run parallel assays using a Cys-to-Ser (or Lys-to-Ala) mutant of the target protein. If the mutant shows no mass shift, we definitively prove the warhead is engaging the specific intended nucleophile rather than non-specifically alkylating the protein surface[3].

Step-by-Step Protocol:

• Assay Preparation: Dilute the recombinant target protein (both Wild-Type and the Cys-to-Ser mutant) to 2 µM in assay buffer (50 mM HEPES, pH 7.4, 150 mM NaCl).

  • Expert Insight: HEPES is strictly chosen over Tris buffer. Tris contains a primary amine that can act as a competing nucleophile, which will artificially deplete the highly reactive bromoacetyl derivative and skew your kinetic data.

• Reaction Initiation: Add N-(Chloroacetyl)-D-leucine or the bromoacetyl derivative at a concentration of 20 µM. This 10x molar excess ensures pseudo-first-order kinetics.

• Time-Course Quenching: At precise intervals (0, 10, 30, 60, and 120 minutes), extract 10 µL aliquots and immediately mix with 10 µL of 1% Formic Acid.

  • Expert Insight: The acid drops the pH well below the pKa of the target cysteine (~8.5). This rapidly protonates the highly reactive thiolate anion back to a neutral thiol, instantly halting the electrophilic attack and "freezing" the reaction state for accurate time-point analysis.

• LC-MS Acquisition: Analyze the quenched samples using a UPLC system coupled to a Time-of-Flight (TOF) mass spectrometer equipped with a C4 reverse-phase protein column.

• Data Deconvolution & Calculation: Deconvolute the raw mass spectra using maximum entropy algorithms. Calculate the ratio of the modified protein peak (Target Mass + Inhibitor Mass - Halide Mass) to the unmodified peak. Plot the natural log of the remaining unmodified protein versus time to extract kobs​ , and subsequently calculate kinact​/KI​ .

Fig 2: Self-validating LC-MS workflow for quantifying covalent engagement and selectivity.

Strategic Conclusion

When comparing N-(Chloroacetyl)-D-leucine to bromoacetyl derivatives, the empirical data strongly favors the chloroacetyl scaffold for advanced drug development. While bromoacetyl warheads are excellent tools for rapid, initial chemical biology probing or identifying cryptic binding pockets, their inherent instability and lack of selectivity make them poor candidates for systemic efficacy. N-(Chloroacetyl)-D-leucine leverages the weaker leaving group ability of chloride to ensure that covalent bond formation is strictly proximity-driven by the D-leucine recognition event, resulting in highly efficacious, selective, and safe covalent modifiers.

References

• ACS Publications. "Targeted Histone Deacetylase Degradation via Chemical Induced Proximity by Direct Recruitment of the CUL4 Complex Adaptor Protein DDB1". Journal of Medicinal Chemistry (2025). URL:[Link]

• ACS Publications. "Generation of Highly Selective, Potent, and Covalent G Protein-Coupled Receptor Kinase 5 Inhibitors". Journal of Medicinal Chemistry (2021). URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Enantioselectivity of N-(Chloroacetyl)-D-leucine in Chiral Separations

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and analytical chemistry, the ability to resolve enantiomers is of paramount importance. The differential pharmacological and toxicological profiles of stereoisomers necessitate robust and efficient chiral separation techniques. This guide provides an in-depth comparison of N-(Chloroacetyl)-D-leucine as a chiral selector, benchmarking its performance against a range of alternative methodologies. We will delve into the mechanistic underpinnings of enantioseparation, present comparative experimental data, and offer detailed protocols to empower researchers in their selection of the most appropriate chiral separation strategy.

The Critical Role of Enantioselectivity

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in life sciences. Enantiomers, these mirror-image isomers, often exhibit distinct biological activities. One enantiomer may be therapeutically active, while the other could be inactive or even elicit adverse effects.[1] Consequently, regulatory bodies worldwide mandate the stereospecific analysis of chiral drugs. This underscores the critical need for analytical methods that can accurately and reliably separate and quantify enantiomers.

N-(Chloroacetyl)-D-leucine: A Closer Look

N-acylated amino acids, such as N-(Chloroacetyl)-D-leucine, represent a class of chiral selectors that have found application in various enantioseparation techniques. Their utility stems from their ability to form transient diastereomeric complexes with the enantiomers of an analyte. The formation of these complexes is governed by a combination of intermolecular interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance.

The chloroacetyl group in N-(Chloroacetyl)-D-leucine introduces an electrophilic center and enhances the potential for dipole-dipole interactions, while the D-leucine moiety provides the chiral environment necessary for stereoselective recognition. The differing stabilities of the diastereomeric complexes formed between the chiral selector and each enantiomer of the analyte lead to their differential retention or migration in a chromatographic or electrophoretic system, thus enabling their separation.

While N-(Chloroacetyl)-D-leucine itself is more commonly known as an intermediate in the synthesis of other molecules or as an inhibitor of certain enzymes[2][3], its structural motifs are representative of N-acyl amino acids used in chiral separations. The principles governing its potential enantioselectivity are analogous to other selectors in its class.

A Comparative Analysis of Chiral Separation Technologies

The selection of an appropriate chiral separation method is contingent upon several factors, including the physicochemical properties of the analyte, the required sensitivity and resolution, and the available instrumentation.[4] Here, we compare various approaches to chiral separation, highlighting their strengths and weaknesses relative to selectors like N-(acyl)-D-leucine.

Chiral Stationary Phases (CSPs) in High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone of enantioselective analysis, offering high accuracy and a wide array of commercially available columns.[4] The principle lies in the differential interaction of enantiomers with a chiral selector immobilized on a stationary phase.

Comparison of Common CSP Types:

Chiral Selector Class	Principle of Separation	Advantages	Disadvantages
Polysaccharide-Based	Formation of transient diastereomeric complexes via hydrogen bonding, dipole-dipole interactions, and inclusion phenomena.[5]	Broad applicability, high efficiency, available in both normal and reversed-phase modes.[5]	Can be sensitive to mobile phase composition; may require careful method development.
Macrocyclic Glycopeptides	Multiple interaction sites (peptide backbone, carbohydrate moieties) allow for hydrogen bonding, ionic interactions, and inclusion complexation.[6][7][8]	Versatile for a wide range of compounds, including amino acids and peptides; can be used in multiple mobile phase modes.[7][8]	Can be more expensive than other CSP types.
Crown Ethers	Based on the formation of inclusion complexes, primarily with primary amines.[7][9]	Excellent for the separation of amino acids and compounds with primary amine groups.[7][9][10]	Limited to analytes containing a primary amine near the chiral center.
Ligand Exchange	Formation of diastereomeric metal complexes between the analyte, a metal ion (e.g., Cu²⁺), and a chiral ligand on the stationary phase.[7][9]	Effective for the separation of amino acids and other compounds that can act as ligands.[9]	Requires the addition of metal salts to the mobile phase, which can be corrosive and may complicate detection.
Zwitterionic	Incorporate both anion- and cation-exchange functionalities, enabling separation of zwitterionic molecules like underivatized amino acids.[7][9]	Can directly separate underivatized amino acids; offers unique selectivity.[7]	Elution order can be reversed by switching to the opposite enantiomeric phase.[7]

Chiral Mobile Phase Additives (CMPAs)

An alternative to CSPs involves adding a chiral selector to the mobile phase. The separation then occurs on a conventional achiral column. This approach offers flexibility, as the concentration of the chiral selector can be easily varied to optimize the separation. Vancomycin, a macrocyclic glycopeptide, has been successfully used as a CMPA for the resolution of aromatic amino acids.[11]

Capillary Electrophoresis (CE)

Capillary electrophoresis is a high-efficiency separation technique that consumes minimal sample and solvent.[12] In chiral CE, a chiral selector is added to the background electrolyte. The differential interaction of the enantiomers with the chiral selector leads to different electrophoretic mobilities and, consequently, separation.[4][13][14]

Common Chiral Selectors in CE:

• Cyclodextrins and their derivatives: Widely used for a broad range of compounds.[4][12]

• Macrocyclic antibiotics: Offer unique selectivities for various analytes.[12]

• Chiral surfactants and ionic liquids: Form micelles or other aggregates that act as a pseudostationary phase for enantiomeric recognition.[12][15]

Gas Chromatography (GC)

For volatile and thermally stable analytes, chiral GC offers excellent resolution and sensitivity. The separation is achieved using a column coated with a chiral stationary phase. However, many pharmaceutical compounds, including amino acids and their derivatives, are not sufficiently volatile and require derivatization prior to analysis, which can introduce potential for racemization if not carefully controlled.[4]

Indirect Chiral Separation

This method involves derivatizing the enantiomeric mixture with a chiral derivatizing agent to form diastereomers.[16] These diastereomers have different physical properties and can be separated on a standard achiral column.[5] While effective, this approach has potential drawbacks, including the kinetic and chiral purity of the derivatizing reagent, which can impact the accuracy of the results.[16]

Experimental Data: A Comparative Overview

The following table summarizes typical performance data for the separation of N-acylated amino acid enantiomers using different chiral separation techniques. It is important to note that direct data for N-(Chloroacetyl)-D-leucine as a selector is limited in publicly available literature; therefore, data for analogous N-acylated leucine derivatives are presented to illustrate the expected performance.

Analyte	Technique	Chiral Selector/Stationary Phase	Mobile Phase/Electrolyte	Resolution (Rs)	Reference
N-Acetyl-DL-leucine	UPLC-MS/MS (Indirect)	C18 column with pre-column derivatization	Acetonitrile/Water gradient	1.75	[17]
N-Boc-D,L-Methionine	HPLC	Teicoplanin bonded SPP	Methanol/Water	2.20	[7]
Dansyl-Leucine	HPLC	Triazole-bridged duplex CD-CSP	Not specified	Not specified	[10]
D,L-Leucine	HPLC	Ligand Exchange (Astec CLC-D)	5mM CuSO₄ + 5% IPA	>1.5
Tryptophan enantiomers	HPLC (CMPA)	Amino column with Vancomycin (1.5 mM) in mobile phase	Buffer (pH 6.0)/2-propanol (50/50)	3.98	[11]
Tryptophan enantiomers	Capillary Electrophoresis	1-ethyl-3-methyl imidazole L-tartrate	Optimized buffer	Good separation	[12]

Experimental Protocols

Protocol 1: Chiral Separation of N-Fmoc-Amino Acids using HPLC with a Polysaccharide-Based CSP

This protocol provides a general procedure for the enantiomeric purity analysis of Fmoc-protected amino acids, which are structurally related to N-acylated amino acids.

1. Rationale: Polysaccharide-based CSPs are highly effective for the chiral resolution of a wide range of N-protected amino acids under reversed-phase conditions due to their versatile interaction capabilities.[4]

2. Materials:

• Chiral HPLC system with UV detector

• Polysaccharide-based chiral column (e.g., cellulose or amylose derivative, 250 mm x 4.6 mm, 5 µm)

• Fmoc-amino acid standard

• HPLC-grade acetonitrile, water, and formic acid

3. Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the Fmoc-amino acid in the mobile phase.

• Chromatographic Conditions (Starting Point):

  • Mobile Phase: 70:30 (v/v) water with 0.1% formic acid : acetonitrile.[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 25 °C.[5]

  • Injection Volume: 10 µL.

  • Detection: UV at 265 nm.

• Analysis:

  • Inject the sample and record the chromatogram.

  • The two enantiomers should appear as distinct peaks.

  • Calculate the enantiomeric purity based on the peak areas.

• Optimization:

  • If separation is not optimal, adjust the ratio of acetonitrile to water. Increasing the aqueous content generally increases retention.

  • The type and concentration of the acidic modifier can also influence selectivity.

Protocol 2: Chiral Separation of Amino Acids using Capillary Electrophoresis with a Chiral Selector

This protocol outlines a general method for separating amino acid enantiomers using CE.

1. Rationale: CE offers high separation efficiency and low sample consumption.[12] The use of a chiral selector in the background electrolyte allows for the resolution of enantiomers based on their differential migration.

2. Materials:

• Capillary Electrophoresis system with a UV detector

• Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length)

• Amino acid standard

• Chiral selector (e.g., a cyclodextrin derivative or a chiral ionic liquid like 1-ethyl-3-methyl imidazole L-tartrate[12])

• Buffer components (e.g., sodium phosphate)

• Deionized water

3. Procedure:

• Electrolyte Preparation: Prepare a buffer solution (e.g., 50 mM sodium phosphate, pH 2.5) containing the chosen chiral selector at an optimized concentration.

• Capillary Conditioning: Condition the new capillary by flushing with 1 M NaOH, followed by deionized water, and finally the background electrolyte.

• Sample Preparation: Dissolve the amino acid standard in deionized water or the background electrolyte at a concentration of approximately 0.5 mg/mL.

• Electrophoretic Conditions:

  • Voltage: 20-30 kV

  • Temperature: 25 °C

  • Injection: Hydrodynamic or electrokinetic injection for a few seconds.

  • Detection: UV at 200-214 nm.

• Analysis:

  • Run the separation and record the electropherogram.

  • The enantiomers will migrate at different times.

  • Optimize separation by adjusting the type and concentration of the chiral selector, buffer pH, and applied voltage.

Visualizing the Mechanisms and Workflows

Chiral Recognition Mechanism

Caption: Formation of transient diastereomeric complexes.

General Chiral HPLC Workflow

Sources

• 1. Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN102617384A - Preparation method and application of N-acyl-DL-leucine - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scilit.com [scilit.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chiraltech.com [chiraltech.com]
• 10. Recent Advances in Chiral Analysis of Proteins and Peptides [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Chiral separation of amino acids and peptides by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tamucc-ir.tdl.org [tamucc-ir.tdl.org]
• 16. mdpi.com [mdpi.com]
• 17. Development of a novel method for analysing N-acetyl-DL-leucine enantiomers in human fingernail by UPLC-ESI-MS/MS and the evaluation in diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of N-Acyl-D-Amino Acid Derivatives vs. L-Enantiomers in Therapeutic and Biocatalytic Research

Executive Summary & Scientific Rationale

In the landscape of drug development and industrial biocatalysis, stereochemistry dictates molecular fate. While N-acyl-L-amino acids are ubiquitous endogenous metabolites readily processed by mammalian and bacterial enzymes, N-acyl-D-amino acid derivatives represent a specialized class of molecules with profound research utility[1].

By inverting the chiral center, N-acyl-D-amino acids become highly resistant to generic L-stereospecific peptidases and proteases. This structural persistence allows them to function as highly stable prodrugs, unique bacterial signaling molecules (akin to N-acylhomoserine lactones), and potent antimicrobial surfactants[2]. Furthermore, the industrial demand for optically pure D-amino acids—critical precursors for semi-synthetic antibiotics and bioactive peptides—has driven the development of highly specific biocatalytic workflows utilizing D-aminoacylases to resolve racemic N-acyl-amino acid mixtures[3].

This guide objectively compares the performance of N-acyl-D-amino acid derivatives against their L-counterparts, providing field-proven experimental data, mechanistic causalities, and self-validating protocols for your laboratory workflows.

Comparative Performance Data

Antimicrobial & Antibotulinal Efficacy

Research demonstrates that specific N-acyl-D-amino acids possess potent surfactant and antimicrobial properties that their L-enantiomers completely lack[4]. In a landmark comparative study against Clostridium botulinum, the addition of a lipophilic acyl chain (e.g., sorbyl or myristoyl) to a D-amino acid created a molecule capable of disrupting bacterial membranes, provided it was used synergistically with sodium nitrite[5].

Table 1: Comparative Antibotulinal Efficacy of N-Acyl Amino Acid Derivatives

Compound	NaNO₂ Co-treatment	Inhibitory Effect on C. botulinum	Mechanistic Causality
Sorbyl-D-tryptophan	60 ppm	Highly Inhibitory	D-chirality resists bacterial proteases; acts as a persistent surfactant[4].
Sorbyl-L-tryptophan	60 ppm	No Effect	Rapidly degraded by endogenous bacterial L-proteases[5].
Myristoyl-D-aspartic acid	60 ppm	Highly Inhibitory	Synergistic membrane disruption; nitrite enhances permeability[4].
Control (NaNO₂ only)	60 ppm	Slightly Inhibitory	Insufficient standalone permeabilization of the bacterial spore[4].

Biocatalytic Resolution Efficiency

The production of D-amino acids (e.g., D-valine for the antibiotic Valnemulin) relies heavily on the enzymatic resolution of N-acyl-DL-amino acids[3]. D-aminoacylase (N-acyl-D-amino acid amidohydrolase) provides a highly efficient, green-chemistry alternative to complex asymmetric chemical synthesis[6].

Table 2: Enzymatic Resolution of N-Acetyl-DL-Valine

Enzyme System	Substrate	Primary Product	Enantiomeric Excess (ee)	Application / Causality
D-Aminoacylase	N-Acetyl-DL-Valine	D-Valine	>99.7%	Strict D-stereospecificity; L-enantiomer is sterically excluded from the active site[7].
L-Aminoacylase	N-Acetyl-DL-Valine	L-Valine	>99.0%	Standard metabolic enzyme; used to salvage L-amino acids[8].

Mechanistic Pathways & Workflows

To understand why these derivatives perform differently, we must visualize their interactions at the molecular level.

Mechanism 1: Stereospecific Kinetic Resolution

D-aminoacylases are zinc-dependent metalloenzymes. The divalent zinc ion is strictly required to polarize the amide carbonyl of the N-acyl-D-amino acid, facilitating nucleophilic attack by water[3]. The L-enantiomer cannot achieve the required transition-state geometry.

Fig 1: Stereospecific kinetic resolution of racemic N-acyl-amino acids via D-aminoacylase.

Mechanism 2: Antimicrobial Surfactant Action

N-acyl-D-amino acids act as "stealth" surfactants. Because bacteria predominantly utilize L-proteases for metabolic turnover, the D-enantiomer evades enzymatic cleavage, allowing the lipophilic acyl tail to persistently intercalate into the bacterial membrane[4].

Fig 2: Mechanism of antibotulinal action and protease resistance of N-acyl-D-amino acids.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes the underlying causality to aid in troubleshooting.

Protocol A: Biocatalytic Resolution of N-Acetyl-DL-Valine to D-Valine

This protocol isolates optically pure D-valine utilizing recombinant D-aminoacylase.

• Substrate Preparation: Dissolve N-acetyl-DL-valine (150 g/L) in 0.1 M Tris-HCl buffer. Adjust to pH 8.0.

  • Causality: pH 8.0 ensures optimal ionization of the substrate's carboxylic acid group, which is required for electrostatic anchoring within the enzyme's active site[3].

• Enzyme & Cofactor Addition: Add purified D-aminoacylase (e.g., from Alcaligenes faecalis or A. xylosoxydans) at 10 U/mL. Supplement the reaction with 1 mM ZnCl₂.

  • Causality: D-aminoacylases are metalloenzymes. The Zn²⁺ cation is strictly required to polarize the amide bond for hydrolytic cleavage[3].

• Incubation: Incubate the bioreactor at 30°C for 24 hours under mild agitation (150 rpm).

• Self-Validating Separation: Terminate the reaction by acidifying the mixture to pH 2.0 using 6M HCl.

  • Causality: At pH 2.0, the unreacted N-acetyl-L-valine becomes protonated and highly insoluble, precipitating out of solution. The cleaved, free D-valine remains highly soluble in the aqueous phase, creating an immediate, visually verifiable physical separation.

• Validation: Filter the precipitate and analyze the aqueous phase via Chiral HPLC (e.g., Chiralcel OD-H column) to confirm an enantiomeric excess (ee) of >99%.

Protocol B: Minimum Inhibitory Concentration (MIC) Assay for Antibotulinal Properties

This protocol compares the membrane-disrupting efficacy of D- vs. L-enantiomers.

• Media Preparation: Prepare Trypticase peptone glucose yeast extract (TPGY) broth. Supplement the experimental arms with 60 ppm sodium nitrite (NaNO₂).

• Compound Addition: Add Sorbyl-D-tryptophan to one set of tubes and Sorbyl-L-tryptophan to another, creating a concentration gradient from 0.05% to 0.5% (w/v).

  • Causality: Direct enantiomeric comparison isolates the effect of stereochemistry. If the L-enantiomer fails while the D-enantiomer succeeds, the mechanism is definitively linked to protease evasion rather than simple lipid partitioning[5].

• Inoculation: Inoculate with Clostridium botulinum spores to a final concentration of 104 spores/mL.

• Incubation: Incubate strictly anaerobically at 30°C for 7 days.

• Readout: Measure Optical Density (OD₆₀₀) to assess vegetative outgrowth.

  • Causality: A lack of turbidity in the D-enantiomer tubes combined with high turbidity in the L-enantiomer tubes confirms the stereospecific antimicrobial efficacy[4].

Conclusion

The comparative analysis of N-acyl-D-amino acids against their L-counterparts reveals a distinct operational advantage in environments where enzymatic degradation is a limiting factor. Whether deployed as persistent antimicrobial surfactants that synergize with traditional preservatives, or utilized as substrates in dynamic kinetic resolutions to yield high-value pharmaceutical precursors, the D-chiral center provides a critical layer of biochemical control. Drug development professionals should strongly consider N-acyl-D-amino acid derivatives when designing prodrugs or topical antimicrobials that require extended half-lives in protease-rich microenvironments.

References

• Paquet, A., & Rayman, K. (1987). Some N-acyl-D-amino acid derivatives having antibotulinal properties. Canadian Journal of Microbiology, 33(7), 577-582. URL: [Link]

• Wakayama, M., Yoshimune, K., Hirose, Y., & Moriguchi, M. (2003). Production of D-amino acids by N-acyl-D-amino acid amidohydrolase and its structure and function. Journal of Molecular Catalysis B: Enzymatic, 23(2-6), 71-85. URL: [Link]

• Craig, J. W., et al. (2011). Long-Chain N-Acyl Amino Acid Synthases Are Linked to the Putative PEP-CTERM/Exosortase Protein-Sorting System in Gram-Negative Bacteria. Journal of Bacteriology, 193(20), 5707–5715. URL: [Link]

• Asano, Y., et al. (2003). New Enzymatic Method of Chiral Amino Acid Synthesis by Dynamic Kinetic Resolution of Amino Acid Amides. Applied and Environmental Microbiology, 69(11), 6370-6374. URL: [Link]

• Wikipedia Contributors. (2024). Aminoacylase. Wikipedia, The Free Encyclopedia. URL: [Link]

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• 1. Functional Characterization and Structural Modeling of a Novel Glycine Oxidase from Variovorax paradoxus Iso1 - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 8. Aminoacylase - Wikipedia [en.wikipedia.org]

Structural Confirmation of N-(Chloroacetyl)-D-Leucine Derivatives: A Comparative Analytical Guide

The Mechanistic Imperative for Structural Validation

N-(Chloroacetyl)-D-leucine (UNII: BU8ZKN2HNP)[1] and its derivatives are critical chiral building blocks in modern drug discovery. They are most prominently utilized as initiator amino acids in the synthesis of macrocyclic peptides, where the N-terminal chloroacetyl moiety acts as an electrophilic "warhead" to drive spontaneous head-to-sidechain thioether cyclization with downstream cysteine residues[2]. Furthermore, these derivatives serve as highly specific substrates for probing the hydrolytic activity of novel aminoacylase enzymes[3].

The structural validation of these derivatives goes beyond simple purity checks. During the N-acylation process (e.g., reacting D-leucine with chloroacetyl chloride), the transient formation of an oxazolone intermediate can lead to rapid racemization. A D-to-L chiral inversion will fundamentally alter the 3D spatial geometry of the resulting macrocycle, completely obliterating its allosteric binding affinity[2]. Therefore, confirming both the regiochemistry (ensuring N-acylation over O-acylation) and the stereochemical integrity (enantiomeric excess) is a functional prerequisite for downstream applications. Commercial standards for similar derivatives typically demand >98.0% purity and strictly confirmed specific optical rotations[4].

This guide objectively compares the analytical modalities used to confirm the structure of N-(Chloroacetyl)-D-leucine derivatives and provides self-validating experimental protocols to ensure absolute data trustworthiness.

Comparative Analysis of Analytical Modalities

No single analytical technique can comprehensively confirm the structure of a chiral derivative. The table below compares the performance, limits, and primary utility of the four leading analytical alternatives.

Analytical Technique	Primary Structural Insight	Limit of Detection (LOD)	Stereochemical Resolution	Analysis Time	Relative Cost & Complexity
Chiral HPLC-UV	Enantiomeric Excess (ee)	~0.1 µg/mL	Excellent ( Rs​ > 1.5)	15–30 mins	Medium
1D/2D NMR	Regiochemistry & Connectivity	~1–5 mg	Poor (requires CSAs)	1–2 hours	High
HRMS (ESI-TOF)	Exact Mass & Isotope Pattern	~1 ng/mL	None (Blind to chirality)	< 5 mins	High
Single-Crystal XRD	Absolute 3D Configuration	Single Crystal Req.	Absolute (Gold Standard)	Days to Weeks	Very High

Data Synthesis: While High-Resolution Mass Spectrometry (HRMS) is excellent for confirming the molecular weight and the distinct 3:1 isotopic pattern of the chlorine atom, it is entirely blind to stereochemistry. Conversely, Nuclear Magnetic Resonance (NMR) is heavily relied upon for backbone connectivity[5], but Chiral High-Performance Liquid Chromatography (HPLC) remains the most efficient workhorse for quantifying enantiomeric excess.

Analytical Workflows and Logical Relationships

The following decision tree illustrates the orthogonal analytical workflow required to fully validate an N-(Chloroacetyl)-D-leucine derivative.

Analytical decision tree for confirming the structure of N-(Chloroacetyl)-D-leucine derivatives.

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems . They do not merely list steps; they incorporate internal controls that prove the assay is functioning correctly before the sample data is accepted.

Protocol A: Stereochemical Validation via Chiral HPLC

Objective: Quantify the enantiomeric excess (ee) of the synthesized N-(Chloroacetyl)-D-leucine to rule out racemization during the chloroacetylation step.

Causality & Design Choices:

• Stationary Phase: An immobilized amylose tris(3,5-dimethylphenylcarbamate) column is selected. The chiral cavities form transient, reversible diastereomeric complexes with the D and L enantiomers via hydrogen bonding and π−π interactions, leading to differential elution times.

• Mobile Phase Modifier: Because N-(Chloroacetyl)-D-leucine contains a free carboxylic acid, 0.1% Trifluoroacetic acid (TFA) is added to the mobile phase. Causality: TFA suppresses the ionization of the carboxylate group. Without it, the molecule exists in an equilibrium of ionized and unionized states, causing severe peak tailing and destroying chiral resolution.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the derivative in Hexane/Isopropanol (90:10 v/v) to a final concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• System Setup: Equilibrate the Chiralpak AD-H column (250 x 4.6 mm, 5 µm) with Hexane/Isopropanol/TFA (90:10:0.1 v/v/v) at a flow rate of 1.0 mL/min. Set the UV detector to 210 nm (optimal for amide bond absorbance).

• Self-Validating Step (System Suitability): Inject 10 µL of a racemic N-(Chloroacetyl)-DL-leucine standard.

  • Validation Criterion: The system must resolve two distinct peaks of equal area with a resolution factor ( Rs​ ) > 1.5. If this fails, the column cannot discriminate enantiomers, and any single peak in the sample run is invalid.

• Sample Analysis: Inject 10 µL of the D-leucine derivative sample.

• Data Processing: Integrate the peak areas. Calculate the enantiomeric excess using the formula: %ee=[(AreaD​−AreaL​)/(AreaD​+AreaL​)]×100 .

Self-validating chiral HPLC workflow ensuring reliable enantiomeric excess determination.

Protocol B: Regiochemical Confirmation via 1D/2D NMR

Objective: Confirm the covalent attachment of the chloroacetyl group specifically to the α -amine (N-acylation), ruling out side-reactions such as esterification at the carboxylic acid.

Causality & Design Choices:

• Solvent Selection: DMSO- d6​ is utilized instead of CDCl 3​ . Causality: DMSO strongly hydrogen-bonds with the amide proton (NH), slowing down its chemical exchange with trace water. This allows the NH proton to appear as a sharp, distinct doublet (typically around 8.0–8.5 ppm) rather than a broad, unintegrable hump, which is critical for 2D correlation experiments.

• HMBC over COSY: While COSY shows adjacent protons, Heteronuclear Multiple Bond Correlation (HMBC) shows correlations across 2 to 3 bonds between protons and carbons. This is strictly required to link the leucine backbone to the chloroacetyl fragment.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the highly purified derivative in 0.6 mL of anhydrous DMSO- d6​ . Transfer to a 5 mm NMR tube.

• Self-Validating Step (Calibration): Acquire a standard 1H spectrum (400 MHz or higher). Calibrate the chemical shift axis by setting the residual DMSO- d6​ quintet strictly to 2.50 ppm. Validation Criterion: Incorrect solvent calibration invalidates the precise chemical shifts needed to distinguish the α -proton from the chloroacetyl protons.

• 1D Acquisition: Acquire 1H and 13C spectra. Verify the presence of the chloroacetyl protons (a sharp singlet near 4.1 ppm) integrating to 2 protons relative to the leucine α -proton[5].

• 2D HMBC Acquisition: Run an 1H−13C HMBC experiment optimized for long-range couplings ( JCH​≈8 Hz).

• Data Interpretation: Locate the amide NH doublet (~8.2 ppm) on the F2 ( 1H ) axis. Trace vertically to find a cross-peak with the chloroacetyl carbonyl carbon (~166 ppm) on the F1 ( 13C ) axis. The presence of this specific cross-peak definitively proves the regiochemistry of the N-amide bond.

Sources

• 1. ndclist.com [ndclist.com]
• 2. Macrocyclic peptides as allosteric inhibitors of nicotinamide N -methyltransferase (NNMT) - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00134E [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. N-Chloroacetyl-D-phenylalanine | TCI AMERICA [tcichemicals.com]
• 5. N-(chloroacetyl)-DL-valine | C7H12ClNO3 | CID 101112 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Pharmacokinetic Analysis of N-acetyl-leucine Enantiomers: A Guide for Researchers

In the landscape of therapeutic development for neurological disorders, N-acetyl-leucine has emerged as a compound of significant interest.[1][2] Initially used as a racemic mixture (N-acetyl-DL-leucine) for vertigo, recent research has pivoted towards the pharmacologically active L-enantiomer, N-acetyl-L-leucine, for conditions such as Niemann-Pick disease type C, cerebellar ataxias, and other neurodegenerative diseases.[1][3][4][5] A critical aspect of drug development, particularly for chiral compounds, is a thorough understanding of the stereoselective pharmacokinetics. This guide provides a detailed comparison of the absorption, distribution, metabolism, and excretion (ADME) profiles of D- and L-N-acetyl-leucine, supported by experimental data, to inform preclinical and clinical research strategies.

The Critical Role of Stereochemistry in N-acetyl-leucine's Bodily Journey

Chirality, the property of a molecule existing in two non-superimposable mirror-image forms (enantiomers), can have profound implications for a drug's efficacy and safety.[1][2] The human body, being a chiral environment, often interacts differently with each enantiomer, leading to distinct pharmacokinetic and pharmacodynamic profiles.[1][2] As regulatory bodies like the US Food and Drug Administration (FDA) and the European Medicines Agency (EMA) emphasize the development of single-enantiomer drugs, a granular understanding of how the body handles D- and L-N-acetyl-leucine is paramount.[1]

Comparative Pharmacokinetic Profiles: D- vs. L-N-acetyl-leucine

Significant and unexpected differences have been observed in the pharmacokinetics of the two enantiomers, primarily from preclinical studies in murine models. These differences are most pronounced when the racemic mixture is administered.

Key Findings from Preclinical Studies:

When N-acetyl-DL-leucine is administered orally to mice, the plasma concentrations of the D-enantiomer are substantially higher than those of the L-enantiomer.[1][2] This leads to a greater total systemic exposure (AUC) and a much higher maximum plasma concentration (Cmax) for N-acetyl-D-leucine.[1][2] Conversely, when purified N-acetyl-L-leucine is administered, its own Cmax and AUC are significantly higher than when the same dose is given as part of the racemate.[1][2]

These observations strongly suggest an interaction between the two enantiomers at the level of absorption and/or first-pass metabolism.[1][6] The prevailing hypothesis is that the D-enantiomer inhibits the intestinal uptake of the L-enantiomer.[1][6]

Data Summary: Pharmacokinetic Parameters in Mice

Parameter	N-acetyl-D-leucine (from Racemate)	N-acetyl-L-leucine (from Racemate)	N-acetyl-L-leucine (Purified)
Cmax (ng/mL)	86,100	3,410	16,800
AUC (h*ng/mL)	57,800	2,560	11,400
T1/2 (h)	0.31	0.25	0.29
Tmax (h)	<0.25	<0.25	<0.25

Data adapted from Churchill et al., 2020.[7]

Mechanistic Insights into Stereoselective Handling

The observed pharmacokinetic discrepancies are rooted in the stereospecific interactions with the body's transport and metabolic machinery.

Absorption: A Tale of Two Transporters

The acetylation of leucine alters its primary mode of cellular uptake. While the essential amino acid L-leucine is primarily transported by the L-type amino acid transporter (LAT1), N-acetyl-L-leucine utilizes different systems.[8][9]

• Monocarboxylate Transporter 1 (MCT1): Both D- and L-N-acetyl-leucine are substrates for the ubiquitously expressed MCT1.[8][9][10] This transporter facilitates broad tissue distribution.[9]

• Organic Anion Transporters (OAT1 and OAT3): N-acetyl-L-leucine is also transported by OAT1 and OAT3.[8][9]

The leading explanation for the reduced bioavailability of the L-enantiomer from the racemate is the competitive inhibition by the D-enantiomer at a shared intestinal carrier, likely MCT1.[1][6][8]

Distribution: Differential Tissue Accumulation

Following oral administration of the racemate in mice, N-acetyl-D-leucine is found at much higher concentrations in both muscle and brain tissue compared to N-acetyl-L-leucine.[1][6] However, an interesting phenomenon occurs where the presence of the D-enantiomer appears to increase the levels of the L-enantiomer in these tissues, a mechanism that is not yet fully understood but rules out simple competitive inhibition at the tissue uptake level.[1][2]

Metabolism: The Stereospecific Deacetylation

A crucial point of divergence between the enantiomers lies in their metabolic fate. Only the L-enantiomer undergoes significant deacetylation to form L-leucine.[6][8] This process is consistent with the faster clearance of the L-enantiomer.[8] The D-enantiomer, on the other hand, is not readily deacetylated, leading to its accumulation, especially with chronic administration of the racemate.[1][6] This stereospecific metabolism provides a mechanistic basis for N-acetyl-L-leucine acting as a pro-drug for L-leucine.[8][9]

The following diagram illustrates the proposed metabolic pathway for N-acetyl-L-leucine.

Caption: Proposed metabolic fate of N-acetyl-leucine enantiomers.

Experimental Protocols for Enantioselective Analysis

The accurate quantification of individual enantiomers in biological matrices is fundamental to pharmacokinetic studies. Chiral High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) is the gold standard for this application.

Detailed Step-by-Step Methodology for Chiral LC-MS/MS Analysis

• Sample Preparation (Plasma):

  • To 100 µL of plasma, add a protein precipitating agent (e.g., sulfosalicylic acid or acetonitrile).

  • Vortex the mixture thoroughly.

  • Centrifuge to pellet the precipitated proteins.

  • Collect the supernatant containing the analytes.

  • Add an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte).

• Chiral HPLC Separation:

  • Column: A chiral stationary phase (CSP) column is essential. Polysaccharide-based CSPs are commonly used for amino acid derivatives.[11] An alternative is a zwitterionic chiral stationary phase like CHIRALPAK ZWIX(-).[12]

  • Mobile Phase: The mobile phase composition depends on the column and the desired separation mode (normal or reversed-phase). A typical mobile phase for a zwitterionic column is a mixture of methanol, acetonitrile, ammonium formate, and formic acid.[12]

  • Flow Rate: Typically in the range of 0.5-1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 25°C) to ensure reproducible retention times.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used.

  • Detection: Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode provides high sensitivity and selectivity. Specific precursor-to-product ion transitions are monitored for each enantiomer and the internal standard.

The following diagram outlines the general workflow for the pharmacokinetic analysis.

Caption: Workflow for preclinical pharmacokinetic analysis.

Clinical Implications and Future Directions

The marked differences in the pharmacokinetics of D- and L-N-acetyl-leucine have significant clinical implications. The accumulation of the D-enantiomer, which is considered pharmacologically inactive, raises potential safety concerns for the chronic administration of the racemic mixture.[1][6] These findings strongly support the clinical development of the purified N-acetyl-L-leucine enantiomer.[1][6][13]

While the current understanding is largely based on preclinical data, several clinical trials are underway for N-acetyl-L-leucine in various neurological disorders, and some of these studies include pharmacokinetic characterization in patient populations.[3][4][14] The data from these trials will be invaluable for confirming the pharmacokinetic profile in humans and for establishing optimal dosing regimens.

Conclusion

The pharmacokinetic profiles of D- and L-N-acetyl-leucine are distinctly different. The L-enantiomer is the pharmacologically active form and is subject to stereoselective metabolism, while the D-enantiomer is poorly metabolized and inhibits the absorption of the L-enantiomer. These findings underscore the importance of stereochemistry in drug development and provide a strong rationale for the use of purified N-acetyl-L-leucine in clinical applications. For researchers in this field, a thorough appreciation of these pharmacokinetic differences is essential for the design of meaningful studies and the successful translation of this promising therapeutic agent from the laboratory to the clinic.

References

• Churchill, G. C., Strupp, M., Galione, A., & Platt, F. M. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PLOS ONE, 15(2), e0229585. [Link]

• Churchill, G. C., et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. bioRxiv. [Link]

• Churchill, G. C., Strupp, M., Galione, A., & Platt, F. M. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PLOS ONE. [Link]

• Churchill, G. C., et al. (2019). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. bioRxiv. [Link]

• Department of Pharmacology, University of Oxford. (n.d.). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. [Link]

• Bremova-Ertl, T., et al. (2023). Acetyl-L-Leucine for Niemann-Pick type C: A Multinational Double-blind Randomized Placebo-controlled Crossover Study (P14-11.001). Neurology. [Link]

• Churchill, G. C., Strupp, M., Galione, A., & Platt, F. M. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PubMed. [Link]

• Churchill, G. C., et al. (2021). Acetylation turns leucine into a drug by membrane transporter switching. Scientific Reports. [Link]

• Churchill, G. C., et al. (2021). Both enantiomers of N-acetyl-leucine are transported by the... ResearchGate. [Link]

• Fields, T., et al. (2020). A master protocol to investigate a novel therapy acetyl-L-leucine for three ultra-rare neurodegenerative diseases: Niemann-Pick type C, the GM2 Gangliosidoses, and Ataxia Telangiectasia. medRxiv. [Link]

• Bremova-Ertl, T., et al. (2024). Trial of N-Acetyl-l-Leucine in Niemann–Pick Disease Type C. New England Journal of Medicine. [Link]

• A-T Children's Project. (2025). N-Acetyl-L-Leucine Clinical Trial for A-T. [Link]

• Churchill, G. C., et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. ResearchGate. [Link]

• Sugimoto, H., et al. (2015). Method development for the determination of D- and L-isomers of leucine in human plasma by high-performance liquid chromatography tandem mass spectrometry and its application to animal plasma samples. ResearchGate. [Link]

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• 5. N-Acetyl-L-Leucine Clinical Trial for A-T | A-T Children's Project [atcp.org]
• 6. Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. — Department of Pharmacology [pharm.ox.ac.uk]
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• 8. Acetylation turns leucine into a drug by membrane transporter switching - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal Procedures for N-(Chloroacetyl)-D-leucine

Executive Summary & Chemical Profiling

N-(Chloroacetyl)-D-leucine is a halogenated synthetic amino acid derivative utilized extensively in chiral resolutions, enzymatic assays, and peptide synthesis. Due to the presence of the covalently bound chlorine atom in the chloroacetyl moiety, this compound presents specific environmental and toxicological hazards that mandate stringent laboratory disposal protocols ()[1]. Improper disposal down standard aqueous drains or mixing with non-halogenated organic waste can lead to severe environmental toxicity and the potential generation of dioxins during standard incineration ()[2].

Quantitative Safety & Physical Data

To ensure accurate risk assessment, personnel must be familiar with the compound's physicochemical properties. The following table summarizes the critical safety data for N-(Chloroacetyl)-D-leucine (and its L-enantiomer equivalent)[1].

Property	Value / Description
Chemical Name	N-(Chloroacetyl)-D-leucine
CAS Number	64830-83-7 (D-enantiomer) / 688-12-0 (L-enantiomer)
Molecular Formula	C8H14ClNO3
Molecular Weight	207.65 g/mol
Physical State	Solid (Powder)
GHS Hazard Classifications	Skin Irritation (Category 2), Serious Eye Irritation (Category 2A)
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation)
Storage Requirements	Keep container tightly closed; store in a cool, shaded area.

Mechanistic Causality in Safety and Handling

Before executing disposal procedures, it is critical to understand the mechanistic reasoning behind the required safety precautions.

• Skin and Eye Irritation (The Alkylating Hazard): The chloroacetyl group is an active alkylating agent. It is highly reactive toward nucleophiles, including proteins and enzymes present in the skin and ocular tissues ()[1]. This mechanism necessitates the use of chemical-resistant nitrile gloves and tightly sealed safety goggles. Standard latex gloves do not provide sufficient barrier protection against halogenated organic agents.

• The Imperative of Halogenated Waste Segregation: The most critical operational rule is isolating N-(Chloroacetyl)-D-leucine waste into designated Halogenated Organic Waste streams ()[3]. During thermal destruction (incineration), halogenated compounds can form highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans if not processed in specialized high-temperature incinerators equipped with alkaline scrubbers ()[2]. Introducing even a small amount of this compound into a non-halogenated waste carboy converts the entire volume into halogenated waste, which cannot be easily incinerated and drastically increases institutional disposal costs ()[2].

Step-by-Step Methodologies: Disposal Protocols

The following self-validating protocols ensure that waste is managed safely, legally, and without cross-contamination.

Protocol 1: Solid Waste Management (Powders & Consumables)

This protocol applies to residual powders, contaminated pipette tips, weighing boats, and empty reagent vials.

• Source Segregation: Collect all solid waste directly into a puncture-resistant, leak-proof container specifically labeled "Solid Halogenated Organic Waste" ()[4].

• Container Integrity: Ensure the container is lined with a compatible polymer (e.g., high-density polyethylene, HDPE). Never use biohazard bags for chemical waste ()[3].

• Self-Validation Step: Before sealing the container, visually verify that no incompatible materials (e.g., strong oxidizers or strong bases) have been introduced. The chloroacetyl group can undergo rapid, potentially exothermic hydrolysis under strongly basic conditions.

Protocol 2: Liquid Waste Management (Solutions & Washings)

This protocol applies to N-(Chloroacetyl)-D-leucine dissolved in organic solvents (e.g., dichloromethane, methanol) during experimental workflows.

• Solvent Compatibility Check: Ensure the primary solvent is chemically compatible with the designated liquid waste carboy.

• Controlled Transfer: Using a chemical fume hood to prevent inhalation of volatile organic compounds (VOCs), transfer the liquid waste into a designated "Liquid Halogenated Organic Waste" carboy ().

• Headspace Management: Do not fill the liquid waste container beyond 75% capacity. This allows for the safe expansion of liquids and headspace vapors ()[5].

• Self-Validation Step: Keep the carboy tightly capped at all times when not actively adding waste ()[3]. Periodically inspect the secondary containment tray beneath the waste carboy for any signs of chemical incompatibility, such as bulging, heat generation, or phase separation.

Protocol 3: Spill Response and Decontamination

• Containment: In the event of a powder spill, immediately isolate the area. Do not use a standard vacuum cleaner , as the exhaust will aerosolize the fine, irritating powder into the laboratory environment ().

• Absorption/Collection: Gently sweep the powder using a damp absorbent pad or an inert liquid-binding material (e.g., diatomaceous earth) to minimize dust generation ()[4].

• Surface Decontamination: Wipe the affected surface with a compatible solvent (e.g., a small amount of ethanol), followed by a thorough wash with soap and water ()[6].

• Waste Routing: Place all contaminated spill cleanup materials into the Solid Halogenated Organic Waste container ()[4].

Operational Workflow Diagram

The following diagram illustrates the logical decision tree for routing N-(Chloroacetyl)-D-leucine waste.

Workflow for the segregation, handling, and disposal of N-(Chloroacetyl)-D-leucine waste streams.

References

• UTIA Safety Office. "Laboratory Hazardous Waste Management Guide." University of Tennessee. [Link]

• RiskAssess. "Disposal of chemical wastes." RiskAssess.[Link]

• Nipissing University. "Hazardous Materials Disposal Guide." Nipissing University. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nipissingu.ca [nipissingu.ca]
• 6. aksci.com [aksci.com]

Comprehensive Safety &amp; Handling Guide: Personal Protective Equipment for N-(Chloroacetyl)-D-leucine

As a Senior Application Scientist overseeing the scale-up of chiral intermediates, I frequently consult on the operational safety of reactive building blocks. N-(Chloroacetyl)-D-leucine is a critical reagent in pharmaceutical development, particularly for synthesizing enantiomerically pure peptides and targeted therapeutics. However, its utility comes with inherent electrophilic reactivity.

To build a truly safe laboratory environment, we must move beyond merely listing safety gear. We must understand the causality of the chemical's hazards and implement self-validating protocols that ensure absolute operational integrity.

Hazard Profile & Mechanistic Causality

Understanding why a chemical is hazardous dictates how we protect ourselves. N-(Chloroacetyl)-D-leucine features a chloroacetyl moiety (-C(=O)CH 2​ Cl), making it a potent alkylating agent. It is officially classified under GHS as causing Category 2 skin irritation and Category 2A serious eye irritation[1].

The mechanistic causality behind these hazards is nucleophilic substitution (S N​ 2). When the chloroacetyl group contacts biological nucleophiles—such as thiol groups in epidermal proteins or moisture in the cornea—it undergoes rapid covalent modification. This haptenation leads to localized cellular damage, severe inflammatory responses, and potential sensitization[2].

Table 1: Hazard Profile & Mechanistic Causality

Hazard Classification	GHS Code	Mechanistic Causality	Primary Exposure Route
Skin Irritation (Cat. 2)	H315	Electrophilic alkylation of epidermal proteins via S N​ 2 reaction.	Direct dermal contact with powder or solubilized intermediate.
Serious Eye Irritation (Cat. 2A)	H319	Rapid nucleophilic attack by corneal moisture and proteins.	Aerosolized dust generated during weighing or transfer.

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE must be selected based on specific chemical compatibility and the operational context of handling reactive powders[1][2].

Table 2: Required PPE and Selection Rationale

PPE Category	Specification	Causality / Rationale
Hand Protection	Nitrile gloves (min 0.11 mm thickness). Double-gloving is mandatory.	Nitrile provides superior resistance to aliphatic halogenated compounds compared to latex. The outer glove acts as a sacrificial layer against unseen powder residue.
Eye Protection	ANSI Z87.1 / EN166 compliant safety goggles with side shields.	Standard safety glasses are insufficient. Goggles prevent the ingress of aerosolized crystalline powder, which can cause severe, irreversible corneal alkylation.
Body Protection	Flame-retardant or standard 100% cotton lab coat, fully buttoned.	Cotton prevents static charge buildup (unlike synthetic blends), directly reducing the risk of static-induced powder aerosolization.
Respiratory & Engineering	Chemical fume hood (Closed system or local exhaust)[1].	Handling outside a fume hood is strictly prohibited. The hood actively pulls reactive dust away from the operator's breathing zone.

Operational Workflow: Safe Handling & Transfer

The following step-by-step methodology ensures that N-(Chloroacetyl)-D-leucine is handled with maximum safety. Every step includes a validation check to confirm the system's integrity.

Step 1: Pre-Operation Verification

• Action: Verify that the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm)[1].

• Validation: Perform a "tissue paper test" by taping a small strip of tissue to the bottom of the sash. Inward deflection provides immediate visual validation of directional airflow before opening the chemical container.

Step 2: Weighing & Transfer

• Action: Use anti-static weigh boats and static-dissipative spatulas. Weigh the material deep within the fume hood, at least 6 inches behind the sash.

• Causality: N-(Chloroacetyl)-D-leucine is a dry crystalline powder that accumulates static charge. Standard plastic weigh boats can repel the powder, leading to sudden aerosolization and potential eye/inhalation exposure.

Step 3: Solubilization

• Action: Transfer the dry powder to the reaction vessel before adding the solvent (e.g., DMF, DCM, or THF). Slowly wash the solvent down the sides of the vessel.

• Causality: Adding solvent to the powder minimizes the displacement of air that occurs when powder is dropped into a liquid, preventing hazardous dust clouds.

Step 4: Decontamination

• Action: Wipe down spatulas, weigh boats, and the fume hood surface with a damp paper towel, followed by a 5% sodium bicarbonate solution.

• Validation: The mild base hydrolyzes residual reactive alpha-chloro amides into safer, non-alkylating derivatives. A lack of localized pH drop on a pH indicator strip confirms complete neutralization.

Spill Response & Disposal Plan

In the event of a spill, immediate and methodical action is required to prevent exposure and cross-contamination.

Step 1: Isolation & Assessment

• If the spill is outside the fume hood or exceeds 50g, evacuate the immediate area and notify Environmental Health & Safety (EHS).

• For minor spills contained within the fume hood, proceed to Step 2.

Step 2: Containment

• Action: Gently cover the spilled powder with damp absorbent paper.

• Causality: Wetting the powder prevents it from becoming airborne during cleanup. Never use a dry brush or broom on reactive powders.

Step 3: Neutralization & Cleanup

• Action: Apply a 5% sodium bicarbonate solution over the damp paper to neutralize the chloroacetyl reactivity. Carefully scoop the neutralized mixture using a non-sparking tool.

Step 4: Disposal

• Action: Place all cleanup materials (paper, gloves, residue) into a compatible, sealable high-density polyethylene (HDPE) waste container. Label clearly as "Halogenated Organic Solid Waste"[1].

Workflow Visualization

The following diagram outlines the logical decision matrix for handling and spill response, ensuring a closed-loop procedural workflow.

Caption: Decision matrix for N-(Chloroacetyl)-D-leucine handling, spill containment, and disposal.

References

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. N-Chloroacetyl-L-leucine | 688-12-0 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]